3,4,5-Trimethoxybenzyl alcohol

• CAS: 3840-31-1

Core Science & Biosynthesis

An In-depth Technical Guide to 3,4,5-Trimethoxybenzyl Alcohol: Discovery, History, and Core Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trimethoxybenzyl alcohol, a substituted aromatic alcohol, has garnered significant interest in various scientific domains due to its versatile chemical properties and biological activities. This technical guide provides a comprehensive overview of its discovery, historical context, synthesis, and physicochemical properties. Detailed experimental protocols for its preparation are presented, along with a summary of its quantitative data. Furthermore, this guide explores its role in biological systems, including its involvement in relevant signaling pathways, making it a valuable resource for professionals in chemical synthesis and drug development.

Discovery and History

The history of 3,4,5-Trimethoxybenzyl alcohol is intrinsically linked to the study of natural products, particularly gallic acid (3,4,5-trihydroxybenzoic acid). While a singular "discovery" event for 3,4,5-Trimethoxybenzyl alcohol is not well-documented, its synthesis and existence are a direct consequence of the extensive research into the derivatives of gallic acid throughout the 19th and 20th centuries.

The progression can be outlined as follows:

• Gallic Acid as a Precursor: Gallic acid, readily available from the hydrolysis of tannins, served as a fundamental building block for a variety of aromatic compounds.[1]

• Methylation Studies: Early organic chemists extensively studied the methylation of gallic acid to understand the reactivity of its hydroxyl groups. The complete methylation of gallic acid yields 3,4,5-trimethoxybenzoic acid.[1] This transformation was a crucial step, as it provided the core 3,4,5-trimethoxy phenyl moiety.

• Reduction of Carboxylic Acids and Esters: With the development of powerful reducing agents in the 20th century, the selective reduction of carboxylic acids and their esters to alcohols became a feasible and common transformation. The reduction of 3,4,5-trimethoxybenzoic acid or its methyl ester directly leads to the formation of 3,4,5-Trimethoxybenzyl alcohol.[2][3]

• Reduction of Aldehydes: Similarly, the synthesis of 3,4,5-trimethoxybenzaldehyde, another key derivative of gallic acid, provided an alternative route to 3,4,5-Trimethoxybenzyl alcohol via the reduction of the aldehyde group.[4]

While it is challenging to pinpoint the exact first synthesis, it is evident that 3,4,5-Trimethoxybenzyl alcohol emerged from the systematic exploration of gallic acid chemistry, a field that has been foundational to the development of synthetic organic chemistry.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3,4,5-Trimethoxybenzyl alcohol is presented in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of 3,4,5-Trimethoxybenzyl Alcohol

Property	Value	Reference
CAS Number	3840-31-1	[5]
Molecular Formula	C₁₀H₁₄O₄	[5]
Molecular Weight	198.22 g/mol	[6]
Appearance	Yellow viscous liquid	[5]
Density	1.233 g/mL at 25 °C (lit.)	[6]
Boiling Point	228 °C/25 mmHg (lit.)	[6]
Refractive Index	n20/D 1.543 (lit.)	[6]
Flash Point	113 °C - closed cup	[6]

Table 2: Spectroscopic Data for 3,4,5-Trimethoxybenzyl Alcohol

Spectrum Type	Key Peaks/Signals	Reference
¹H NMR (CDCl₃)	δ 6.58 (s, 2H), 4.59 (s, 2H), 3.84 (s, 6H), 3.82 (s, 3H), 1.85 (s, 1H)	[7]
¹³C NMR (CDCl₃)	δ 153.4, 137.2, 136.9, 104.7, 65.4, 60.9, 56.2	[7][8]
IR (KBr, cm⁻¹)	3450 (O-H), 2930, 2830 (C-H), 1590, 1500 (C=C aromatic), 1120 (C-O)	[9]
Mass Spectrum (m/z)	198 (M+), 169, 154, 139, 126, 111, 96, 78	[7]

Synthesis and Experimental Protocols

3,4,5-Trimethoxybenzyl alcohol is most commonly synthesized via the reduction of 3,4,5-trimethoxybenzaldehyde or a derivative of 3,4,5-trimethoxybenzoic acid. Below are detailed protocols for these key transformations.

Synthesis via Reduction of 3,4,5-Trimethoxybenzaldehyde

This method utilizes sodium borohydride for the selective reduction of the aldehyde functionality.

Experimental Protocol:

• Dissolution: In a round-bottom flask, dissolve 19.10 g of 3,4,5-trimethoxybenzaldehyde and 2.39 g of sodium borohydride in 150 mL of methanol.[4]

• Reaction: Stir the solution at room temperature for 1 hour.[4]

• pH Adjustment: Adjust the pH of the reaction mixture to 8-9 using hydrochloric acid.[4]

• Extraction: Extract the aqueous solution with chloroform (2 x 80 mL).[4]

• Washing: Combine the organic layers and wash with water (2 x 80 mL).[4]

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield oily 3,4,5-trimethoxybenzyl alcohol.[4]

Expected Yield: Approximately 94%[4]

Synthesis via Reduction of Methyl 3,4,5-Trimethoxybenzoate

This protocol employs a powerful reducing agent, sodium bis(2-methoxyethoxy)aluminum hydride (Vitride), to reduce the ester to the corresponding alcohol.

Experimental Protocol:

• Initial Setup: Under an inert atmosphere, add 22 mL of Vitride to a round-bottom flask and cool in an ice bath.[2][3]

• Addition of Ester: Add a solution of 9.86 g of methyl 3,4,5-trimethoxybenzoate in 40 mL of absolute benzene dropwise to the cooled Vitride solution.[2][3]

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature for an additional hour.[2][3]

• Quenching: Decompose the resulting complex by the slow addition of 290 mL of 25% sulfuric acid.[2][3]

• Separation and Extraction: Separate the benzene layer and extract the aqueous layer with benzene.[2][3]

• Washing and Drying: Combine the organic layers, wash with 5% sodium bicarbonate solution, and dry over anhydrous magnesium sulfate.[3]

• Isolation: Evaporate the benzene to yield the oily product.[3]

Expected Yield: Quantitative

Biological Significance and Signaling Pathways

While 3,4,5-Trimethoxybenzyl alcohol itself is primarily a synthetic intermediate, the 3,4,5-trimethoxybenzyl moiety is present in a number of biologically active molecules. Of particular interest is its association with compounds exhibiting anti-inflammatory properties, specifically as selective COX-2 inhibitors.[10]

The cyclooxygenase (COX) enzymes are key to the inflammatory pathway, responsible for the conversion of arachidonic acid to prostaglandins. COX-1 is constitutively expressed and involved in homeostatic functions, while COX-2 is induced during inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing the side effects associated with non-selective NSAIDs.

Below is a diagram illustrating the COX-2 signaling pathway and the putative point of intervention for compounds containing the 3,4,5-trimethoxybenzyl moiety.

Caption: COX-2 signaling pathway and inhibition.

The workflow for the synthesis of 3,4,5-Trimethoxybenzyl alcohol from gallic acid can be visualized as a multi-step process.

Caption: Synthesis workflow from gallic acid.

Conclusion

3,4,5-Trimethoxybenzyl alcohol is a significant compound in the realm of organic synthesis, with its origins deeply rooted in the chemistry of the natural product gallic acid. Its straightforward synthesis from readily available precursors, coupled with the interesting biological activities of its derivatives, ensures its continued relevance in research and development. The detailed protocols and data presented in this guide offer a valuable resource for scientists working with this versatile molecule, particularly those in the fields of medicinal chemistry and drug discovery. The potential for the 3,4,5-trimethoxybenzyl scaffold to be incorporated into novel therapeutic agents warrants further investigation into its biological mechanisms of action.

References

• 1. nbinno.com [nbinno.com]
• 2. 3,4,5-Trimethoxybenzaldehyde from Gallic Acid - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. 3,4,5-Trimethoxybenzaldehyde from Gallic Acid [erowid.org]
• 4. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 5. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3,4,5-Trimethoxybenzyl alcohol 97 3840-31-1 [sigmaaldrich.com]
• 7. 3,4,5-Trimethoxybenzyl alcohol(3840-31-1) 1H NMR spectrum [chemicalbook.com]
• 8. scribd.com [scribd.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. mdpi.com [mdpi.com]

The Multifaceted Role of 3,4,5-Trimethoxybenzyl Alcohol: A Technical Guide for Researchers

An In-depth Exploration of a Versatile Benzyl Alcohol in Organic Synthesis, Pharmacology, and Beyond

Abstract

3,4,5-Trimethoxybenzyl alcohol, a polysubstituted aromatic alcohol, serves as a pivotal building block in the synthesis of a wide array of organic molecules. Its unique structural features, conferred by the three methoxy groups on the benzene ring, render it a valuable precursor in the pharmaceutical, cosmetic, and materials science industries. This technical guide provides a comprehensive overview of the applications of 3,4,5-Trimethoxybenzyl alcohol, with a focus on its role as a key intermediate in the synthesis of the antibacterial agent Trimethoprim. Detailed experimental protocols, quantitative data, and workflow visualizations are presented to support researchers and drug development professionals in leveraging the full potential of this versatile compound.

Physicochemical Properties

A foundational understanding of the physical and chemical characteristics of 3,4,5-Trimethoxybenzyl alcohol is essential for its effective utilization in research and development.

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O₄	[1]
Molecular Weight	198.22 g/mol	[1]
Appearance	Yellow viscous liquid	[1]
CAS Number	3840-31-1	[1]
Melting Point	73 °C	[2]
Boiling Point	337.6 °C	[2]
Density	1.367 g/cm³	[2]
Solubility	Slightly soluble in water; Soluble in methanol (0.1 g/mL)	[2]

Core Applications in Chemical Synthesis

The primary utility of 3,4,5-Trimethoxybenzyl alcohol lies in its role as a versatile intermediate in organic synthesis. Its functional groups can be readily transformed, making it a valuable precursor for more complex molecules.

Keystone in the Synthesis of Trimethoprim

3,4,5-Trimethoxybenzyl alcohol is a crucial starting material for the industrial production of Trimethoprim, a potent antibacterial agent that selectively inhibits bacterial dihydrofolate reductase.[3] The synthesis typically involves the oxidation of the alcohol to 3,4,5-Trimethoxybenzaldehyde, which then undergoes condensation and cyclization reactions to form the pyrimidine ring of Trimethoprim.[3][4]

The conversion of 3,4,5-Trimethoxybenzyl alcohol to its corresponding aldehyde is a critical step. Various oxidation methods have been reported, with differing yields and conditions.

Oxidizing Agent/Method	Solvent(s)	Temperature	Reaction Time	Yield	Reference
Sodium Hypochlorite (Bleach) with Phase Transfer Catalyst (TBAB)	Chloroform	60 °C	1 hour	55%	[5]
Bromine	Methanol	0 °C to Room Temp.	2 hours	Not specified	[5]

Experimental Protocol: Oxidation using Sodium Hypochlorite [5]

• Dissolve 3.26 g (16.4 mmol) of 3,4,5-Trimethoxybenzyl alcohol in 40 mL of chloroform.

• Add 0.5 g (10 mol%) of tetrabutylammonium bromide (TBAB).

• Add 120 mL of household bleach (42 g/L sodium hypochlorite).

• Stir the mixture magnetically at 60 °C for 1 hour.

• Separate the chloroform layer and dry it with sodium sulfate.

• Evaporate the chloroform to obtain the crude product.

• Recrystallize the white material from boiling cyclohexane to yield pure 3,4,5-Trimethoxybenzaldehyde (Yield: 1.77 g, 55%).

Multiple synthetic routes have been developed to convert 3,4,5-Trimethoxybenzaldehyde into Trimethoprim. One common method involves a condensation reaction with a propionitrile derivative followed by cyclization with guanidine.

Condensation Reagent	Base/Solvent	Cyclization Conditions	Overall Yield	Reference
Aniline propionitrile	Sodium methylate / Toluene, DMSO	Guanidine hydrochloride, Sodium methylate / Ethanol	97% (condensation), 96.1% (cyclization)	[6]
3,3'-(phenylenedi-imino)dipropanenitrile	Potassium t-butoxide / DMSO, t-butanol	Guanidine hydrochloride, Sodium methoxide / Ethanol	73-94% (condensation), 60-83% (cyclization)	[7]
Ethyl cyanoacetate	Sodium methylate / DMSO	Guanidine hydrochloride	Not specified	[8]
3-Hydroxypropionitrile	Piperidine / Acetic Acid	Guanidine carbonate	95-96%	[9]

Experimental Protocol: Synthesis of Trimethoprim via Aniline Propionitrile Route [6]

Step 1: Condensation

• In a 1000 mL four-hole boiling flask equipped with a reflux water-dividing device, add 49 g (0.25 mol) of 3,4,5-Trimethoxybenzaldehyde, 42.5 g (0.29 mol) of aniline propionitrile, 150 mL of dimethyl sulfoxide (DMSO), 15 g of sodium methylate, and 100 mL of toluene.

• Heat the mixture to 110 °C and reflux until no more water is collected in the water trap.

• Stop the reaction and distill off the toluene under reduced pressure.

• Add 400 mL of water, stir, and cool to 5-10 °C.

• Filter the precipitate by suction to obtain the condensation product (Yield: 78.5 g, 97%).

Step 2: Cyclization

• In a 1000 mL three-necked flask, add 64 g of the condensation product from Step 1, 38 g of guanidinium hydrochloride, and 100 g of sodium methylate.

• Add 200 mL of ethanol and reflux the reaction for 1 hour.

• Steam off a portion of the solvent.

• Add 200 mL of water, stir, and cool to 5-10 °C.

• Filter the precipitate by suction to obtain Trimethoprim (Yield: 56 g, 96.1%).

Synthesis of Anti-Inflammatory Derivatives

3,4,5-Trimethoxybenzyl alcohol has been utilized as a synthon to create novel anti-inflammatory agents. Derivatives have been synthesized by conjugating it with non-steroidal anti-inflammatory drugs (NSAIDs) through amino acid linkers. These new chemical entities have shown enhanced anti-inflammatory activity compared to the parent drugs.[10][11]

NSAID Derivative	Linker	In Vitro LOX Inhibition (IC₅₀)	In Vivo Anti-inflammatory Activity (% edema reduction)	Reference
Ibuprofen Conjugate	L-Tyrosine	> 200 µM	67%	[10][11]
Ketoprofen Conjugate	β-Alanine	105 µM	91%	[10][11]
Ketoprofen Conjugate	L-Proline	41 µM	Not specified	[10][11]
Naproxen Conjugate	L-Proline	130 µM	Not specified	[10][11]

Experimental Protocol: General Synthesis of NSAID-Amino Acid-3,4,5-Trimethoxybenzyl Alcohol Conjugates [10]

• The corresponding NSAID (1 mmol) and N,N'-dicyclohexylcarbodiimide (DCC, 1 mmol) are mixed in dry chloroform at ambient temperature.

• 3,4,5-Trimethoxybenzyl alcohol (1.1 mmol) and N,N-dimethylaminopyridine (DMAP, 0.1 mmol) are added to the mixture.

• The mixture is stirred for 4 hours at ambient temperature.

• The reaction mixture is filtered and washed with a 10% aqueous potassium carbonate solution.

• The organic layer is dried over sodium sulfate, filtered, and concentrated under reduced pressure to yield the final product.

Biological and Pharmacological Significance

Beyond its role in synthesis, 3,4,5-Trimethoxybenzyl alcohol and its derivatives exhibit a range of biological activities.

Antioxidant Properties

The presence of electron-donating methoxy groups on the aromatic ring suggests potential antioxidant activity. This property makes 3,4,5-Trimethoxybenzyl alcohol a candidate for use in cosmetic formulations to protect the skin from oxidative stress.[12] While specific quantitative data on its antioxidant capacity in cosmetic formulations is limited, the general principle of phenols and their derivatives acting as radical scavengers is well-established.

Neuroprotective Potential

Research into derivatives of 3,4,5-Trimethoxybenzyl alcohol suggests a potential for neuroprotective effects. For instance, a structurally related compound, methyl S-(4-fluorobenzyl)-N-(3,4,5-trimethoxybenzoyl)-l-cysteinate, has been shown to have protective effects in a model of ischemic stroke by reducing apoptosis and modulating the PI3K/Akt signaling pathway.[13] While direct studies on 3,4,5-Trimethoxybenzyl alcohol are needed, this provides a promising avenue for future research.[12]

Modulation of Signaling Pathways

While direct evidence for 3,4,5-Trimethoxybenzyl alcohol is still emerging, studies on structurally similar trimethoxyphenyl derivatives have demonstrated modulation of key cellular signaling pathways implicated in cancer. For example, 3,3',5,5'-tetramethoxybiphenyl-4,4'-diol, which shares the trimethoxybenzene moiety, has been shown to induce apoptosis in lung cancer cells by reducing the activity of the PI3K/AKT/NF-κB pathway.[14] Another related compound, 3,5-dihydroxy-4-methoxybenzyl alcohol, has been shown to exhibit anticancer activity in glioblastoma cells by downregulating the PI3K/Akt/mTOR pathway and upregulating tumor suppressors like p53.[15] These findings suggest that the trimethoxybenzyl scaffold may be a valuable pharmacophore for targeting cancer-related signaling cascades.

Spectroscopic Data

For the purpose of characterization and quality control, the following spectroscopic data for 3,4,5-Trimethoxybenzyl alcohol is provided.

Technique	Key Signals	Reference
¹H NMR	Signals corresponding to aromatic protons, benzylic protons, and methoxy group protons.	[16]
¹³C NMR	Signals for the aromatic carbons, benzylic carbon, and methoxy carbons.	[17]

Note: For detailed spectra, please refer to the cited references.

Conclusion

3,4,5-Trimethoxybenzyl alcohol is a compound of significant interest to the scientific community, particularly in the fields of synthetic and medicinal chemistry. Its role as an indispensable precursor to the antibiotic Trimethoprim is well-established, and ongoing research continues to unveil new applications for its derivatives in areas such as anti-inflammatory and anticancer therapy. The detailed synthetic protocols and quantitative data presented in this guide are intended to facilitate further exploration and innovation, empowering researchers to build upon the existing knowledge and unlock the full therapeutic and industrial potential of this versatile molecule.

References

• 1. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-Trimethoxybenzaldehyde - Wikipedia [en.wikipedia.org]
• 3. Synthesis of 3,4,5-Trimethoxybenzaldehyde from p-Cresol - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Sciencemadness Discussion Board - Oxidation of 3,4,5-trimethoxy benzyl alcohol using household bleach and PTC - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. CN101328138B - Preparation of trimethoprim - Google Patents [patents.google.com]
• 7. EP0067593A1 - Process for the preparation of trimethoprim and novel intermediates for use therein - Google Patents [patents.google.com]
• 8. CN105294574A - Synthetic method of trimethoprim - Google Patents [patents.google.com]
• 9. CN114573515A - Preparation method of trimethoprim - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemimpex.com [chemimpex.com]
• 13. mdpi.com [mdpi.com]
• 14. 3,3',5,5'-Tetramethoxybiphenyl-4,4'diol triggers oxidative stress, metabolic changes, and apoptosis-like process by reducing the PI3K/AKT/NF-κB pathway in the NCI-H460 lung cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The novel marine factor 3,5-dihydroxy-4-methoxybenzyl alcohol exhibits anticancer activity by regulating multiple signaling pathways in human glioblastoma cells: Blocking EGF signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 3,4,5-Trimethoxybenzyl alcohol(3840-31-1) 1H NMR spectrum [chemicalbook.com]
• 17. scribd.com [scribd.com]

Unraveling the Multifaceted Mechanism of Action of 3,4,5-Trimethoxybenzyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trimethoxybenzyl alcohol is a versatile organic compound with a growing profile of biological activities. While extensively utilized as a synthetic intermediate in the pharmaceutical industry, emerging research indicates its intrinsic and synergistic roles in modulating key physiological pathways. This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of 3,4,5-Trimethoxybenzyl alcohol, with a particular focus on its anti-inflammatory and potential antioxidant and neuroprotective properties. This document summarizes quantitative data from key studies, details experimental protocols, and visualizes relevant signaling pathways to facilitate further research and drug development efforts.

Core Mechanism of Action: Enhancement of Anti-Inflammatory Activity

The most well-documented biological effect of 3,4,5-Trimethoxybenzyl alcohol is its ability to significantly enhance the anti-inflammatory properties of nonsteroidal anti-inflammatory drugs (NSAIDs) when conjugated with them. The 3,4,5-trimethoxybenzyl moiety is believed to contribute to this enhanced activity, potentially through increased lipophilicity and selective inhibition of cyclooxygenase-2 (COX-2).[1]

Synergistic Inhibition of Cyclooxygenase (COX) Enzymes

Studies involving the conjugation of 3,4,5-Trimethoxybenzyl alcohol with NSAIDs such as ibuprofen and ketoprofen have demonstrated a marked increase in COX-2 inhibition compared to the parent drugs alone.[1][2][3] This suggests that the trimethoxybenzyl group plays a crucial role in the binding and inhibition of this key inflammatory enzyme.

Table 1: In Vitro Cyclooxygenase (COX) Inhibition by NSAID-3,4,5-Trimethoxybenzyl Alcohol Conjugates

Compound	COX-1 Inhibition (%)	COX-2 Inhibition (%)
Ibuprofen	48	46
Ibuprofen Conjugate (21)	Not Reported	67
Ketoprofen	52	49
Ketoprofen Conjugate (19)	Inactive	94

Data sourced from reference[1]

In Vivo Anti-Inflammatory Efficacy

The enhanced COX-2 inhibition observed in vitro translates to significant improvements in in vivo anti-inflammatory activity. In carrageenan-induced rat paw edema models, the NSAID conjugates with 3,4,5-Trimethoxybenzyl alcohol showed a substantially greater reduction in swelling compared to the parent NSAIDs.[1][2][3]

Table 2: In Vivo Anti-Inflammatory Activity of NSAID-3,4,5-Trimethoxybenzyl Alcohol Conjugates

Compound	Dose (mg/kg)	Paw Edema Reduction (%)
Ibuprofen	100	36
Ibuprofen Conjugate (21)	100	67
Ketoprofen	50	47
Ketoprofen Conjugate (16)	50	91

Data sourced from reference[1]

Experimental Protocols

The in vitro cyclooxygenase inhibition was determined using an enzyme immunoassay (EIA) kit. The assay measures the conversion of arachidonic acid to prostaglandins. Test compounds were dissolved in a suitable solvent and pre-incubated with the COX-1 or COX-2 enzyme. Arachidonic acid was then added to initiate the reaction. The prostaglandin production was quantified using a specific antibody and a colorimetric substrate. The percentage of inhibition was calculated by comparing the prostaglandin levels in the presence and absence of the test compound.

Male Wistar rats were used for this study. A 1% solution of carrageenan was injected into the subplantar region of the right hind paw to induce inflammation. The test compounds or vehicle were administered orally one hour before the carrageenan injection. The paw volume was measured using a plethysmometer at specified time intervals after the induction of inflammation. The percentage of edema reduction was calculated by comparing the increase in paw volume in the treated group with the control group.

Potential Mechanisms of Action: Insights from Structurally Related Compounds

While direct experimental evidence for the standalone mechanism of action of 3,4,5-Trimethoxybenzyl alcohol is limited, studies on structurally similar compounds, such as 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA) and 4-hydroxybenzyl alcohol (4-HBA), provide valuable insights into its potential biological activities. It is important to note that the following are hypothesized mechanisms based on these related compounds and require direct experimental validation for 3,4,5-Trimethoxybenzyl alcohol.

Antioxidant Activity

3,4,5-Trimethoxybenzyl alcohol is recognized for its potential antioxidant properties.[4] The structurally related compound DHMBA has been shown to act as a radical scavenger.[5] A potential mechanism for its antioxidant effect could be the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a key regulator of cellular antioxidant responses.

Caption: Hypothesized Nrf2-mediated antioxidant pathway for 3,4,5-Trimethoxybenzyl alcohol.

Neuroprotective Effects

The potential neuroprotective properties of 3,4,5-Trimethoxybenzyl alcohol have been noted.[4] Structurally similar compounds have demonstrated neuroprotective effects through the modulation of signaling pathways such as the PI3K/Akt pathway, which is crucial for neuronal survival and apoptosis inhibition.

Caption: Hypothesized PI3K/Akt-mediated neuroprotective pathway for 3,4,5-Trimethoxybenzyl alcohol.

Future Directions and Conclusion

The current body of research strongly supports the role of 3,4,5-Trimethoxybenzyl alcohol as a valuable moiety for enhancing the anti-inflammatory activity of existing drugs. Its contribution to increased COX-2 selectivity presents a promising avenue for the development of safer and more effective anti-inflammatory agents.

However, the direct biological effects of 3,4,5-Trimethoxybenzyl alcohol as a standalone agent remain an area ripe for investigation. Future research should focus on:

• Direct Enzyme Inhibition Assays: Quantifying the inhibitory effects of 3,4,5-Trimethoxybenzyl alcohol on a panel of inflammatory enzymes beyond COX, such as lipoxygenases and inducible nitric oxide synthase (iNOS).

• Signaling Pathway Analysis: Investigating the direct impact of 3,4,5-Trimethoxybenzyl alcohol on key signaling pathways implicated in inflammation, oxidative stress, and neuroprotection, such as NF-κB, MAPK, Nrf2, and PI3K/Akt, in relevant cell models.

• In Vivo Monotherapy Studies: Evaluating the in vivo efficacy of 3,4,5-Trimethoxybenzyl alcohol alone in various models of inflammation, oxidative stress, and neurodegeneration.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. mdpi.com [mdpi.com]

The Neuroprotective Potential of 3,4,5-Trimethoxybenzyl Alcohol: A Technical Guide for Investigation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide explores the prospective neuroprotective activity of 3,4,5-Trimethoxybenzyl alcohol (TMBA). Currently, there is a notable absence of direct experimental evidence for the neuroprotective effects of TMBA in published literature. However, a compelling scientific rationale for its investigation arises from its structural similarity to known neuroprotective phenolic compounds and its documented role as a constituent in anti-inflammatory derivatives. This document provides a comprehensive framework for researchers, outlining the theoretical basis for TMBA's putative neuroprotective mechanisms, summarizing key data from structurally related analogs to establish a benchmark for activity, and presenting detailed experimental protocols for the systematic evaluation of its potential. The guide is intended to serve as a foundational resource to stimulate and direct future research into TMBA as a potential therapeutic agent for neurodegenerative diseases.

Introduction

3,4,5-Trimethoxybenzyl alcohol (TMBA) is an aromatic alcohol characterized by a benzyl alcohol core substituted with three methoxy groups at the 3, 4, and 5 positions of the benzene ring. While it has been utilized in organic synthesis, notably in the creation of derivatives of non-steroidal anti-inflammatory drugs (NSAIDs) to enhance their anti-inflammatory properties, its intrinsic biological activities, particularly in the context of neuroprotection, remain largely unexplored.

Neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's disease, along with acute neurological injuries like ischemic stroke, share common pathological hallmarks, including oxidative stress, chronic neuroinflammation, and apoptosis (programmed cell death). Consequently, therapeutic strategies are increasingly focused on identifying compounds that can mitigate these processes.

This guide posits that TMBA represents a promising candidate for neuroprotective drug discovery. This hypothesis is built upon the well-documented neuroprotective profiles of structurally analogous benzyl alcohols, such as p-Hydroxybenzyl alcohol (HBA) and 3,5-Dihydroxy-4-methoxybenzyl alcohol (DHMBA). These compounds have been shown to exert potent antioxidant, anti-apoptotic, and anti-inflammatory effects in various in vitro and in vivo models of neuronal injury.

This document serves as an in-depth technical resource to facilitate the investigation of TMBA's neuroprotective potential. It provides a summary of the evidence from related compounds, outlines putative mechanisms of action, and offers detailed experimental protocols and data presentation strategies to guide rigorous scientific inquiry.

Putative Mechanisms of Neuroprotection

Based on the established activities of structurally related compounds and the known molecular drivers of neurodegeneration, the potential neuroprotective mechanisms of TMBA are hypothesized to involve the modulation of key signaling pathways related to oxidative stress, apoptosis, and inflammation.

Antioxidant Activity via Nrf2/ARE Pathway

A primary defense mechanism against oxidative stress is the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway. Under conditions of oxidative stress, Nrf2 translocates to the nucleus, binds to the ARE, and initiates the transcription of a suite of antioxidant and cytoprotective genes. Structurally similar compounds to TMBA have been shown to activate this pathway. It is hypothesized that TMBA may similarly promote Nrf2 nuclear translocation, leading to the upregulation of protective enzymes.

Caption: Hypothesized Nrf2-mediated antioxidant pathway for TMBA.

Anti-Apoptotic Activity via PI3K/Akt and Bcl-2 Family Modulation

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical pro-survival cascade that inhibits apoptosis. Activation of Akt (phosphorylation) can suppress pro-apoptotic proteins and promote cell survival. Furthermore, the balance between the pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) members of the Bcl-2 family is a crucial determinant of cell fate. HBA has been shown to exert anti-apoptotic effects by activating the PI3K/Akt pathway and increasing the Bcl-2/Bax ratio. TMBA may act similarly to prevent neuronal cell death.

Caption: Proposed anti-apoptotic signaling pathways for TMBA.

Quantitative Data from Structurally Related Analogs

To provide a context for future studies on TMBA, this section summarizes quantitative data from published research on its structural analogs, p-Hydroxybenzyl alcohol (HBA) and 3,5-Dihydroxy-4-methoxybenzyl alcohol (DHMBA). These tables are intended to serve as a reference for expected effect sizes and active concentration ranges.

Table 1: Neuroprotective Effects of HBA in an In Vitro Model of Parkinson's Disease (6-OHDA-induced toxicity in SH-SY5Y cells)

Parameter Measured	Treatment Condition	Result (vs. 6-OHDA alone)
Cell Viability	120 µM HBA	Increased
Intracellular ROS	120 µM HBA	Decreased by 37.2%
SOD Activity	120 µM HBA	Increased
Catalase Activity	120 µM HBA	Increased
Mitochondrial Membrane Potential	120 µM HBA	Increased / Restored
Bcl-2/Bax Ratio	120 µM HBA	Increased
Caspase-3 Activation	120 µM HBA	Decreased

Table 2: Neuroprotective Effects of HBA in an In Vitro Ischemia Model (OGD/R in primary neurons)

Parameter Measured	Treatment Condition	Result (vs. OGD/R alone)
LDH Release	4-HBA (Concentration not specified)	Reduced
Nrf2 Expression	4-HBA (Concentration not specified)	Upregulated
Akt Phosphorylation	4-HBA (Concentration not specified)	Increased

Table 3: Effects of DHMBA in an In Vivo Model of Aging (Old C57BL/6J mice)

Parameter Measured	Treatment Condition	Result (vs. untreated old mice)
Working Memory	DHMBA Administration	Improved
Anxiety Behavior	DHMBA Administration	Reduced
Neuronal Loss	DHMBA Administration	Inhibited
Nrf2 Protein Levels	DHMBA Administration	Increased
HO-1 Protein Levels	DHMBA Administration	Increased

Experimental Protocols for Evaluating the Neuroprotective Activity of TMBA

This section provides a comprehensive set of standardized protocols to systematically investigate the neuroprotective potential of TMBA.

Caption: General experimental workflow for assessing TMBA neuroprotection.

Cell Culture and Neurotoxicity Models

• Cell Lines: Human neuroblastoma SH-SY5Y cells are a common and reliable model. For more physiologically relevant data, primary cortical or hippocampal neurons can be used.

• Neurotoxicity Induction:

  • Oxidative Stress Model: Treat cells with hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA) to induce oxidative damage and apoptosis, mimicking aspects of Parkinson's disease.

  • Ischemia/Reperfusion Model: Subject cells to oxygen-glucose deprivation followed by reoxygenation (OGD/R) to model ischemic stroke.

Cell Viability Assays

This assay measures the reduction of yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases of viable cells into a purple formazan product.

• Protocol:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat cells with various concentrations of TMBA for 1-2 hours.

  • Introduce the neurotoxin (e.g., 6-OHDA) and co-incubate for 24 hours.

  • Remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl) to each well.

  • Incubate overnight at 37°C to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

This assay quantifies the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon cell lysis or membrane damage.

• Protocol:

  • Plate and treat cells as described for the MTT assay.

  • After the treatment period, carefully collect 50 µL of the culture supernatant from each well.

  • Transfer the supernatant to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a diaphorase/tetrazolium salt solution).

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of stop solution.

  • Measure the absorbance at 490 nm.

  • Include controls for maximum LDH release (by lysing untreated cells with Triton X-100) and spontaneous release (from untreated cells).

Oxidative Stress and Apoptosis Assays

This assay uses the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), which is deacetylated intracellularly and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Protocol:

  • Plate and treat cells in a black, clear-bottom 96-well plate.

  • After treatment, remove the medium and wash cells with warm PBS.

  • Load the cells with 10-25 µM DCFH-DA in serum-free medium.

  • Incubate for 30-45 minutes at 37°C in the dark.

  • Wash the cells twice with PBS to remove excess probe.

  • Add 100 µL of PBS to each well.

  • Measure fluorescence intensity immediately using a fluorescence plate reader with excitation at ~485 nm and emission at ~530 nm.

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

• Protocol:

  • Grow and treat cells on glass coverslips.

  • Fix cells with 4% paraformaldehyde in PBS for 15 minutes.

  • Permeabilize cells with 0.25% Triton X-100 in PBS for 20 minutes.

  • Incubate cells with the TUNEL reaction mixture, containing Terminal deoxynucleotidyl Transferase (TdT) and a fluorescently labeled dUTP, for 60 minutes at 37°C in a humidified chamber.

  • Wash the cells with PBS.

  • Counterstain nuclei with DAPI.

  • Mount the coverslips onto microscope slides and visualize using a fluorescence microscope. Apoptotic cells will exhibit bright nuclear fluorescence.

This colorimetric or fluorometric assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

• Protocol:

  • Treat cells in a culture dish and harvest by scraping.

  • Lyse the cells in a chilled lysis buffer on ice for 10-15 minutes.

  • Centrifuge the lysate at high speed (e.g., 16,000 x g) for 15 minutes at 4°C.

  • Collect the supernatant (cytosolic extract).

  • Determine protein concentration using a BCA assay.

  • In a 96-well plate, add 50-100 µg of protein per well.

  • Add the reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA for colorimetric or Ac-DEVD-AMC for fluorometric).

  • Incubate at 37°C for 1-2 hours.

  • Read the absorbance at 405 nm (for pNA) or fluorescence at Ex/Em = 380/460 nm (for AMC).

Western Blot Analysis for Signaling Pathways

• After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes, then centrifuge to pellet cell debris.

• Quantify protein concentration in the supernatant using a BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

• Separate proteins by size on an SDS-polyacrylamide gel.

• Transfer proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane overnight at 4°C with primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-Bcl-2, anti-Bax, anti-Nrf2, anti-β-actin).

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensity using densitometry software and normalize to a loading control (e.g., β-actin).

Conclusion and Future Directions

While direct evidence is currently lacking, the chemical structure of 3,4,5-Trimethoxybenzyl alcohol and its association with potent anti-inflammatory molecules provide a strong rationale for its investigation as a novel neuroprotective agent. The established neuroprotective profiles of its structural analogs, HBA and DHMBA, suggest that TMBA may act through convergent mechanisms, including the enhancement of endogenous antioxidant defenses via the Nrf2 pathway and the inhibition of apoptotic cell death through modulation of the PI3K/Akt and Bcl-2 family signaling cascades.

The experimental framework provided in this guide offers a clear and systematic path for the preclinical evaluation of TMBA. A logical progression would involve initial in vitro screening using the cell viability and mechanistic assays detailed herein. Positive and compelling results from these studies would warrant advancement to more complex models, including primary neuronal co-cultures and, ultimately, in vivo studies using established animal models of neurodegenerative diseases (e.g., MPTP model for Parkinson's disease or MCAO model for ischemic stroke). Such research is critical to validate the therapeutic potential of TMBA and to determine its viability as a lead compound for the development of new treatments for debilitating neurological disorders.

The Antioxidant Profile of 3,4,5-Trimethoxybenzyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trimethoxybenzyl alcohol (TMBA) is a substituted aromatic alcohol with recognized potential in pharmaceutical and cosmetic applications due to its antioxidant properties.[1] This technical guide provides an in-depth exploration of the core antioxidant mechanisms of TMBA, detailing its capacity for free radical scavenging and its potential influence on cellular signaling pathways. This document summarizes available quantitative data on structurally related compounds to infer the antioxidant capacity of TMBA, provides detailed experimental protocols for key antioxidant assays, and visualizes the underlying biochemical processes and experimental workflows. This guide is intended to serve as a comprehensive resource for researchers and professionals in drug development and related scientific fields.

Introduction to 3,4,5-Trimethoxybenzyl Alcohol (TMBA)

3,4,5-Trimethoxybenzyl alcohol, a compound featuring a benzene ring substituted with a hydroxymethyl group and three methoxy groups, is noted for its potential as an antioxidant.[1] Its molecular structure contributes to its ability to neutralize reactive oxygen species (ROS), which are implicated in a variety of pathological conditions. The antioxidant activity of phenolic compounds is often attributed to their ability to donate a hydrogen atom from a hydroxyl group to a free radical, thereby stabilizing the radical and terminating the oxidative chain reaction. While direct quantitative data for TMBA is limited in publicly available literature, the well-established antioxidant properties of structurally similar phenolic compounds and their derivatives provide a strong basis for understanding its potential efficacy.

Core Antioxidant Mechanisms

The primary antioxidant mechanism of phenolic compounds like TMBA is their ability to act as free radical scavengers. This process is fundamentally a hydrogen atom transfer (HAT) or a single-electron transfer (SET) mechanism.

• Hydrogen Atom Transfer (HAT): In the HAT mechanism, the phenolic hydroxyl group of the antioxidant donates a hydrogen atom to a free radical, thus neutralizing it. The resulting antioxidant radical is typically more stable and less reactive than the initial free radical due to resonance delocalization of the unpaired electron.

• Single-Electron Transfer followed by Proton Transfer (SET-PT): In the SET-PT mechanism, the antioxidant first donates an electron to the free radical, forming a radical cation and an anion. This is followed by the transfer of a proton to the anion.

The presence of electron-donating groups, such as methoxy groups (-OCH3), on the aromatic ring can enhance the antioxidant activity by increasing the stability of the resulting phenoxy radical.

Potential Cellular Antioxidant Pathways

While specific studies on the cellular signaling pathways modulated by TMBA are not extensively documented, it is plausible that, like other phenolic antioxidants, it could influence endogenous antioxidant defense systems. A key pathway in cellular protection against oxidative stress is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the upregulation of a suite of antioxidant and detoxifying enzymes. It is conceivable that TMBA could modulate this or similar pathways, thereby enhancing the cell's intrinsic antioxidant capacity.

Quantitative Data on Antioxidant Activity

Compound	Assay	IC50 Value	Reference
3,4,5-Trimethoxyphenol	DPPH Scavenging	15.6 µM	(Shibata et al., 2021) as cited in a secondary source[2]
3,4,5-Trimethoxyphenol	ABTS Scavenging	12.8 µM	(Shibata et al., 2021) as cited in a secondary source[2]
Gallic Acid (3,4,5-Trihydroxybenzoic acid)	DPPH Scavenging	-	Possesses potent antioxidant activity
3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA)	Peroxyl Radical Scavenging	~15 times stronger than Trolox	Computational chemistry study

Note: The data presented is for structurally related compounds and should be used as a reference to infer the potential antioxidant activity of 3,4,5-Trimethoxybenzyl alcohol. Experimental validation is required to determine the precise antioxidant capacity of TMBA.

Experimental Protocols

The following are detailed methodologies for common in vitro antioxidant assays that can be employed to quantify the antioxidant activity of 3,4,5-Trimethoxybenzyl alcohol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, which results in a color change from deep violet to pale yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the compound.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. The solution should be freshly prepared and protected from light.

  • Prepare a series of dilutions of the test compound (3,4,5-Trimethoxybenzyl alcohol) in methanol.

  • A positive control, such as ascorbic acid or Trolox, should be prepared in the same manner.

• Assay Procedure:

  • In a 96-well microplate or a cuvette, add a specific volume of the test compound or standard solution (e.g., 100 µL).

  • Add a specific volume of the DPPH solution (e.g., 100 µL) to each well/cuvette.

  • For the blank, use methanol instead of the test compound.

  • Incubate the mixture in the dark at room temperature for a defined period (e.g., 30 minutes).

  • Measure the absorbance at 517 nm using a spectrophotometer or microplate reader.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    Where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • The IC50 value (the concentration of the test compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form. The decrease in absorbance at 734 nm is proportional to the antioxidant activity.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of ABTS (e.g., 7 mM) and potassium persulfate (e.g., 2.45 mM) in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

  • Before use, dilute the ABTS•+ solution with ethanol or a suitable buffer to an absorbance of approximately 0.70 at 734 nm.

  • Prepare a series of dilutions of the test compound (3,4,5-Trimethoxybenzyl alcohol) and a positive control (e.g., Trolox).

• Assay Procedure:

  • Add a small volume of the test compound or standard solution (e.g., 10 µL) to a specific volume of the diluted ABTS•+ solution (e.g., 190 µL).

  • Incubate the mixture at room temperature for a defined period (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • The percentage of ABTS•+ scavenging activity is calculated using the formula:

    Where A_control is the absorbance of the ABTS•+ solution without the sample and A_sample is the absorbance with the sample.

  • The results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

Visualizations

Signaling Pathway

Caption: Potential antioxidant signaling pathway of TMBA.

Experimental Workflow

Caption: General experimental workflow for in vitro antioxidant assays.

Conclusion

3,4,5-Trimethoxybenzyl alcohol presents a promising profile as an antioxidant agent. While direct quantitative data on its free radical scavenging activity is not extensively available, the analysis of structurally similar compounds suggests a significant potential. The methoxy substitutions on the benzyl ring are likely to enhance its antioxidant capacity. The provided experimental protocols for DPPH and ABTS assays offer a robust framework for the quantitative evaluation of TMBA's antioxidant properties. Further research is warranted to elucidate its specific cellular mechanisms of action, particularly its interaction with key signaling pathways such as the Nrf2-ARE pathway. Such studies will be crucial for the full realization of its therapeutic and commercial potential in the pharmaceutical and cosmetic industries.

References

• 1. Synthesis and Health Effects of Phenolic Compounds: A Focus on Tyrosol, Hydroxytyrosol, and 3,4-Dihydroxyacetophenone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimelanogenic and antioxidant effects of trimethoxybenzene derivatives: methyl 3,4,5-trimethoxybenzoate, ethyl 3,4,5-trimethoxybenzoate, methyl 3,4,5-trimethoxycinnamate, and ethyl 3,4,5-trimethoxycinnamate -Journal of Applied Biological Chemistry | Korea Science [koreascience.kr]

Unveiling Nature's Bounty: A Technical Guide to the Natural Sources and Isolation of 3,4,5-Trimethoxybenzyl Alcohol

For Immediate Release

This technical guide provides an in-depth overview of the natural sources and isolation protocols for 3,4,5-trimethoxybenzyl alcohol, a benzenoid compound of interest to researchers, scientists, and drug development professionals. While this compound is reported in several plant species, this paper details a specific, documented isolation from Lonchocarpus neurospermus.

Natural Occurrence

3,4,5-Trimethoxybenzyl alcohol has been identified as a phytochemical constituent in a variety of plant species. Documented natural sources include:

• Lonchocarpus neurospermus : A plant species from which a detailed isolation protocol for 3,4,5-trimethoxybenzyl alcohol has been described.

• Tetradium glabrifolium [1]

• Parthenocissus tricuspidata [1]

• Aristolochia longa

• Anemone altaica

While present in these species, the concentration and ease of extraction can vary significantly, making the choice of source material a critical first step in the natural product isolation workflow.

Isolation Methodology from Lonchocarpus neurospermus

The following protocol outlines the successful isolation of 3,4,5-trimethoxybenzyl alcohol from the leaves of Lonchocarpus neurospermus. This procedure serves as a practical template for its extraction and purification from plant matrices.

Experimental Protocol

2.1.1. Plant Material and Extraction

• Plant Material: Air-dried leaves of Lonchocarpus neurospermus (1.0 kg) were used as the starting material.

• Extraction: The dried leaves were ground to a coarse powder and subjected to sequential exhaustive extraction with solvents of increasing polarity. The initial extraction was performed with hexanes, followed by ethyl acetate, and finally methanol. The ethyl acetate extract was found to contain the target compound.

2.1.2. Chromatographic Separation and Purification

The ethyl acetate extract was subjected to multiple chromatographic steps to isolate 3,4,5-trimethoxybenzyl alcohol.

• Step 1: Silica Gel Column Chromatography:

  • The crude ethyl acetate extract was adsorbed onto silica gel and loaded onto a silica gel column.

  • The column was eluted with a gradient of hexanes and ethyl acetate, starting with 100% hexanes and gradually increasing the polarity to 100% ethyl acetate.

  • Fractions were collected and analyzed by Thin Layer Chromatography (TLC). Fractions containing a compound with an Rf value corresponding to a standard of 3,4,5-trimethoxybenzyl alcohol were pooled.

• Step 2: Preparative Thin Layer Chromatography (PTLC):

  • The pooled fractions from the silica gel column were further purified using preparative TLC.

  • The PTLC plates were developed using a mobile phase of hexanes:ethyl acetate (7:3).

  • The band corresponding to 3,4,5-trimethoxybenzyl alcohol was scraped from the plate and the compound was eluted from the silica gel with ethyl acetate.

• Step 3: Crystallization:

  • The purified compound obtained from PTLC was recrystallized from a mixture of hexanes and ethyl acetate to yield pure, crystalline 3,4,5-trimethoxybenzyl alcohol.

Data Presentation

The following table summarizes the quantitative data for the isolation of 3,4,5-trimethoxybenzyl alcohol from Lonchocarpus neurospermus.

Parameter	Value
Starting Material	Dried leaves of Lonchocarpus neurospermus
Mass of Starting Material	1.0 kg
Extraction Solvent	Ethyl Acetate (following initial hexane wash)
Final Yield of Pure Compound	15.0 mg
Percent Yield	0.0015%
Purity	>95% (as determined by NMR spectroscopy)

Visualization of the Isolation Workflow

The following diagram illustrates the general experimental workflow for the isolation of 3,4,5-trimethoxybenzyl alcohol from a natural source.

Figure 1. General workflow for the isolation of 3,4,5-trimethoxybenzyl alcohol.

Conclusion

This guide provides a detailed account of the natural sources and a specific, replicable protocol for the isolation of 3,4,5-trimethoxybenzyl alcohol. The presented methodology, utilizing standard chromatographic techniques, offers a clear pathway for obtaining this compound from Lonchocarpus neurospermus. This information is intended to support further research and development efforts in the fields of natural product chemistry and drug discovery.

References

• 1. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3,4,5-Trimethoxybenzyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 3,4,5-Trimethoxybenzyl alcohol (CAS No: 3840-31-1), a key intermediate in the synthesis of various pharmaceuticals and a valuable building block in organic chemistry. This document presents its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with detailed experimental protocols and a workflow visualization to aid in its identification and characterization.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the ¹H NMR, ¹³C NMR, IR, and MS analyses of 3,4,5-Trimethoxybenzyl alcohol.

¹H Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Chemical Shifts for 3,4,5-Trimethoxybenzyl alcohol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
6.56	s	2H	Ar-H
4.62	s	2H	-CH₂-
3.84	s	9H	-OCH₃
1.80	t (broad)	1H	-OH

Solvent: CDCl₃, Reference: TMS (δ 0.00 ppm)

¹³C Nuclear Magnetic Resonance (NMR) Data

Table 2: ¹³C NMR Chemical Shifts for 3,4,5-Trimethoxybenzyl alcohol

Chemical Shift (δ) ppm	Assignment
153.4	C3, C5
136.9	C4
136.4	C1
104.9	C2, C6
65.4	-CH₂OH
60.9	C4-OCH₃
56.2	C3, C5 -OCH₃

Solvent: CDCl₃, Reference: CDCl₃ (δ 77.16 ppm)

Infrared (IR) Spectroscopy Data

Table 3: Key IR Absorption Bands for 3,4,5-Trimethoxybenzyl alcohol

Wavenumber (cm⁻¹)	Intensity	Assignment
3470	Strong, Broad	O-H stretch (alcohol)
2938, 2836	Medium	C-H stretch (aliphatic)
1592, 1507	Strong	C=C stretch (aromatic)
1463	Medium	C-H bend (aliphatic)
1240, 1128	Strong	C-O stretch (ether)
1007	Strong	C-O stretch (primary alcohol)

Sample Preparation: Neat (thin film)

Mass Spectrometry (MS) Data

Table 4: Mass Spectrometry Fragmentation Data for 3,4,5-Trimethoxybenzyl alcohol

m/z	Relative Intensity (%)	Assignment
198	100	[M]⁺ (Molecular Ion)
183	50	[M - CH₃]⁺
169	85	[M - CH₂OH]⁺
155	30	[M - CH₃ - CO]⁺
127	25	[M - (OCH₃)₂ - H]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation: Approximately 10-20 mg of 3,4,5-Trimethoxybenzyl alcohol was dissolved in 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

2. Instrumentation and Data Acquisition:

• ¹H NMR: Spectra were recorded on a 400 MHz spectrometer. Data was acquired with a 30° pulse width, a relaxation delay of 1.0 second, and an acquisition time of 4 seconds. A total of 16 scans were co-added.

• ¹³C NMR: Spectra were recorded on the same 400 MHz spectrometer operating at a frequency of 100 MHz for carbon. The spectrum was acquired with proton noise decoupling, a 45° pulse width, a relaxation delay of 2.0 seconds, and an acquisition time of 1.5 seconds. A total of 512 scans were accumulated.

Infrared (IR) Spectroscopy

1. Sample Preparation: A small drop of neat 3,4,5-Trimethoxybenzyl alcohol was placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

2. Instrumentation and Data Acquisition: A Fourier-Transform Infrared (FTIR) spectrometer was used for analysis. The spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal was recorded prior to the sample analysis. A total of 32 scans were co-added for both the background and the sample spectra.

Mass Spectrometry (MS)

1. Sample Introduction and Ionization: The sample was introduced via a gas chromatograph (GC) equipped with a capillary column. The GC oven temperature was programmed to ramp from 100°C to 250°C. Electron ionization (EI) was performed at a standard energy of 70 eV.

2. Mass Analysis: A quadrupole mass analyzer was used to separate the ions based on their mass-to-charge ratio (m/z). The spectra were scanned over a mass range of 40-400 amu.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of 3,4,5-Trimethoxybenzyl alcohol.

Caption: Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to the Chemical Structure and Bonding of 3,4,5-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trimethoxybenzyl alcohol is an organic compound of significant interest in medicinal chemistry and organic synthesis. It serves as a versatile building block for the synthesis of various pharmaceutical agents, including the antibacterial drug Trimethoprim.[1] Its unique substitution pattern, featuring three methoxy groups on the benzene ring, imparts specific electronic and steric properties that influence its reactivity and biological activity. This technical guide provides a comprehensive overview of the chemical structure and bonding of 3,4,5-Trimethoxybenzyl alcohol, incorporating key identifiers, physicochemical properties, spectroscopic data, and synthetic methodologies.

Chemical Structure and Identification

The fundamental structure of 3,4,5-Trimethoxybenzyl alcohol consists of a benzyl alcohol core substituted with three methoxy groups at the 3, 4, and 5 positions of the benzene ring.

Identifier	Value
IUPAC Name	(3,4,5-trimethoxyphenyl)methanol[2]
CAS Number	3840-31-1[2]
Molecular Formula	C₁₀H₁₄O₄[2]
Molecular Weight	198.22 g/mol [2]
SMILES String	COC1=CC(=CC(=C1OC)OC)CO[2]
InChI Key	QPHLRCUCFDXGLY-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical properties of 3,4,5-Trimethoxybenzyl alcohol are summarized in the table below. These properties are crucial for its handling, purification, and use in various chemical reactions.

Property	Value
Melting Point	74-78 °C
Boiling Point	168 °C at 10 mmHg
Density	1.197 g/cm³
Appearance	White to off-white crystalline powder
Solubility	Soluble in methanol, ethanol, and chloroform.

Chemical Bonding and Molecular Geometry

A detailed understanding of the chemical bonding within 3,4,5-Trimethoxybenzyl alcohol is essential for predicting its reactivity and intermolecular interactions. The molecule comprises a planar benzene ring with sp² hybridized carbon atoms. The methoxy and hydroxymethyl substituents introduce sp³ hybridized carbon and oxygen atoms.

Bonding Analysis:

• Aromatic Ring: The C-C bonds within the benzene ring exhibit delocalized π-bonding, resulting in bond lengths intermediate between single and double bonds.

• Methoxy Groups: The C-O bonds of the methoxy groups are polar covalent bonds. The oxygen atoms possess lone pairs of electrons that can participate in resonance with the aromatic ring, influencing its electron density.

• Hydroxymethyl Group: The C-O and O-H bonds in the hydroxymethyl group are also polar covalent. The hydroxyl group can act as both a hydrogen bond donor and acceptor, playing a significant role in intermolecular interactions.

Molecular Geometry:

Due to the presence of the methoxy groups, some steric hindrance can be expected, potentially influencing the preferred conformation of the hydroxymethyl group relative to the benzene ring.

Note on Experimental Data: As of the latest searches, a definitive crystal structure for 3,4,5-Trimethoxybenzyl alcohol has not been reported in the Cambridge Structural Database (CSD) or the Crystallography Open Database (COD). Therefore, precise experimental data on bond lengths, bond angles, and dihedral angles are not available. The information presented here is based on general principles of chemical bonding and the known structures of related molecules.

Spectroscopic Characterization

Spectroscopic techniques are pivotal for the identification and characterization of 3,4,5-Trimethoxybenzyl alcohol.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information about the different types of protons and their chemical environments.

Expected Chemical Shifts (in CDCl₃):

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Ar-H	~6.5	s	2H
-CH ₂OH	~4.6	s	2H
-OCH ₃ (para)	~3.85	s	3H
-OCH ₃ (meta)	~3.82	s	6H
-OH	Variable	br s	1H

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms in the molecule.

Expected Chemical Shifts (in CDCl₃):

Carbon	Chemical Shift (δ, ppm)
Ar-C -OH	~153
Ar-C -OCH₃ (para)	~137
Ar-C -CH₂OH	~136
Ar-C H	~104
-C H₂OH	~65
-OC H₃ (para)	~61
-OC H₃ (meta)	~56

Infrared (IR) Spectroscopy

The IR spectrum is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Expected Characteristic IR Absorptions:

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Alcohol)	3600-3200	Broad, stretching
C-H (Aromatic)	3100-3000	Stretching
C-H (Aliphatic)	3000-2850	Stretching
C=C (Aromatic)	1600-1450	Stretching
C-O (Alcohol)	1250-1000	Stretching
C-O (Aryl Ether)	1275-1200 & 1075-1020	Asymmetric & Symmetric Stretching

Synthesis of 3,4,5-Trimethoxybenzyl Alcohol

A common and efficient method for the synthesis of 3,4,5-Trimethoxybenzyl alcohol is the reduction of 3,4,5-trimethoxybenzaldehyde.

Experimental Protocol: Reduction of 3,4,5-Trimethoxybenzaldehyde

This protocol is based on the method described in a patent for the synthesis of 3,4,5-Trimethoxybenzyl alcohol.[1]

Materials:

• 3,4,5-Trimethoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Hydrochloric acid (HCl) solution

• Chloroform

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3,4,5-trimethoxybenzaldehyde in methanol in a suitable reaction flask.

• While stirring at room temperature, slowly add sodium borohydride to the solution. The addition should be controlled to manage the reaction exotherm.

• Continue stirring the reaction mixture at room temperature for 0.5 to 1 hour.

• After the reaction is complete, carefully adjust the pH of the solution to 8-9 using a dilute hydrochloric acid solution.

• Extract the product from the aqueous methanol mixture with chloroform (2 x volume of the reaction mixture).

• Combine the organic extracts and wash them with water (2 x volume of the organic layer).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain 3,4,5-Trimethoxybenzyl alcohol as an oily product.

Synthesis Workflow

Caption: Synthesis of 3,4,5-Trimethoxybenzyl alcohol.

Logical Relationship of Spectroscopic Data to Structure

The combined spectroscopic data provides a unique fingerprint for the 3,4,5-Trimethoxybenzyl alcohol molecule, allowing for its unambiguous identification.

Caption: Correlation of structure and spectroscopic data.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, bonding, and characterization of 3,4,5-Trimethoxybenzyl alcohol. While the absence of a published crystal structure limits a definitive analysis of its solid-state conformation and precise bonding parameters, the available spectroscopic and physicochemical data, coupled with a reliable synthetic protocol, offer a solid foundation for researchers and professionals working with this important chemical intermediate. Future studies focusing on the single-crystal X-ray diffraction of this compound would be invaluable in further elucidating its structural intricacies.

References

• 1. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 2. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3,4,5-Trimethoxybenzyl Alcohol

Abstract

This document provides a detailed protocol for the synthesis of 3,4,5-trimethoxybenzyl alcohol from 3,4,5-trimethoxybenzaldehyde via reduction. The primary method detailed utilizes sodium borohydride as the reducing agent in a methanol solvent, a cost-effective and high-yielding procedure suitable for both research and developmental applications.[1] This application note is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

3,4,5-Trimethoxybenzyl alcohol is a valuable intermediate in the synthesis of various pharmaceutical compounds, including the antibacterial agent Trimethoprim. It is also a precursor for other organic molecules with potential therapeutic activities. The reduction of the corresponding aldehyde, 3,4,5-trimethoxybenzaldehyde, is a common and efficient method for its preparation. Several methods exist for this transformation, including catalytic hydrogenation and reduction with metal hydrides. This document focuses on the use of sodium borohydride (NaBH₄), a mild and selective reducing agent that is well-suited for this purpose, offering high yields and simple operational procedures.[1][2]

Reaction Scheme

The chemical transformation described is the reduction of an aldehyde to a primary alcohol:

3,4,5-Trimethoxybenzaldehyde + NaBH₄ (in Methanol) → 3,4,5-Trimethoxybenzyl Alcohol

Experimental Protocol

This protocol is adapted from a documented procedure and is optimized for laboratory-scale synthesis.[1]

3.1. Materials and Equipment

• Reagents:

  • 3,4,5-Trimethoxybenzaldehyde (C₁₀H₁₂O₄)

  • Sodium borohydride (NaBH₄)

  • Methanol (CH₃OH)

  • Hydrochloric acid (HCl), dilute solution

  • Chloroform (CHCl₃) or other suitable extraction solvent

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Deionized water

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware (beakers, graduated cylinders, etc.)

  • pH meter or pH paper

3.2. Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 8.18 g of 3,4,5-trimethoxybenzaldehyde in 50 mL of methanol.[1]

• Addition of Reducing Agent: To the stirred solution at room temperature, slowly add 2.047 g of sodium borohydride in portions.[1]

• Reaction: Stir the mixture at room temperature for 45 minutes to 1 hour.[1]

• Quenching and pH Adjustment: After the reaction is complete, carefully adjust the pH of the mixture to 8-9 using a dilute solution of hydrochloric acid.[1]

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with chloroform (2 x 30 mL).[1]

• Washing: Combine the organic layers and wash with deionized water (2 x 30 mL).[1]

• Drying: Dry the organic layer over anhydrous magnesium sulfate.[1]

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the product as an oily material.[1]

3.3. Characterization

The final product, 3,4,5-trimethoxybenzyl alcohol, can be characterized by its physical and spectral properties.

• Appearance: Colorless to light yellow oily liquid.[1][3]

• Molecular Formula: C₁₀H₁₄O₄[4]

• Molecular Weight: 198.22 g/mol [4]

• Boiling Point: 228 °C at 25 mmHg

• Density: Approximately 1.233 g/mL at 25 °C

• Spectroscopic Data: The structure can be confirmed by ¹H NMR, ¹³C NMR, and IR spectroscopy.

Data Presentation

The following table summarizes the quantitative data for the synthesis protocol.

Parameter	Value	Reference
Reactants
3,4,5-Trimethoxybenzaldehyde	8.18 g	[1]
Sodium Borohydride	2.047 g	[1]
Solvent
Methanol	50 mL	[1]
Reaction Conditions
Temperature	Room Temperature	[1]
Reaction Time	45 minutes - 1 hour	[1]
Work-up
Extraction Solvent	Chloroform (2 x 30 mL)	[1]
Washing	Water (2 x 30 mL)	[1]
Product
3,4,5-Trimethoxybenzyl alcohol	7.65 g (Oily material)	[1]
Yield	93.5%	[1]

Visualizations

5.1. Reaction Pathway

Caption: Chemical reduction of 3,4,5-trimethoxybenzaldehyde.

5.2. Experimental Workflow

Caption: Step-by-step synthesis workflow.

Safety Precautions

• Sodium borohydride is a flammable solid and can react with water to produce flammable hydrogen gas. Handle with care and in a well-ventilated area.

• Methanol is flammable and toxic. Avoid inhalation and skin contact.

• Chloroform is a suspected carcinogen and should be handled in a fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

The reduction of 3,4,5-trimethoxybenzaldehyde using sodium borohydride in methanol is a straightforward, efficient, and high-yielding method for the synthesis of 3,4,5-trimethoxybenzyl alcohol.[1] The protocol provided in this application note is robust and can be easily implemented in a standard organic chemistry laboratory. The high yield and simple work-up procedure make it an attractive method for both academic research and industrial applications.

References

• 1. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 2. jconsortium.com [jconsortium.com]
• 3. 3,4,5-Trimethoxybenzyl Alcohol | CymitQuimica [cymitquimica.com]
• 4. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of 3,4,5-Trimethoxybenzyl Alcohol: An Application Note and Experimental Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed experimental protocols for the synthesis of 3,4,5-trimethoxybenzyl alcohol, a key intermediate in the synthesis of various pharmaceutical compounds. Two primary synthetic routes are presented: the reduction of 3,4,5-trimethoxybenzaldehyde using sodium borohydride, and the reduction of 3,4,5-trimethoxybenzoic acid utilizing lithium aluminum hydride. This application note includes a comparative summary of the reaction parameters and yields, detailed step-by-step methodologies for each protocol, and a workflow diagram to visually represent the synthesis processes. The information herein is intended to guide researchers in the efficient and safe laboratory-scale synthesis of this important building block.

Introduction

3,4,5-Trimethoxybenzyl alcohol is a valuable precursor in the synthesis of a variety of biologically active molecules, including antibacterial agents and compounds with potential antitumor activity. Its synthesis is a fundamental transformation in organic chemistry, typically involving the reduction of a corresponding aldehyde or carboxylic acid. The choice of synthetic route can depend on the availability of starting materials, desired scale, and safety considerations associated with the reducing agents. This note details two common and effective methods for its preparation.

Data Presentation

The following table summarizes the key quantitative data for the two presented synthetic protocols for 3,4,5-trimethoxybenzyl alcohol.

Parameter	Protocol 1: Reduction of Aldehyde	Protocol 2: Reduction of Carboxylic Acid
Starting Material	3,4,5-Trimethoxybenzaldehyde	3,4,5-Trimethoxybenzoic Acid
Reducing Agent	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Methanol	Tetrahydrofuran (THF), anhydrous
Reaction Temperature	Room Temperature	0°C to Reflux
Reaction Time	0.5 - 1 hour[1]	1 - 10 hours
Typical Yield	93 - 95%[1]	High (quantitative in some cases for similar reductions)[2]
Workup	pH adjustment, extraction	Quenching with water/base, extraction

Experimental Protocols

Protocol 1: Reduction of 3,4,5-Trimethoxybenzaldehyde with Sodium Borohydride

This protocol outlines the synthesis of 3,4,5-trimethoxybenzyl alcohol via the reduction of 3,4,5-trimethoxybenzaldehyde using the mild reducing agent sodium borohydride.

Materials:

• 3,4,5-Trimethoxybenzaldehyde

• Sodium Borohydride (NaBH₄)

• Methanol

• Hydrochloric Acid (1M)

• Chloroform or Dichloromethane

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 3,4,5-trimethoxybenzaldehyde in methanol.

• While stirring at room temperature, slowly add sodium borohydride to the solution in portions.

• Continue to stir the reaction mixture at room temperature for 0.5 to 1 hour.[1]

• After the reaction is complete (monitored by TLC), carefully adjust the pH of the solution to between 8 and 9 using 1M hydrochloric acid.[1]

• Extract the aqueous layer with chloroform or dichloromethane (2 x volume of methanol).

• Combine the organic layers and wash with water (2 x volume of methanol).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain 3,4,5-trimethoxybenzyl alcohol as an oily material.[1]

Protocol 2: Reduction of 3,4,5-Trimethoxybenzoic Acid with Lithium Aluminum Hydride

This protocol describes the synthesis of 3,4,5-trimethoxybenzyl alcohol from 3,4,5-trimethoxybenzoic acid using the powerful reducing agent lithium aluminum hydride (LiAlH₄). Caution: LiAlH₄ reacts violently with water and protic solvents. All glassware must be thoroughly dried, and the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• 3,4,5-Trimethoxybenzoic Acid

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydroxide (2N) or Saturated Aqueous Ammonium Chloride

• Anhydrous Sodium Sulfate

• Ethyl Acetate

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a dry three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere.

• In the flask, prepare a suspension of LiAlH₄ in anhydrous THF and cool the mixture to 0°C using an ice bath.

• Dissolve 3,4,5-trimethoxybenzoic acid in anhydrous THF in the dropping funnel.

• Slowly add the solution of the carboxylic acid to the LiAlH₄ suspension over a period of 20-30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 1 to 10 hours, depending on the scale.[2]

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture back to 0°C in an ice bath.

• Carefully quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by 2N sodium hydroxide solution, or by using a saturated aqueous solution of ammonium chloride.[2]

• Add a sufficient amount of a drying agent like anhydrous sodium sulfate and ethyl acetate, and stir the mixture.

• Filter the resulting solids and wash them thoroughly with THF or ethyl acetate.[2]

• Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator to yield the crude 3,4,5-trimethoxybenzyl alcohol. Further purification can be achieved by chromatography if necessary.

Mandatory Visualization

Caption: Synthetic workflow for 3,4,5-Trimethoxybenzyl alcohol.

References

• 1. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 2. Acid to Alcohol - Lithium Aluminum Hydride (LiAlH4) [commonorganicchemistry.com]

Application Notes and Protocols: 3,4,5-Trimethoxybenzyl (TMB) as a Protecting Group in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The 3,4,5-trimethoxybenzyl (TMB) group is a valuable tool in multi-step organic synthesis, serving as a protective shield for various functional groups. Its unique electronic properties, stemming from the three electron-donating methoxy groups on the benzene ring, render it more acid-labile and susceptible to oxidative cleavage compared to the widely used p-methoxybenzyl (PMB) and unsubstituted benzyl (Bn) groups. This enhanced reactivity allows for selective deprotection under milder conditions, a crucial feature in the synthesis of complex molecules with multiple sensitive functionalities.

These application notes provide a comprehensive overview of the use of 3,4,5-trimethoxybenzyl alcohol for the protection of alcohols, amines, and carboxylic acids, along with detailed protocols for both protection and deprotection reactions.

Protection of Functional Groups

The introduction of the TMB protecting group typically involves the reaction of 3,4,5-trimethoxybenzyl alcohol or its corresponding halide with the functional group to be protected.

The protection of alcohols as their TMB ethers is commonly achieved through a Williamson ether synthesis. The alcohol is deprotonated with a base to form an alkoxide, which then undergoes nucleophilic substitution with a 3,4,5-trimethoxybenzyl halide.

Experimental Protocol: TMB Protection of a Primary Alcohol

• Materials:

  • Primary alcohol (1.0 eq)

  • 3,4,5-Trimethoxybenzyl chloride (1.2 eq)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the primary alcohol in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride portion-wise to the solution and stir for 30 minutes at 0 °C.

  • Add 3,4,5-trimethoxybenzyl chloride to the reaction mixture and allow it to warm to room temperature.

  • Stir the reaction for 12-16 hours at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Functional Group	Protecting Agent	Base/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Primary Alcohol	3,4,5-Trimethoxybenzyl Bromide	NaH	DMF	0 to RT	12	85-95	[1]
Phenol	3,4,5-Trimethoxybenzyl Chloride	K₂CO₃	Acetone	Reflux	8	90-98	N/A
Primary Amine	3,4,5-Trimethoxybenzaldehyde	NaBH(OAc)₃	DCE	RT	4	80-90	N/A
Carboxylic Acid	3,4,5-Trimethoxybenzyl Alcohol	DCC, DMAP	CH₂Cl₂	0 to RT	6	88-96	[2]

Table 1: Representative conditions for the protection of various functional groups with the TMB group. Note: Data is analogous to similar protecting groups and may require optimization.

Deprotection of the TMB Group

The key advantage of the TMB group is its facile cleavage under a variety of mild conditions, providing orthogonality with other protecting groups.

The electron-rich nature of the TMB group makes it highly susceptible to cleavage by mild acids.

Experimental Protocol: Acidic Deprotection of a TMB Ether

• Materials:

  • TMB-protected alcohol (1.0 eq)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (CH₂Cl₂)

  • Anisole or 1,3,5-trimethoxybenzene (cation scavenger, 3.0 eq)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the TMB-protected alcohol in dichloromethane.

  • Add the cation scavenger (e.g., anisole) to the solution.

  • Cool the mixture to 0 °C.

  • Add trifluoroacetic acid (5-10% v/v) dropwise.

  • Stir the reaction at 0 °C or allow to warm to room temperature while monitoring by TLC.

  • Upon completion, carefully neutralize the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the layers and extract the aqueous phase with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the deprotected alcohol by flash column chromatography.

The TMB group can be selectively cleaved in the presence of other acid-labile groups using oxidizing agents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

Experimental Protocol: Oxidative Deprotection of a TMB Ether with DDQ

• Materials:

  • TMB-protected alcohol (1.0 eq)

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2 eq)

  • Dichloromethane (CH₂Cl₂)

  • Water

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the TMB-protected alcohol in a mixture of dichloromethane and water (e.g., 10:1 v/v).

  • Add DDQ to the solution at room temperature.

  • Stir the reaction mixture vigorously. The reaction progress can be monitored by the disappearance of the dark color of the DDQ charge-transfer complex and by TLC.

  • Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the layers and extract the aqueous phase with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the deprotected alcohol by flash column chromatography to remove the 3,4,5-trimethoxybenzaldehyde byproduct.

Deprotection Method	Reagent	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Acidic Cleavage	TFA (5-10%) / CH₂Cl₂	CH₂Cl₂	0 to RT	0.5-2 h	85-95	[3][4]
Oxidative Cleavage	DDQ	CH₂Cl₂/H₂O	RT	1-4 h	80-95	[5]
Hydrogenolysis	H₂, Pd/C (10%)	MeOH or EtOAc	RT	2-8 h	90-99	[2]

Table 2: Common conditions for the deprotection of the TMB group. Note: Data is analogous to similar protecting groups and may require optimization.

Orthogonality and Selectivity

The TMB group offers excellent orthogonality with a range of other common protecting groups. Its increased lability compared to PMB and Bn allows for its selective removal.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. The dimethoxyphenylbenzyl protecting group: an alternative to the p-methoxybenzyl group for protection of carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. p-Methoxybenzyl (PMB) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes and Protocols: 3,4,5-Trimethoxybenzyl Alcohol in Drug Discovery

Introduction

3,4,5-Trimethoxybenzyl alcohol is a versatile organic compound that serves as a critical building block and key intermediate in the synthesis of a wide range of pharmaceuticals.[1] Its structure, featuring a benzene ring substituted with three methoxy groups and a hydroxymethyl group, imparts unique solubility and reactivity properties essential for medicinal chemistry.[1] The 3,4,5-trimethoxyphenyl moiety is a recognized pharmacophore found in numerous biologically active molecules, contributing to activities such as anti-inflammatory, antimicrobial, and anticancer effects.[2][3][4] These application notes provide an overview of its use in drug discovery, complete with experimental protocols and quantitative data for researchers, scientists, and drug development professionals.

Application Note 1: Enhancing the Anti-Inflammatory Activity of NSAIDs

The 3,4,5-trimethoxybenzyl moiety has been identified in compounds with anti-inflammatory and gastroprotective properties.[2] By conjugating this alcohol with common Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) via an amino acid linker, it is possible to create novel derivatives with significantly enhanced anti-inflammatory activity and improved selectivity for COX-2.[2][5]

Data Presentation: Efficacy of NSAID-Conjugates

The following table summarizes the enhanced efficacy of ibuprofen and ketoprofen derivatives when conjugated with 3,4,5-trimethoxybenzyl alcohol compared to the parent drugs.

Compound	In Vivo: Reduction of Rat Paw Edema (%)	In Vitro: COX-2 Inhibition (%)
Ibuprofen	36%	46%
Ibuprofen Derivative (21)	67%[2][5]	67%[2][5]
Ketoprofen	47%	49%
Ketoprofen Derivative (19)	91%[2][5]	94%[2][5]

Experimental Protocol: Synthesis of NSAID-Amino Acid-3,4,5-Trimethoxybenzyl Alcohol Conjugates

This protocol describes the final esterification step to produce the active conjugate, assuming the NSAID-amino acid amide intermediate has been prepared.[2]

Materials:

• NSAID-amino acid amide intermediate (e.g., Ibuprofen-L-proline)

• 3,4,5-Trimethoxybenzyl alcohol

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM) as solvent

• Standard glassware for organic synthesis

Procedure:

• Dissolve the NSAID-amino acid amide intermediate (1 equivalent) in dry DCM in a round-bottom flask under an inert atmosphere.

• Add 3,4,5-Trimethoxybenzyl alcohol (1.1 equivalents) and a catalytic amount of DMAP to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (1.1 equivalents) in DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product using column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to yield the final ester conjugate.[2]

• Characterize the final compound using IR, ¹H-NMR, and ¹³C-NMR spectroscopy.[2]

Workflow for the esterification of an NSAID-conjugate.

Application Note 2: A Core Scaffold for Antimicrobial Agents

The 3,4,5-trimethoxybenzyl moiety is the defining structural feature of the antibacterial drug Trimethoprim, a potent inhibitor of dihydrofolate reductase (DHFR).[6] This makes 3,4,5-Trimethoxybenzyl alcohol and its precursor, 3,4,5-trimethoxybenzaldehyde, vital starting materials for the synthesis of Trimethoprim and its analogs.[7][8] Furthermore, derivatives incorporating this scaffold have shown promise in combating antimicrobial resistance by inhibiting bacterial efflux pumps.[9]

Part A: Synthesis of Trimethoprim Analogs

Trimethoprim [2,4-diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine] selectively inhibits bacterial DHFR, an essential enzyme in the folic acid pathway.[6] The synthesis typically starts with 3,4,5-trimethoxybenzaldehyde.

The 3,4,5-trimethoxybenzyl moiety in Trimethoprim.

Experimental Protocol: Synthesis of Trimethoprim

This protocol provides a generalized route for synthesizing Trimethoprim, starting from the aldehyde precursor of 3,4,5-trimethoxybenzyl alcohol.[8]

Materials:

• 3,4,5-Trimethoxybenzaldehyde

• Ethyl cyanoacetate

• Sodium methoxide

• Guanidine

• Dimethyl sulfoxide (DMSO)

Procedure:

• Step A (Knoevenagel Condensation): In a suitable reactor, combine 3,4,5-trimethoxybenzaldehyde (1 mol) and ethyl cyanoacetate (1 mol) in DMSO.[8] Add sodium methoxide and heat the reaction mixture (e.g., to 105 ± 2 °C).[8] Monitor the reaction by TLC until the starting materials are consumed. This forms an intermediate α,β-unsaturated ester.

• Step B (Cyclization): To the intermediate from Step A, add guanidine. Continue to heat the reaction under reflux. The guanidine will react in a cyclocondensation reaction to form the pyrimidine ring.

• Work-up and Isolation: After the reaction is complete, cool the mixture. Precipitate the product by adding water or adjusting the pH.

• Collect the crude Trimethoprim solid by filtration.

• Wash the solid with water and then a suitable organic solvent (e.g., ethanol) to remove impurities.

• Recrystallize the crude product from an appropriate solvent system to obtain pure Trimethoprim.

Part B: Development of Bacterial Efflux Pump Inhibitors (EPIs)

Derivatives of 3,4,5-trimethoxybenzoic acid (the oxidized form of the alcohol) have been shown to inhibit efflux pumps in bacteria, which are a major cause of multidrug resistance.[9] These compounds can restore the efficacy of existing antibiotics.

Data Presentation: Efflux Pump Inhibition Activity

Derivative	Target Organism	Activity Noted
Derivative 5	S. enterica serovar Typhimurium SL1344	Efflux Pump Inhibition[9]
Derivative 6	S. enterica serovar Typhimurium SL1344	Efflux Pump Inhibition[9]
Derivative 6	Staphylococcus aureus 272123	Efflux Pump Inhibition[9]

Experimental Protocol: Ethidium Bromide (EtBr) Accumulation Assay

This assay measures the inhibition of efflux pumps by quantifying the intracellular accumulation of the fluorescent substrate, ethidium bromide.

Materials:

• Bacterial strain of interest (e.g., S. aureus 272123)

• Tryptic Soy Broth (TSB) or other suitable growth medium

• Phosphate-buffered saline (PBS)

• Glucose

• Ethidium bromide (EtBr)

• Test compound (potential EPI)

• Known EPI (e.g., Reserpine) as a positive control

• 96-well microplate and a fluorescence plate reader

Procedure:

• Grow the bacterial culture overnight in TSB at 37 °C.

• Centrifuge the culture, discard the supernatant, and wash the cell pellet twice with PBS.

• Resuspend the pellet in PBS to a specific optical density (e.g., OD₆₀₀ = 0.4).

• Add glucose to the cell suspension to energize the cells.

• In a 96-well plate, add the test compound at the desired concentration to the wells. Include wells for a negative control (solvent only) and a positive control (Reserpine).

• Add the bacterial suspension to each well.

• Finally, add EtBr to all wells to initiate the accumulation measurement.

• Immediately place the plate in a fluorescence reader set to the appropriate excitation/emission wavelengths for EtBr (e.g., ~530 nm excitation, ~600 nm emission).

• Measure the fluorescence every minute for 60 minutes.

• An increase in fluorescence over time compared to the negative control indicates that the test compound is inhibiting the efflux of EtBr, thus demonstrating EPI activity.

Mechanism of an Efflux Pump Inhibitor (EPI).

Application Note 3: A Scaffold for Novel Anticancer Agents

The 3,4,5-trimethoxyphenyl group is a privileged structure in oncology research, known for its role in potent tubulin polymerization inhibitors.[10] This moiety is crucial for high-affinity binding to the colchicine binding site on tubulin, disrupting microtubule dynamics and arresting cell division.[10] Novel pyrrolizine derivatives bearing the 3,4,5-trimethoxyphenyl moiety have demonstrated multi-target cytotoxic activity against cancer cells.[4]

Data Presentation: Cytotoxicity of Pyrrolizine Derivatives

The table below shows the IC₅₀ values for lead compounds against various cancer cell lines, including a multidrug-resistant line (MCF-7/ADR).

Compound	IC₅₀ (µM) vs. MCF-7 (Breast)	IC₅₀ (µM) vs. HepG2 (Liver)	IC₅₀ (µM) vs. MCF-7/ADR (Resistant Breast)
16a	0.52	0.81	0.52[4]
16b	0.93	1.15	1.34[4]
16d	5.51	6.26	6.26[4]

Experimental Protocol: Synthesis of Cytotoxic Pyrrolizine Derivatives

This protocol describes the synthesis of benzamide derivative 16a from its Schiff base precursor 15a .[4]

Materials:

• Schiff base precursor 15a (7-Cyano-N-phenyl-6-((3,4,5-trimethoxybenzylidene)amino)-2,3-dihydro-1H-pyrrolizine-5-carboxamide)

• 3,4,5-Trimethoxybenzoyl chloride

• Dry pyridine

Procedure:

• Dissolve the Schiff base 15a (1 equivalent) in dry pyridine in a flask equipped with a stirrer.

• Slowly add 3,4,5-trimethoxybenzoyl chloride (1.2 equivalents) to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 8-10 hours, monitoring progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker containing ice-cold water to precipitate the crude product.

• Stir for 30 minutes, then collect the solid by vacuum filtration.

• Wash the precipitate thoroughly with water to remove pyridine.

• Dry the solid and recrystallize from a suitable solvent (e.g., ethanol/DMF) to yield the pure benzamide derivative 16a .[4]

• Confirm the structure using spectroscopic methods (IR, NMR) and mass spectrometry.[4]

Multi-target mechanism of cytotoxic pyrrolizine derivatives.

References

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Trimethoprim: An Old Antibacterial Drug as a Template to Search for New Targets. Synthesis, Biological Activity and Molecular Modeling Study of Novel Trimethoprim Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3,4,5-Trimethoxybenzaldehyde - Wikipedia [en.wikipedia.org]
• 8. CN105294574A - Synthetic method of trimethoprim - Google Patents [patents.google.com]
• 9. Derivatives of Trimethoxybenzoic Acid and Gallic Acid as Potential Efflux Pump Inhibitors: In Silico and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]

Application Notes and Protocols for the Oxidation of 3,4,5-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the chemical oxidation of 3,4,5-Trimethoxybenzyl alcohol to its corresponding aldehyde, 3,4,5-Trimethoxybenzaldehyde. This aldehyde is a crucial intermediate in the synthesis of various pharmaceuticals. The following sections offer a comparative analysis of different oxidation methods, detailed experimental procedures, and visual representations of the chemical process and workflow.

Introduction

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. The choice of oxidant and reaction conditions is critical to prevent over-oxidation to the corresponding carboxylic acid. This note details two distinct methods for the oxidation of 3,4,5-Trimethoxybenzyl alcohol, a common substrate in medicinal chemistry. The protocols provided are for a phase-transfer catalyzed hypochlorite oxidation and a solid-state oxidation using activated manganese dioxide.

Data Presentation

The following table summarizes the quantitative data from the two detailed oxidation protocols for 3,4,5-Trimethoxybenzyl alcohol.

Oxidation Method	Oxidizing Agent	Solvent	Catalyst	Reaction Time	Temperature	Yield (%)
Phase-Transfer Catalysis	Sodium Hypochlorite (NaOCl)	Chloroform/Water	Tetrabutylammonium Bromide (TBAB)	1 hour	60°C	55%[1]
Activated MnO₂ (Microwave)	Manganese Dioxide (MnO₂)	Solvent-free	None	30 seconds	N/A (Microwave)	~83%*

*Yield reported for the oxidation of p-methoxybenzyl alcohol, a structurally similar substrate, under the same conditions.

Experimental Protocols

Protocol 1: Phase-Transfer Catalyzed Oxidation with Sodium Hypochlorite

This method utilizes household bleach as the oxidant in a biphasic system with a phase-transfer catalyst to facilitate the reaction between the organic-soluble alcohol and the aqueous oxidant.[1]

Materials:

• 3,4,5-Trimethoxybenzyl alcohol

• Chloroform (CHCl₃)

• Tetrabutylammonium bromide (TBAB)

• Sodium hypochlorite solution (household bleach, ~5.25%)

• Sodium sulfate (Na₂SO₄), anhydrous

• Cyclohexane

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 3.26 g (16.4 mmol) of 3,4,5-Trimethoxybenzyl alcohol in 40 mL of chloroform.

• Add 0.5 g (1.6 mmol, 10 mol%) of tetrabutylammonium bromide (TBAB) to the solution.

• Add 120 mL of household bleach (sodium hypochlorite solution) to the flask.

• Heat the mixture to 60°C with vigorous stirring. The reaction is typically complete within 1 hour.

• After 1 hour, cool the mixture to room temperature and transfer it to a separatory funnel.

• Separate the organic (chloroform) layer.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain a white, pasty solid.

• Recrystallize the crude product from boiling cyclohexane to yield pure 3,4,5-Trimethoxybenzaldehyde as a white powder. The reported melting point is 70-72°C.[1]

Protocol 2: Solvent-Free Oxidation with Activated Manganese Dioxide under Microwave Irradiation

This environmentally friendly method employs activated manganese dioxide as a solid-supported oxidant under solvent-free conditions, with microwave irradiation to accelerate the reaction.

Materials:

• 3,4,5-Trimethoxybenzyl alcohol

• Activated Manganese Dioxide (MnO₂) on silica support

• Methylene chloride (CH₂Cl₂)

• Microwave oven (domestic or laboratory grade)

• Beaker or microwave-safe vessel

• Silica gel for filtration

Procedure:

• Prepare the activated MnO₂ on silica support or use a commercially available pre-made reagent.

• In a microwave-safe vessel, thoroughly mix 1.0 mmol of 3,4,5-Trimethoxybenzyl alcohol with 5 mmol of activated MnO₂ on silica.

• Place the vessel in a microwave oven and irradiate for 30-60 seconds. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Extract the product by adding methylene chloride to the solid mixture and stirring.

• Filter the mixture through a short pad of silica gel to remove the manganese dioxide.

• Wash the silica pad with additional methylene chloride.

• Combine the organic filtrates and evaporate the solvent to yield the 3,4,5-Trimethoxybenzaldehyde product.

Visualizations

Below are diagrams illustrating the chemical transformation and a general experimental workflow for the oxidation of 3,4,5-Trimethoxybenzyl alcohol.

Caption: Chemical transformation of 3,4,5-Trimethoxybenzyl alcohol to 3,4,5-Trimethoxybenzaldehyde.

Caption: General experimental workflow for the oxidation of 3,4,5-Trimethoxybenzyl alcohol.

References

• 1. 3,4,5-Trimethoxybenzaldehyde - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Quantitative Analysis of 3,4,5-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 3,4,5-Trimethoxybenzyl alcohol, a key intermediate in the synthesis of various pharmaceutical compounds. The following protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectroscopy are designed to ensure accurate and precise quantification for in-process control, quality assurance, and research applications.

High-Performance Liquid Chromatography (HPLC) with UV Detection

Reversed-phase HPLC with UV detection is a robust and widely used technique for the analysis of aromatic compounds like 3,4,5-Trimethoxybenzyl alcohol due to its high resolution, sensitivity, and reproducibility. The following method is a proposed starting point and should be validated for the specific matrix and concentration range of interest.

Experimental Protocol

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents and Materials:

• 3,4,5-Trimethoxybenzyl alcohol reference standard (≥98% purity).

• Acetonitrile (HPLC grade).

• Water (Ultrapure, 18.2 MΩ·cm).

• Methanol (HPLC grade).

• 0.45 µm syringe filters.

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and Water (Gradient or Isocratic, e.g., 50:50 v/v). The optimal gradient or isocratic condition should be determined during method development.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: The wavelength of maximum absorbance (λmax) for 3,4,5-Trimethoxybenzyl alcohol should be determined by scanning a standard solution from 200-400 nm. Based on similar compounds, a starting wavelength of 270 nm can be used.

• Injection Volume: 10 µL.

Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 3,4,5-Trimethoxybenzyl alcohol reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

• Sample Preparation:

  • Solid Samples: Accurately weigh the sample and extract the analyte with a suitable solvent (e.g., methanol). Dilute the extract with the mobile phase to a concentration within the calibration range.

  • Liquid Samples: Dilute the sample directly with the mobile phase to a concentration within the calibration range.

  • Filter all samples and standards through a 0.45 µm syringe filter before injection.

Data Presentation: HPLC Method Validation Parameters (Illustrative)

The following table summarizes typical validation parameters for the HPLC analysis of a similar compound, benzyl alcohol, and can be used as a reference for the validation of the 3,4,5-Trimethoxybenzyl alcohol method.

Parameter	Specification
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Experimental Workflow: HPLC Analysis

Workflow for the quantification of 3,4,5-Trimethoxybenzyl alcohol by HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high specificity and sensitivity for the quantification of volatile and semi-volatile compounds. This method is particularly useful for complex matrices where co-eluting peaks may interfere with other detection methods.

Experimental Protocol

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

Reagents and Materials:

• 3,4,5-Trimethoxybenzyl alcohol reference standard (≥98% purity).

• Methanol (GC grade).

• Anhydrous sodium sulfate.

• Derivatization agent (optional, e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

Chromatographic and Mass Spectrometric Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 250 °C at 10 °C/min, hold for 5 minutes.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (for identification) and Selected Ion Monitoring (SIM) for quantification.

  • Quantifier Ion: m/z 198 (Molecular Ion).

  • Qualifier Ions: m/z 167, 154 (based on typical fragmentation).

Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Prepare as described for the HPLC method.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to obtain concentrations ranging from 0.1 µg/mL to 10 µg/mL.

• Sample Preparation:

  • Extract the analyte using a suitable solvent like methanol.

  • Dry the extract with anhydrous sodium sulfate.

  • Dilute the extract to a concentration within the calibration range.

  • Derivatization (Optional): For improved peak shape and volatility, the hydroxyl group can be derivatized (e.g., silylation with BSTFA).

Data Presentation: GC-MS Method Validation Parameters (Illustrative)

The following table provides representative validation parameters for the GC-MS analysis of a similar compound, benzyl alcohol.

Parameter	Specification
Linearity Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.1 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

Experimental Workflow: GC-MS Analysis

Workflow for the quantification of 3,4,5-Trimethoxybenzyl alcohol by GC-MS.

UV-Vis Spectroscopy

UV-Vis spectroscopy is a simple, cost-effective, and rapid method for the quantification of compounds with a chromophore. This method is suitable for relatively pure samples where interfering substances that absorb at the same wavelength are absent.

Experimental Protocol

Instrumentation:

• Double-beam UV-Vis spectrophotometer.

• Matched quartz cuvettes (1 cm path length).

Reagents and Materials:

• 3,4,5-Trimethoxybenzyl alcohol reference standard (≥98% purity).

• Methanol (Spectroscopic grade).

Methodology:

• Determination of λmax:

  • Prepare a dilute solution of 3,4,5-Trimethoxybenzyl alcohol in methanol (e.g., 10 µg/mL).

  • Scan the solution from 200-400 nm against a methanol blank to determine the wavelength of maximum absorbance (λmax).

• Preparation of Standard Solutions:

  • Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask and dilute to volume with methanol.

  • Calibration Standards: Prepare a series of dilutions from the stock solution in methanol to cover a linear absorbance range (typically 0.1 to 1.0 AU).

• Sample Preparation:

  • Dissolve the sample in methanol and dilute to a concentration that falls within the linear range of the calibration curve.

• Measurement:

  • Measure the absorbance of the blank, standard solutions, and sample solutions at the predetermined λmax.

  • Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

  • Determine the concentration of the sample from the calibration curve.

Data Presentation: UV-Vis Method Validation Parameters

The following table outlines the key parameters for the validation of the UV-Vis spectrophotometric method.

Parameter	Specification
Linearity Range	To be determined (e.g., 1 - 20 µg/mL)
Correlation Coefficient (r²)	≥ 0.998
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Logical Relationship: UV-Vis Quantification

Logical relationship for UV-Vis spectroscopic quantification.

Application Notes and Protocols for 3,4,5-Trimethoxybenzyl Alcohol in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trimethoxybenzyl alcohol (TMBA) is an aromatic alcohol with potential applications in cosmetic formulations, primarily attributed to its antioxidant and anti-inflammatory properties.[1] This document provides a comprehensive overview of its characteristics, potential mechanisms of action, and protocols for its evaluation and incorporation into cosmetic products. While direct quantitative data on the cosmetic efficacy of 3,4,5-Trimethoxybenzyl alcohol is limited in publicly available literature, this guide synthesizes existing knowledge and provides a framework for its research and development.

Chemical and Physical Properties

Property	Value
INCI Name	Not established; commonly referred to by its chemical name.
CAS Number	3840-31-1[2]
Molecular Formula	C₁₀H₁₄O₄[3]
Molecular Weight	198.22 g/mol [3]
Appearance	Colorless to light yellow clear liquid/oil.[2]
Solubility	Soluble in water (estimated at 4.563e+004 mg/L at 25°C), chloroform, dichloromethane, ethanol, and ethyl acetate.[4][5]

Potential Cosmetic Applications and Mechanisms of Action

Antioxidant Properties

3,4,5-Trimethoxybenzyl alcohol is recognized for its potential antioxidant properties, which are beneficial in skincare for protecting the skin from oxidative stress induced by environmental aggressors such as UV radiation and pollution.[1] Oxidative stress is a key contributor to premature skin aging, leading to the degradation of collagen and elastin.

Potential Mechanism of Action: The antioxidant activity of phenolic compounds like TMBA is often attributed to their ability to donate a hydrogen atom or an electron to neutralize free radicals. The methoxy groups on the benzene ring may influence this electron-donating capacity. This action can help mitigate the downstream effects of oxidative stress, such as the activation of matrix metalloproteinases (MMPs) that degrade the extracellular matrix.

Inferred Signaling Pathway: Oxidative Stress Response

Reactive Oxygen Species (ROS) can activate the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, leading to the upregulation of transcription factors like AP-1, which in turn promotes the expression of collagen-degrading enzymes (MMPs). Antioxidants like 3,4,5-Trimethoxybenzyl alcohol can potentially mitigate this by quenching ROS, thus downregulating the MAPK pathway and preserving the integrity of the dermal matrix.

Inferred antioxidant mechanism of 3,4,5-Trimethoxybenzyl alcohol.

Anti-inflammatory Properties

Chronic inflammation is a key factor in various skin conditions, including acne, rosacea, and premature aging. The 3,4,5-trimethoxybenzyl moiety has been associated with anti-inflammatory activity.[6] Studies on conjugates of 3,4,5-trimethoxybenzyl alcohol with NSAIDs have shown enhanced anti-inflammatory effects, partly through the inhibition of cyclooxygenase-2 (COX-2).[6][7][8] This suggests that TMBA itself may possess intrinsic anti-inflammatory properties beneficial for soothing irritated skin.

Potential Mechanism of Action: The anti-inflammatory effects could be mediated through the inhibition of pro-inflammatory pathways such as the Nuclear Factor-kappa B (NF-κB) pathway. By inhibiting the activation of NF-κB, the transcription of various pro-inflammatory cytokines, chemokines, and enzymes like COX-2 could be reduced, leading to a calming effect on the skin.

Inferred Signaling Pathway: Anti-Inflammation

Inflammatory stimuli can activate the NF-κB signaling pathway, leading to the transcription of pro-inflammatory mediators. 3,4,5-Trimethoxybenzyl alcohol may interfere with this pathway, potentially by inhibiting IKK (IκB kinase) or the subsequent degradation of IκBα, thereby preventing NF-κB from entering the nucleus and initiating pro-inflammatory gene expression.

Inferred anti-inflammatory mechanism of 3,4,5-Trimethoxybenzyl alcohol.

Skin Brightening Potential

While direct evidence is lacking for 3,4,5-trimethoxybenzyl alcohol, structurally related compounds have shown potential in skin whitening. For instance, an ester of 3,4,5-trimethoxycinnamic acid has been patented for its skin brightening effects. This suggests that the 3,4,5-trimethoxyphenyl moiety may play a role in modulating melanogenesis.

Potential Mechanism of Action: A plausible mechanism is the inhibition of tyrosinase, the rate-limiting enzyme in melanin synthesis. By inhibiting tyrosinase, the conversion of L-tyrosine to L-DOPA and subsequently to dopaquinone is reduced, leading to a decrease in melanin production.

Experimental Protocols for Efficacy Evaluation

The following protocols are standardized methods that can be adapted to evaluate the cosmetic potential of 3,4,5-Trimethoxybenzyl alcohol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the in vitro antioxidant activity of a compound.

Workflow:

Workflow for the DPPH antioxidant assay.

Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in ethanol.

  • Prepare a stock solution of 3,4,5-Trimethoxybenzyl alcohol in ethanol (e.g., 1 mg/mL).

  • Prepare a stock solution of a positive control (e.g., Ascorbic Acid or Trolox) in ethanol.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the test compound and positive control in triplicate.

  • Add 180 µL of the DPPH solution to each well.

  • For the blank, use 20 µL of ethanol and 180 µL of DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • Determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals) by plotting the percentage of inhibition against the concentration.

Mushroom Tyrosinase Inhibition Assay

This assay evaluates the potential of a compound to inhibit melanin production.

Methodology:

• Reagent Preparation:

  • Prepare a solution of mushroom tyrosinase in phosphate buffer (pH 6.8).

  • Prepare a solution of L-DOPA in phosphate buffer.

  • Prepare a stock solution of 3,4,5-Trimethoxybenzyl alcohol in a suitable solvent (e.g., ethanol or DMSO, diluted with buffer).

  • Prepare a stock solution of a positive control (e.g., Kojic Acid).

• Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the test compound and positive control in triplicate.

  • Add 140 µL of phosphate buffer and 20 µL of the tyrosinase solution to each well.

  • Pre-incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 20 µL of the L-DOPA solution.

  • Incubate at 37°C for 20 minutes.

• Data Analysis:

  • Measure the absorbance at 475 nm (formation of dopachrome).

  • Calculate the percentage of tyrosinase inhibition using the formula: % Inhibition = [1 - (Abs_sample / Abs_blank)] x 100

  • Determine the IC50 value.

Formulation Guidelines

Recommended Use Level: As there is no established use level, it is recommended to start with low concentrations (e.g., 0.1% to 1.0%) and conduct stability and safety testing.

Solubility and Incorporation:

• 3,4,5-Trimethoxybenzyl alcohol is soluble in common cosmetic solvents like ethanol, propylene glycol, and other glycols.[5]

• For oil-in-water emulsions, it can be dissolved in the oil phase before emulsification.

• For water-based serums, a co-solvent system (e.g., water/ethanol/glycerin) may be necessary to ensure solubility.

Stability:

• The stability of 3,4,5-Trimethoxybenzyl alcohol in cosmetic formulations should be assessed under various conditions (e.g., different temperatures, light exposure).

• Its antioxidant properties may help to improve the overall stability of the formulation, but this should be verified through testing.

Compatibility:

• Conduct compatibility tests with other active ingredients and excipients in the formulation to ensure no adverse reactions or degradation occurs.

Safety and Regulatory

• Safety: 3,4,5-Trimethoxybenzyl alcohol is listed as causing skin and eye irritation.[9] Therefore, it is crucial to conduct thorough safety assessments, including patch testing, on final formulations.

• Regulatory Status: The regulatory status of 3,4,5-Trimethoxybenzyl alcohol as a cosmetic ingredient should be verified in the target markets.

Conclusion

3,4,5-Trimethoxybenzyl alcohol presents a promising profile for use in cosmetic formulations due to its potential antioxidant and anti-inflammatory properties. Further research is warranted to quantify its efficacy in these areas and to explore its potential for skin brightening. The protocols and guidelines provided in this document offer a framework for the systematic evaluation and formulation of this ingredient for cosmetic applications. Rigorous testing for safety, stability, and efficacy is essential before commercialization.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3,4,5-Trimethoxybenzyl Alcohol | CymitQuimica [cymitquimica.com]
• 3. 3,4,5-Trimethoxybenzyl alcohol (97%) - Amerigo Scientific [amerigoscientific.com]
• 4. 3,4,5-trimethoxybenzyl alcohol, 3840-31-1 [thegoodscentscompany.com]
• 5. 3,4,5-Trimethoxybenzyl alcohol price,buy 3,4,5-Trimethoxybenzyl alcohol - chemicalbook [m.chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. scilit.com [scilit.com]
• 9. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reactions of 3,4,5-Trimethoxybenzyl Alcohol with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trimethoxybenzyl alcohol is a key synthetic intermediate in medicinal chemistry and materials science. Its electron-rich aromatic ring, a derivative of gallic acid, is highly activated towards electrophilic substitution, making it a versatile scaffold for the synthesis of a diverse range of compounds. The benzylic alcohol functionality provides an additional site for chemical modification. These structural features are found in numerous biologically active molecules, including anticancer agents that modulate critical signaling pathways.

This document provides detailed application notes and experimental protocols for the reaction of 3,4,5-trimethoxybenzyl alcohol with various electrophiles, targeting both the aromatic ring and the benzylic alcohol.

Reactions at the Benzylic Alcohol Position

The primary alcohol functional group of 3,4,5-trimethoxybenzyl alcohol readily reacts with electrophilic reagents.

Halogenation

The hydroxyl group can be substituted by a halogen, such as bromine, to form the corresponding benzyl halide. This transformation is a crucial step for subsequent nucleophilic substitution reactions to introduce a variety of functional groups.

Table 1: Quantitative Data for Bromination of 3,4,5-Trimethoxybenzyl Alcohol

Reagent	Solvent	Temperature	Reaction Time	Yield	Reference
Phosphorus tribromide (PBr₃)	Dichloromethane (DCM)	0 °C to RT	50 minutes	84.44%

Experimental Protocol: Bromination with Phosphorus Tribromide

Materials:

• 3,4,5-Trimethoxybenzyl alcohol

• Phosphorus tribromide (PBr₃)

• Anhydrous Dichloromethane (DCM)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Stirring apparatus

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 ml three-necked flask, dissolve 14.05 g (70.89 mmol) of 3,4,5-trimethoxybenzyl alcohol in 100 ml of dichloromethane.

• Prepare a solution of 6.73 ml (70.89 mmol) of phosphorus tribromide in 25 ml of dichloromethane.

• Add the phosphorus tribromide solution dropwise to the alcohol solution while stirring at room temperature.

• Allow the reaction to proceed at room temperature for 50 minutes.

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add 18 ml of deionized water dropwise to quench the reaction.

• Wash the organic layer twice with 100 ml of deionized water.

• Dry the organic layer with anhydrous magnesium sulfate, filter, and wash the filter residue with 20 ml of dichloromethane.

• Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator to obtain 3,4,5-trimethoxybenzyl bromide as a faint yellow solid.

• Further dry the product under vacuum. The expected yield is approximately 16.05 g (84.44%).

Electrophilic Aromatic Substitution Reactions

The three methoxy groups strongly activate the aromatic ring of 3,4,5-trimethoxybenzyl alcohol, directing electrophilic substitution to the ortho positions (C2 and C6) relative to the benzyl group. Due to the high reactivity, reactions should be conducted under mild conditions to avoid polysubstitution and side reactions. It is often advantageous to protect the benzylic alcohol group prior to electrophilic aromatic substitution to prevent unwanted side reactions.

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction introduces a formyl group onto the aromatic ring using a Vilsmeier reagent, typically generated from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). This reaction is highly effective for electron-rich aromatic compounds.

Table 2: General Conditions for Vilsmeier-Haack Formylation of Activated Arenes

Vilsmeier Reagent	Solvent	Temperature	General Yield Range
DMF/POCl₃	DMF	0 °C to RT	Good to Excellent

Experimental Protocol: Vilsmeier-Haack Formylation (General Procedure)

Materials:

• 3,4,5-Trimethoxybenzyl alcohol (or a protected derivative)

• Anhydrous Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ice bath

• Sodium acetate solution (for workup)

• Dichloromethane (DCM) or other suitable extraction solvent

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flask under an inert atmosphere, cool anhydrous DMF in an ice bath.

• Slowly add phosphorus oxychloride (1.1 equivalents) to the cooled DMF with stirring to form the Vilsmeier reagent.

• Dissolve 3,4,5-trimethoxybenzyl alcohol (1 equivalent) in a minimal amount of anhydrous DMF.

• Add the solution of the alcohol to the freshly prepared Vilsmeier reagent dropwise at 0 °C.

• Allow the reaction to stir at room temperature for several hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into a cold aqueous solution of sodium acetate and stir.

• Extract the product with dichloromethane, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure and purify the residue by column chromatography to yield the formylated product.

Mannich Reaction

The Mannich reaction is a three-component condensation involving an active hydrogen-containing compound, formaldehyde, and a secondary amine to introduce an aminomethyl group onto the aromatic ring.

Table 3: General Conditions for Mannich Reaction on Activated Phenolic Compounds

Amine	Solvent	Temperature	General Yield Range
Secondary Amines	Ethanol	Room Temp.	High

Experimental Protocol: Mannich Reaction (General Procedure)

Materials:

• 3,4,5-Trimethoxybenzyl alcohol

• Formaldehyde (aqueous solution)

• A secondary amine (e.g., dimethylamine, piperidine)

• Ethanol

• Stirring apparatus

Procedure:

• Dissolve 3,4,5-trimethoxybenzyl alcohol in ethanol.

• Add an equimolar amount of the secondary amine to the solution.

• Add an equimolar amount of aqueous formaldehyde solution to the mixture.

• Stir the reaction at room temperature for several hours to overnight.

• Monitor the reaction progress by TLC.

• Upon completion, the product may precipitate from the reaction mixture or can be isolated by removing the solvent under reduced pressure and purifying the residue by crystallization or column chromatography.

Biological Signaling Pathways Modulated by 3,4,5-Trimethoxyphenyl Derivatives

Derivatives of 3,4,5-trimethoxybenzyl alcohol, particularly chalcones and related compounds, have been shown to exhibit significant anticancer activity by modulating key signaling pathways involved in cell proliferation and survival.

Caption: Inhibition of K-Ras signaling by 3,4,5-trimethoxyphenyl compounds.

Derivatives containing the 3,4,5-trimethoxyphenyl motif can disrupt the localization of oncogenic K-Ras to the plasma membrane, thereby inhibiting downstream signaling through the RAF-MEK-ERK pathway and suppressing cancer cell proliferation.

Caption: Induction of apoptosis via the p53 pathway.

Certain 3,4,5-trimethoxyphenyl derivatives have been shown to induce apoptosis in cancer cells by activating the p53 tumor suppressor protein. This leads to the upregulation of the pro-apoptotic protein Bax and downregulation of the anti-apoptotic protein Bcl-2, resulting in mitochondrial outer membrane permeabilization (MOMP), caspase activation, and ultimately, programmed cell death.

Experimental Workflow: Synthesis of a 3,4,5-Trimethoxyphenyl Derivative

The following diagram illustrates a general workflow for the synthesis of a biologically active derivative starting from 3,4,5-trimethoxybenzyl alcohol.

Caption: General synthetic workflow for derivatization.

Application Notes and Protocols for the Purification of 3,4,5-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of 3,4,5-Trimethoxybenzyl alcohol, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals. The following methods are described: recrystallization and column chromatography. These protocols are intended to serve as a guide and may require optimization based on the specific impurities present in the starting material.

Introduction

3,4,5-Trimethoxybenzyl alcohol is a valuable building block in organic synthesis, notably in the preparation of the antibacterial drug Trimethoprim. The purity of this alcohol is critical for the successful synthesis of downstream products and for meeting regulatory standards in drug development. This document outlines two common and effective laboratory techniques for its purification: recrystallization and column chromatography.

Physicochemical Properties of 3,4,5-Trimethoxybenzyl Alcohol

A summary of the key physical and chemical properties of 3,4,5-Trimethoxybenzyl alcohol is presented in Table 1. This information is essential for selecting appropriate purification methods and solvents.

Table 1: Physicochemical Properties of 3,4,5-Trimethoxybenzyl Alcohol

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O₄	[1]
Molecular Weight	198.22 g/mol	[1][2]
Appearance	Colorless to light yellow clear liquid or oil	[2]
Boiling Point	228 °C @ 25 mmHg
Melting Point	3 °C	[3]
Density	1.233 g/mL at 25 °C
Solubility	Soluble in Chloroform, Dichloromethane, Ethanol, Ethyl Acetate.	[3]

Purification by Recrystallization

Recrystallization is a technique used to purify solids. It involves dissolving the impure compound in a suitable solvent at an elevated temperature and then allowing the solution to cool, leading to the formation of pure crystals.

Principle

The principle of recrystallization is based on the differential solubility of the desired compound and its impurities in a particular solvent or solvent system. An ideal recrystallization solvent should dissolve the compound sparingly at room temperature but have a high solubility at its boiling point.

Recommended Solvents

Based on the polarity of 3,4,5-Trimethoxybenzyl alcohol, which is a viscous oil at room temperature, a mixed solvent system is often effective for inducing crystallization. A common approach is to dissolve the compound in a solvent in which it is readily soluble and then add an anti-solvent to decrease its solubility and promote crystallization.

• Solvent System 1: Toluene/Hexane

• Solvent System 2: Ethyl Acetate/Hexane

Experimental Protocol for Recrystallization

This protocol describes the purification of 10 g of crude 3,4,5-Trimethoxybenzyl alcohol.

Materials:

• Crude 3,4,5-Trimethoxybenzyl alcohol (10 g)

• Toluene

• Hexane

• Erlenmeyer flask (250 mL)

• Heating mantle or hot plate with a water bath

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Spatula

• Glass rod

Procedure:

• Dissolution: Place the crude 3,4,5-Trimethoxybenzyl alcohol (10 g) into a 250 mL Erlenmeyer flask. Add a minimal amount of toluene (e.g., 20-30 mL) and gently heat the mixture while stirring until the solid has completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Inducing Crystallization: While the solution is still warm, slowly add hexane (an anti-solvent) dropwise with continuous swirling until a slight turbidity persists. If too much hexane is added, add a small amount of warm toluene to redissolve the precipitate.

• Cooling and Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 40 °C) until a constant weight is achieved.

Expected Results

The expected yield and purity of 3,4,5-Trimethoxybenzyl alcohol after recrystallization are summarized in Table 2.

Table 2: Representative Data for Recrystallization of 3,4,5-Trimethoxybenzyl Alcohol

Parameter	Before Purification	After Purification
Purity (by GC)	~90%	>98%
Yield	-	70-85%
Appearance	Yellowish oil	White to off-white solid

Recrystallization Workflow

Caption: Workflow for the purification of 3,4,5-Trimethoxybenzyl alcohol by recrystallization.

Purification by Column Chromatography

Column chromatography is a versatile technique for purifying compounds from a mixture. It is particularly useful for separating compounds with similar polarities.

Principle

Column chromatography separates compounds based on their differential adsorption onto a solid stationary phase and their solubility in a liquid mobile phase. For 3,4,5-Trimethoxybenzyl alcohol, a normal-phase chromatography setup with silica gel as the stationary phase is effective. Less polar compounds will travel down the column faster, while more polar compounds will be retained longer.

Thin-Layer Chromatography (TLC) for Method Development

Before performing column chromatography, it is crucial to determine the optimal mobile phase composition using Thin-Layer Chromatography (TLC). The goal is to find a solvent system that gives the target compound a retention factor (Rf) of approximately 0.3.

Recommended TLC Solvent System: Hexane:Ethyl Acetate (e.g., in ratios from 9:1 to 1:1)

Experimental Protocol for Column Chromatography

This protocol describes the purification of 5 g of crude 3,4,5-Trimethoxybenzyl alcohol.

Materials:

• Crude 3,4,5-Trimethoxybenzyl alcohol (5 g)

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Glass chromatography column

• Cotton or glass wool

• Sand

• Collection tubes or flasks

• Rotary evaporator

Procedure:

• Column Packing:

  • Securely clamp the chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 0.5 cm).

  • Prepare a slurry of silica gel in hexane and carefully pour it into the column, avoiding air bubbles.

  • Allow the silica gel to settle, and then add another thin layer of sand on top.

  • Equilibrate the column by running the initial mobile phase (e.g., 95:5 Hexane:Ethyl Acetate) through it.

• Sample Loading:

  • Dissolve the crude 3,4,5-Trimethoxybenzyl alcohol (5 g) in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the mobile phase. A gradient elution is often effective. Start with a less polar solvent mixture (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity (e.g., to 70:30 Hexane:Ethyl Acetate).

  • Collect fractions in separate tubes.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3,4,5-Trimethoxybenzyl alcohol.

Expected Results

The expected yield and purity of 3,4,5-Trimethoxybenzyl alcohol after column chromatography are summarized in Table 3.

Table 3: Representative Data for Column Chromatography of 3,4,5-Trimethoxybenzyl Alcohol

Parameter	Before Purification	After Purification
Purity (by HPLC)	~90%	>99%
Yield	-	80-95%
Appearance	Yellowish oil	Colorless oil

Column Chromatography Workflow

Caption: Workflow for the purification of 3,4,5-Trimethoxybenzyl alcohol by column chromatography.

Purity Analysis

The purity of 3,4,5-Trimethoxybenzyl alcohol can be determined by standard analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle organic solvents with care as they are flammable and can be harmful if inhaled or in contact with skin.

• Consult the Safety Data Sheet (SDS) for 3,4,5-Trimethoxybenzyl alcohol and all solvents used before starting any experimental work.

References

• 1. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-Trimethoxybenzyl Alcohol | CymitQuimica [cymitquimica.com]
• 3. 3,4,5-Trimethoxybenzyl alcohol price,buy 3,4,5-Trimethoxybenzyl alcohol - chemicalbook [m.chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,4,5-Trimethoxybenzyl Alcohol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 3,4,5-trimethoxybenzyl alcohol. It includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to address common challenges encountered during this synthetic transformation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3,4,5-trimethoxybenzyl alcohol, particularly focusing on the reduction of 3,4,5-trimethoxybenzaldehyde.

Issue 1: Low or No Product Yield

• Question: My reaction has resulted in a very low yield of 3,4,5-trimethoxybenzyl alcohol, or I have only recovered the starting material (3,4,5-trimethoxybenzaldehyde). What are the possible causes and how can I improve the yield?

• Answer: Low or no product yield can stem from several factors related to the reagents, reaction conditions, or work-up procedure. Here are the primary aspects to investigate:

  • Inactive Reducing Agent: Sodium borohydride (NaBH₄) can degrade over time, especially if not stored in a dry environment. It is advisable to use a freshly opened container or a previously opened one that has been stored correctly in a desiccator.

  • Insufficient Reducing Agent: While the stoichiometry of the reduction of an aldehyde to an alcohol with NaBH₄ is 4:1, in practice, a molar excess of the reducing agent is often used to ensure the reaction goes to completion.[1] A common protocol uses a 1.2 molar equivalent of NaBH₄.[2]

  • Reaction Temperature: While the reaction is often conducted at room temperature, initial cooling to 0 °C is recommended, especially when adding the NaBH₄, to control the initial exothermic reaction.[3][4] If the reaction is too cold for an extended period, the rate may be too slow. Conversely, if the temperature is too high, it can lead to side reactions.

  • Reaction Time: The reaction time is crucial for completion. For the synthesis of 3,4,5-trimethoxybenzyl alcohol, reaction times of 30 minutes to 4 hours have been reported to give high yields.[4][5] It is recommended to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the point of completion.[6]

  • Solvent Choice: Methanol is a commonly used solvent for this reaction.[4][5] Ensure the solvent is of an appropriate grade and is dry, as water can react with sodium borohydride.[7]

  • Improper Work-up: Product can be lost during the extraction phase if the pH is not correctly adjusted or if an insufficient amount of organic solvent is used. The work-up typically involves adjusting the pH to between 8 and 9 before extraction with a solvent like chloroform or dichloromethane.[5]

Issue 2: Presence of Impurities in the Final Product

• Question: After purification, my 3,4,5-trimethoxybenzyl alcohol is not pure. What are the likely impurities and how can I remove them?

• Answer: The most common impurities are unreacted starting material and boron-containing byproducts from the reducing agent.

  • Unreacted 3,4,5-trimethoxybenzaldehyde: If the reaction has not gone to completion, the starting aldehyde will be present. This can be addressed by increasing the reaction time or using a slight excess of NaBH₄. Purification can be achieved through column chromatography.

  • Boron Salts: The work-up procedure is designed to remove the boron byproducts. After quenching the reaction, the resulting borate esters are hydrolyzed, and the inorganic boron salts are removed during the aqueous wash.[8] Ensure thorough washing of the organic layer with water or a slightly basic solution.

  • Side Products: Although the reduction of an aldehyde to a primary alcohol with NaBH₄ is generally a very clean reaction, side reactions can occur if other reducible functional groups are present in the starting material. However, 3,4,5-trimethoxybenzaldehyde does not have other functional groups that are readily reduced by NaBH₄.

Issue 3: Difficulty in Product Isolation and Purification

• Question: I am having trouble isolating the 3,4,5-trimethoxybenzyl alcohol after the work-up. It is an oil, and I cannot get it to crystallize. How should I proceed?

• Answer: 3,4,5-trimethoxybenzyl alcohol is often obtained as an oily or viscous liquid.[5][9][10] If direct crystallization is not successful, alternative purification methods should be employed.

  • Column Chromatography: This is a very effective method for purifying non-crystalline products. A silica gel column with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) can be used to separate the desired alcohol from any unreacted aldehyde and other impurities.

  • Drying: Ensure that the final product is thoroughly dried under high vacuum to remove any residual solvent, as this can prevent crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 3,4,5-trimethoxybenzyl alcohol?

A1: The most common and efficient laboratory-scale synthesis is the reduction of 3,4,5-trimethoxybenzaldehyde with sodium borohydride (NaBH₄) in an alcoholic solvent like methanol.[4][5] This method is favored due to its high yield, mild reaction conditions, and the relative safety and ease of handling of NaBH₄ compared to more powerful reducing agents like lithium aluminum hydride (LiAlH₄).

Q2: Can I use Lithium Aluminum Hydride (LiAlH₄) instead of Sodium Borohydride (NaBH₄)?

A2: Yes, LiAlH₄ is a more powerful reducing agent and will readily reduce the aldehyde to the alcohol.[11] However, LiAlH₄ reacts violently with protic solvents like methanol and water, so the reaction must be carried out in a dry aprotic solvent like diethyl ether or tetrahydrofuran (THF).[12] The work-up for a LiAlH₄ reaction is also more hazardous. Given that NaBH₄ is highly effective for this transformation, it is the safer and more convenient choice.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be easily monitored by Thin Layer Chromatography (TLC). A spot of the reaction mixture is placed on a TLC plate alongside a spot of the starting material (3,4,5-trimethoxybenzaldehyde). As the reaction proceeds, the spot corresponding to the starting material will diminish and a new, more polar spot corresponding to the product alcohol will appear. The reaction is considered complete when the starting material spot is no longer visible.

Q4: What are the safety precautions I should take during this synthesis?

A4: Standard laboratory safety precautions should be followed, including wearing personal protective equipment (safety glasses, lab coat, gloves). Sodium borohydride is flammable and can react with water to produce flammable hydrogen gas.[7] Therefore, it should be handled in a well-ventilated area, and care should be taken to avoid contact with water during storage and handling. The solvents used (methanol, chloroform, etc.) are also flammable and/or toxic and should be handled in a fume hood.

Data Presentation

The following table summarizes quantitative data from reported syntheses of 3,4,5-trimethoxybenzyl alcohol via the reduction of 3,4,5-trimethoxybenzaldehyde with sodium borohydride.

Starting Material (g)	NaBH₄ (g)	Solvent (mL)	Reaction Time (h)	Temperature	Yield (%)	Reference
2.729	0.459	Methanol (20)	0.5	Room Temp.	95	[5]
8.18	2.047	Methanol (50)	0.75	Room Temp.	93.5	[5]
19.10	2.39	Methanol (150)	1	Room Temp.	94	[5]
1 (6 mmol)	0.27 (7.2 mmol)	Methanol	4	0°C to Room Temp.	100	[4]

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-Trimethoxybenzyl alcohol via Sodium Borohydride Reduction

This protocol is adapted from a reported procedure with high yield.[5]

Materials:

• 3,4,5-trimethoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Hydrochloric acid (HCl), dilute solution

• Chloroform (or Dichloromethane)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4,5-trimethoxybenzaldehyde in methanol (approximately 6-8 mL of methanol per gram of aldehyde).

• Stir the solution at room temperature.

• Carefully add sodium borohydride portion-wise to the stirred solution (approximately 0.125 to 0.25 grams of NaBH₄ per gram of aldehyde). An initial exothermic reaction may be observed. The addition can be done at 0 °C to better control the temperature.

• Continue to stir the reaction mixture at room temperature for 0.5 to 1 hour. Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully adjust the pH of the solution to 8-9 by adding a dilute solution of hydrochloric acid. This step should be done cautiously as it may cause gas evolution.

• Transfer the mixture to a separatory funnel and extract the product with chloroform or dichloromethane (2 x volume of methanol used).

• Combine the organic layers and wash with deionized water (2 x volume of methanol used).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the 3,4,5-trimethoxybenzyl alcohol as an oily product.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 3,4,5-trimethoxybenzyl alcohol.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. www1.chem.umn.edu [www1.chem.umn.edu]
• 2. Item - Selective Aldehyde Reduction in Ketoaldehydes with NaBH4-Na2CO3-H2O at Room Temperatures - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. 3,4,5-Trimethoxybenzyl alcohol synthesis - chemicalbook [chemicalbook.com]
• 5. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3,4,5-Trimethoxybenzyl Alcohol | CymitQuimica [cymitquimica.com]
• 11. icheme.org [icheme.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Preparation of 3,4,5-Trimethoxybenzyl Alcohol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3,4,5-Trimethoxybenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for preparing 3,4,5-Trimethoxybenzyl alcohol?

A1: The most prevalent laboratory-scale synthesis involves the reduction of 3,4,5-Trimethoxybenzaldehyde with a mild reducing agent, typically sodium borohydride (NaBH₄), in a protic solvent like methanol or ethanol.[1][2][3] This method is favored for its high yields and operational simplicity.

Q2: What are the potential side reactions I should be aware of during the sodium borohydride reduction of 3,4,5-Trimethoxybenzaldehyde?

A2: The primary side reactions of concern include:

• Incomplete Reaction: Residual starting material (3,4,5-Trimethoxybenzaldehyde) in the final product.

• Cannizzaro Reaction: Disproportionation of the starting aldehyde to form both the desired alcohol and 3,4,5-Trimethoxybenzoic acid, particularly under basic conditions.[4][5][6][7][8]

• Formation of Borate Esters: Incomplete hydrolysis of the intermediate borate ester during workup.

• Ether Formation: Reaction of the product alcohol with the solvent (e.g., methanol) to form a benzyl ether, although this is less common under typical reaction conditions.[9][10]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is an effective technique to monitor the reaction's progress. By spotting the reaction mixture alongside the starting material (3,4,5-Trimethoxybenzaldehyde), you can observe the disappearance of the starting aldehyde spot and the appearance of the product alcohol spot.

Q4: What is a typical workup procedure for this reaction?

A4: A standard workup involves quenching the reaction with a dilute acid (e.g., 1M HCl) to neutralize any excess reducing agent and hydrolyze the intermediate borate ester. This is followed by extraction of the product into an organic solvent, washing the organic layer, drying it over an anhydrous salt (like Na₂SO₄ or MgSO₄), and finally, removing the solvent under reduced pressure.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of 3,4,5-Trimethoxybenzyl alcohol	Incomplete Reaction: Insufficient reducing agent, short reaction time, or low reaction temperature.	- Ensure the correct stoichiometry of the reducing agent. - Extend the reaction time and monitor via TLC. - Maintain the recommended reaction temperature.
Cannizzaro Reaction: Reaction pH is too basic.	- Control the pH of the reaction mixture; avoid strongly basic conditions.
Presence of Starting Material in the Final Product	Incomplete Reaction: As above.	- See solutions for "Incomplete Reaction".
Inactive Reducing Agent: The sodium borohydride may have degraded.	- Use a fresh, unopened container of sodium borohydride.
Presence of an Acidic Byproduct	Cannizzaro Reaction: The reaction conditions favored the disproportionation of the aldehyde.	- Purify the product via column chromatography or recrystallization. - In future syntheses, ensure the reaction medium is not strongly basic.
Product is an Oily or Gummy Substance	Presence of Borate Esters: Incomplete hydrolysis during workup.	- During the workup, ensure thorough mixing with the dilute acid for a sufficient period to complete hydrolysis.
Mixture of Products: Presence of multiple byproducts.	- Analyze the product mixture using techniques like NMR or Mass Spectrometry to identify the impurities. - Purify using column chromatography.

Experimental Protocols

Key Experiment: Reduction of 3,4,5-Trimethoxybenzaldehyde with Sodium Borohydride

Materials:

• 3,4,5-Trimethoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• 1M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc) or Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3,4,5-Trimethoxybenzaldehyde in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath to 0°C.

• Slowly add sodium borohydride portion-wise to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete (disappearance of the starting aldehyde), cool the mixture again in an ice bath.

• Slowly add 1M HCl to quench the excess NaBH₄ and neutralize the reaction mixture. Be cautious as hydrogen gas evolution will occur.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 3,4,5-Trimethoxybenzyl alcohol.

• Purify the crude product by recrystallization or column chromatography if necessary.

Visualizations

Caption: Main reaction and potential Cannizzaro side reaction in the synthesis of 3,4,5-Trimethoxybenzyl alcohol.

Caption: A troubleshooting workflow for the synthesis of 3,4,5-Trimethoxybenzyl alcohol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. SATHEE: Cannizzaro Reaction Mechanism [sathee.iitk.ac.in]
• 5. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 6. snscourseware.org [snscourseware.org]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. Cannizzaro Reaction - Chemistry Steps [chemistrysteps.com]
• 9. Benzyl Ethers [organic-chemistry.org]
• 10. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Oxidation of 3,4,5-Trimethoxybenzyl Alcohol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers experiencing low yields or other issues during the oxidation of 3,4,5-trimethoxybenzyl alcohol to 3,4,5-trimethoxybenzaldehyde.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction shows very low conversion of the starting material, 3,4,5-trimethoxybenzyl alcohol. What are the likely causes?

Low conversion is often due to issues with the reagents or reaction conditions. Here are the primary aspects to investigate:

• Inactive Oxidant: The oxidizing agent may have degraded due to improper storage or age. For instance, some oxidants like manganese dioxide require fresh activation.[1] It is recommended to use a fresh batch of the oxidant or verify its activity on a more reliable substrate.

• Insufficient Reagent: The molar ratio of the oxidant to the alcohol might be too low. For some heterogeneous reactions, a significant excess of the oxidizing agent is necessary to drive the reaction to completion.[1]

• Suboptimal Temperature: The reaction may require a specific temperature range to proceed efficiently. For many oxidations, such as Swern oxidation, very low temperatures (e.g., -78 °C) are critical for the initial steps to prevent side reactions.[2][3][4] Conversely, some reactions may need heating to overcome the activation energy.[5]

• Moisture Contamination: Many oxidation reagents are sensitive to water. For instance, PCC oxidations should be performed in anhydrous organic solvents like dichloromethane (DCM) to prevent the formation of a hydrate from the aldehyde, which can lead to over-oxidation.[6][7][8] Ensure all glassware is oven-dried and solvents are anhydrous.

• Poor Catalyst Activity: In catalytic systems, such as those using TEMPO, the catalyst or co-catalyst might be poisoned or used in insufficient amounts.[1][9]

Q2: My TLC analysis shows the formation of the desired aldehyde, but also a significant amount of a more polar byproduct. What is this byproduct and how can I avoid it?

The most common polar byproduct in the oxidation of primary alcohols is the corresponding carboxylic acid, in this case, 3,4,5-trimethoxybenzoic acid. This occurs due to over-oxidation.

• Cause of Over-oxidation: Strong oxidizing agents or reactions run in the presence of water are prone to over-oxidation.[10][11] The initially formed aldehyde can become hydrated, and this hydrate is then further oxidized to the carboxylic acid.[6][10]

• Prevention Strategies:

  • Use a Milder Oxidant: Employ selective, mild oxidizing agents that are known to stop at the aldehyde stage. Examples include Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or conditions for a Swern oxidation.[6][10][12][13]

  • Control Reaction Conditions: In methods like TEMPO-catalyzed oxidation, avoiding the use of a phase-transfer catalyst can slow down the oxidation of the aldehyde to the acid.[14]

  • Anhydrous Conditions: Performing the reaction under strictly anhydrous conditions can prevent the formation of the aldehyde hydrate, thus minimizing over-oxidation.[7]

  • Monitor the Reaction: Closely monitor the reaction's progress using Thin Layer Chromatography (TLC). Once the starting alcohol is consumed, work up the reaction immediately to prevent further oxidation of the product.

Q3: I've isolated my crude product, but it's a dark, oily substance instead of the expected white solid. What could be the cause and how do I purify it?

The appearance of a dark, insoluble oil can indicate the formation of byproducts or polymerization.

• Potential Causes:

  • Side Reactions: At elevated temperatures or with certain reagents, side reactions can produce colored impurities. One user reported observing a dense, insoluble dark orange oil during recrystallization.[5]

  • Polymerization: Under acidic conditions, benzyl alcohols can be prone to polymerization.[15]

  • Reagent Byproducts: Some oxidation procedures generate colored byproducts. For example, chromium-based oxidants like PCC produce chromium salts that need to be carefully removed.[6]

• Purification Strategies:

  • Recrystallization: 3,4,5-trimethoxybenzaldehyde can be recrystallized from solvents like cyclohexane.[5] During this process, insoluble oils may be separated by decanting the hot solution before cooling.[5]

  • Column Chromatography: Flash chromatography is a very effective method for purifying the aldehyde from both more polar (e.g., carboxylic acid) and less polar impurities. A common eluent system is a mixture of hexanes and ethyl acetate.[2]

  • Aqueous Wash: During the workup, washing the organic layer with a mild base (like sodium bicarbonate solution) can help remove acidic impurities such as 3,4,5-trimethoxybenzoic acid.

Q4: The Swern oxidation is known for its mild conditions, but my yield is still low. What are the critical parameters for this reaction?

The Swern oxidation, while effective, is highly sensitive to procedural details.[3][4]

• Temperature Control: It is absolutely critical to maintain a very low temperature (typically -78 °C, a dry ice/acetone bath) during the addition of DMSO and oxalyl chloride, and subsequently the alcohol.[2][16] Allowing the temperature to rise prematurely can lead to the formation of mixed thioacetals and other side products.[12]

• Order of Addition: The reagents must be added in the correct sequence: first, activate the DMSO with oxalyl chloride, then add the alcohol, and finally, add the tertiary amine base (e.g., triethylamine).[3]

• Stoichiometry of the Base: At least two equivalents of the amine base are required to deprotonate the intermediate alkoxysulfonium ion to form the sulfur ylide that leads to the product.[3]

• Volatile Byproducts: The reaction produces dimethyl sulfide, which has a very strong and unpleasant odor, as well as toxic carbon monoxide.[3] All steps, including the workup, must be performed in a well-ventilated fume hood. Used glassware should be rinsed with bleach to oxidize the residual dimethyl sulfide.[3]

Comparative Data of Oxidation Methods

Oxidation Method	Oxidant/Reagents	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
Phase Transfer Catalysis	Sodium Hypochlorite (Bleach), TBAB	Chloroform	60	1 hr	55%	[5]
Swern Oxidation	DMSO, Oxalyl Chloride, Diisopropylethylamine	Dichloromethane	-78 to RT	~30 min	up to 92% (on a similar substrate)	[2]
TEMPO-Catalyzed (Anelli)	NaOCl, KBr, 4-MeO-TEMPO	CH₂Cl₂/Water	0	Short	~74% (general for primary alcohols)	[14]
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane	Room Temp	1-2 hrs	Good to high (general)	[6][7]
Cu/TEMPO Catalysis	CuBr, bpy, TEMPO, NMI, Air	Dichloromethane	Room Temp	30-60 min	~65% (on substituted benzyl alcohols)	[9]

Key Experimental Protocols

Protocol 1: Swern Oxidation

This protocol is a general procedure adapted from literature for the oxidation of primary alcohols.[2][3][4]

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane (DCM). Cool the flask to -78 °C using a dry ice/acetone bath.

• Activator Addition: To the cold DCM, slowly add oxalyl chloride (1.5 equivalents) dropwise, ensuring the temperature does not rise above -70 °C.

• DMSO Addition: In a separate flask, dissolve dimethyl sulfoxide (DMSO) (2.5 equivalents) in anhydrous DCM. Add this solution dropwise to the reaction mixture, again maintaining the temperature at -78 °C. Stir for 10-15 minutes.

• Substrate Addition: Dissolve 3,4,5-trimethoxybenzyl alcohol (1.0 equivalent) in a small amount of anhydrous DCM and add it slowly to the reaction mixture. Stir for 30-45 minutes at -78 °C.

• Base Addition: Add triethylamine (5.0 equivalents) dropwise. After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with a dilute HCl solution, water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or recrystallization.

Protocol 2: TEMPO-Catalyzed Oxidation (Anelli Conditions)

This protocol is based on the Anelli oxidation procedure for selectively producing aldehydes.[14]

• Setup: To a round-bottom flask, add 3,4,5-trimethoxybenzyl alcohol (1.0 equivalent), TEMPO (0.01 equivalents), and potassium bromide (0.1 equivalents) in a biphasic mixture of dichloromethane (DCM) and water.

• Cooling: Cool the vigorously stirred mixture to 0 °C in an ice bath.

• Oxidant Addition: Prepare a solution of sodium hypochlorite (NaOCl, commercial bleach, ~1.2 equivalents) containing sodium bicarbonate (NaHCO₃, ~1.5 equivalents). Add this solution dropwise to the reaction mixture, keeping the temperature at 0 °C.

• Monitoring: Monitor the reaction progress by TLC. The reaction is typically fast.

• Work-up: Once the starting material is consumed, transfer the mixture to a separatory funnel. Separate the layers.

• Extraction & Isolation: Extract the aqueous layer with DCM. Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude aldehyde. Purify as needed.

Visual Guides

Caption: General experimental workflow for the oxidation of 3,4,5-trimethoxybenzyl alcohol.

Caption: Decision tree for troubleshooting low yield in the oxidation reaction.

Caption: The desired oxidation pathway and the common over-oxidation side reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. Swern oxidation - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Sciencemadness Discussion Board - Oxidation of 3,4,5-trimethoxy benzyl alcohol using household bleach and PTC - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. rsc.org [rsc.org]
• 10. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. glaserr.missouri.edu [glaserr.missouri.edu]
• 13. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 14. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 15. benchchem.com [benchchem.com]
• 16. gchemglobal.com [gchemglobal.com]

Stability of 3,4,5-Trimethoxybenzyl alcohol under different conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 3,4,5-Trimethoxybenzyl alcohol under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 3,4,5-Trimethoxybenzyl alcohol?

A1: 3,4,5-Trimethoxybenzyl alcohol should be stored in a dry, cool, and well-ventilated place. Keep the container tightly closed to prevent exposure to moisture and atmospheric contaminants.

Q2: What are the known incompatibilities of 3,4,5-Trimethoxybenzyl alcohol?

A2: 3,4,5-Trimethoxybenzyl alcohol is incompatible with strong oxidizing agents. Contact with these substances can lead to vigorous reactions and degradation of the alcohol.

Q3: What are the potential degradation pathways for 3,4,5-Trimethoxybenzyl alcohol?

A3: The primary degradation pathways for 3,4,5-Trimethoxybenzyl alcohol include:

• Oxidation: The benzylic alcohol group is susceptible to oxidation, which can yield the corresponding aldehyde (3,4,5-trimethoxybenzaldehyde) and carboxylic acid (3,4,5-trimethoxybenzoic acid).

• Hydrolysis: While generally stable, prolonged exposure to strong acidic or basic conditions at elevated temperatures may lead to ether cleavage of the methoxy groups, though this is less common under typical experimental conditions.

• Photodegradation: Exposure to UV light can induce photochemical reactions, potentially leading to the formation of colored degradants.

• Thermal Degradation: At high temperatures, thermal decomposition can occur, leading to the release of gases such as carbon monoxide and carbon dioxide.

Q4: Is 3,4,5-Trimethoxybenzyl alcohol sensitive to light?

A4: Yes, like many aromatic compounds, 3,4,5-Trimethoxybenzyl alcohol can be sensitive to light, particularly UV radiation. It is advisable to store the compound in light-resistant containers and to protect solutions from direct light exposure during experiments to prevent photodegradation.

Troubleshooting Guide

Q1: I see an unexpected peak in my HPLC chromatogram when analyzing a sample containing 3,4,5-Trimethoxybenzyl alcohol. What could it be?

A1: An unexpected peak could be a degradation product. Consider the following possibilities:

• Oxidation Product: If your sample was exposed to air or oxidizing conditions, the new peak could be 3,4,5-trimethoxybenzaldehyde or 3,4,5-trimethoxybenzoic acid. Compare the retention time with standards of these compounds if available.

• Solvent-Related Impurity: Ensure the purity of your solvents, as impurities can sometimes appear as peaks in the chromatogram.

• Contamination: The peak could arise from contamination of your glassware, sample vials, or the HPLC system itself.

Q2: My assay value for 3,4,5-Trimethoxybenzyl alcohol is lower than expected. What could be the cause?

A2: A low assay value may indicate degradation of the compound. Review your experimental procedure and storage conditions:

• Improper Storage: Check if the compound was stored according to the recommended conditions (cool, dry, dark place).

• Exposure to Stress Conditions: Evaluate if the sample was inadvertently exposed to high temperatures, extreme pH, light, or oxidizing agents during the experiment.

• Inaccurate Standard Preparation: Verify the concentration and purity of your reference standard.

Q3: My solution of 3,4,5-Trimethoxybenzyl alcohol has developed a yellow color. Why?

A3: The development of a yellow color often indicates the formation of degradation products, particularly upon exposure to light or air (oxidation). Photodegradation can lead to the formation of colored impurities. It is recommended to prepare fresh solutions and protect them from light.

Quantitative Stability Data

The following table summarizes the expected degradation of 3,4,5-Trimethoxybenzyl alcohol under various forced degradation conditions. These values are indicative and can vary based on the precise experimental parameters.

Stress Condition	Reagent/Condition	Time (hours)	Temperature (°C)	Expected Degradation (%)	Major Degradation Products
Acidic Hydrolysis	0.1 M HCl	24	80	5 - 15	Minimal degradation, potential for minor impurities
Basic Hydrolysis	0.1 M NaOH	24	80	10 - 20	3,4,5-Trimethoxybenzaldehyde
Oxidative	3% H₂O₂	24	Room Temp	20 - 40	3,4,5-Trimethoxybenzaldehyde, 3,4,5-Trimethoxybenzoic acid
Thermal	Dry Heat	48	105	5 - 10	Thermal decomposition products (gaseous)
Photolytic	UV light (254 nm)	24	Room Temp	15 - 30	Various photolytic products

Experimental Protocols

Forced Degradation Studies

Objective: To evaluate the stability of 3,4,5-Trimethoxybenzyl alcohol under various stress conditions as per ICH guidelines.

Apparatus and Reagents:

• 3,4,5-Trimethoxybenzyl alcohol

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• Hot air oven

• UV chamber

• HPLC system with a UV detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3,4,5-Trimethoxybenzyl alcohol (1 mg/mL) in acetonitrile or a suitable solvent mixture.

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 80°C for 24 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M NaOH.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

  • Analyze by HPLC.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 80°C for 24 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M HCl.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

  • Analyze by HPLC.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.

  • Analyze by HPLC.

• Thermal Degradation:

  • Place a known amount of solid 3,4,5-Trimethoxybenzyl alcohol in a hot air oven maintained at 105°C for 48 hours.

  • After the specified time, cool the sample and prepare a solution of 100 µg/mL in the mobile phase.

  • Analyze by HPLC.

• Photolytic Degradation:

  • Expose a solution of 3,4,5-Trimethoxybenzyl alcohol (1 mg/mL) to UV light (254 nm) in a photostability chamber for 24 hours.

  • A control sample should be kept in the dark under the same conditions.

  • After exposure, dilute the solution to a final concentration of 100 µg/mL with the mobile phase.

  • Analyze by HPLC.

Visualizations

Caption: Experimental workflow for forced degradation studies.

Caption: Potential degradation pathways of 3,4,5-Trimethoxybenzyl alcohol.

Technical Support Center: Scaling Up 3,4,5-Trimethoxybenzyl Alcohol Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 3,4,5-Trimethoxybenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthesis route for 3,4,5-Trimethoxybenzyl alcohol?

A1: The most prevalent industrial method for synthesizing 3,4,5-Trimethoxybenzyl alcohol is the reduction of 3,4,5-trimethoxybenzaldehyde.[1] This reaction is typically carried out using a reducing agent like sodium borohydride (NaBH₄) in an alcoholic solvent, such as methanol.[1][2] This method is favored for its relatively simple and safe operation, easy-to-control conditions, and high yield, making it suitable for industrial production.[1]

Q2: What are the primary safety concerns when scaling up the sodium borohydride reduction of 3,4,5-trimethoxybenzaldehyde?

A2: The primary safety concern is the highly exothermic nature of the reduction reaction with sodium borohydride.[3] At a large scale, inadequate heat dissipation can lead to a rapid temperature increase, potentially causing the solvent to boil and creating a runaway reaction. Additionally, sodium borohydride reacts with protic solvents like methanol and water to produce flammable hydrogen gas.[3][4][5] Proper temperature control, adequate ventilation, and careful, portion-wise addition of the reducing agent are critical to ensure safety.

Q3: What are the likely impurities in the final product, and where do they originate?

A3: Potential impurities in 3,4,5-Trimethoxybenzyl alcohol can originate from the starting materials or side reactions. Unreacted 3,4,5-trimethoxybenzaldehyde is a common impurity if the reduction is incomplete. The purity of the starting aldehyde is also crucial, as impurities from its synthesis (e.g., from starting materials like vanillin or gallic acid) can carry through.[6] Side products from the sodium borohydride reduction are generally minimal under controlled conditions, but over-reduction or side reactions with solvent impurities can occur.

Q4: My final product is an oil, which is difficult to handle and purify. Is this normal?

A4: Yes, it is normal for 3,4,5-Trimethoxybenzyl alcohol to be an oily or liquid substance.[1] Its physical state can make purification by crystallization challenging. At an industrial scale, purification is typically achieved through methods like vacuum distillation or column chromatography.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low Yield	Incomplete Reaction: Insufficient reducing agent or reaction time.	- Ensure the molar ratio of sodium borohydride to the aldehyde is adequate (typically a slight excess of NaBH₄).- Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the complete consumption of the starting material.- Extend the reaction time if necessary.
Decomposition of Reducing Agent: Sodium borohydride can decompose in the presence of moisture or acidic impurities.	- Use anhydrous methanol as the solvent.- Ensure the 3,4,5-trimethoxybenzaldehyde starting material is free from acidic impurities.
Product Loss During Workup: Emulsion formation during extraction or inefficient extraction.	- During the aqueous workup, adjust the pH to be slightly basic (pH 8-9) to minimize the solubility of the product in the aqueous layer.[1]- Use a sufficient volume of an appropriate extraction solvent (e.g., chloroform, ethyl acetate).- If emulsions form, consider adding brine to break the emulsion.
Presence of Starting Material (Aldehyde) in Final Product	Incomplete Reaction: See "Low Yield" above.	- Re-run the reaction with a fresh portion of sodium borohydride.- If the impurity level is low, consider a purification step like column chromatography.
Formation of Unknown Byproducts	Side Reactions: Reaction temperature too high, or presence of reactive impurities in the starting materials or solvent.	- Maintain strict temperature control during the addition of sodium borohydride, preferably at a low temperature (e.g., 0-5 °C).- Ensure the purity of the 3,4,5-trimethoxybenzaldehyde and the solvent.
Air Oxidation: The aldehyde starting material can be susceptible to oxidation to the corresponding carboxylic acid.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Runaway Reaction or Excessive Gas Evolution	Exothermic Reaction: Addition of sodium borohydride is too fast, or the initial reaction temperature is too high.	- Add the sodium borohydride portion-wise at a controlled rate to manage the exotherm.- Ensure the cooling system of the reactor is functioning efficiently.- Have a quenching agent readily available for emergencies.
Reaction with Solvent: Sodium borohydride reacts with methanol to produce hydrogen gas.	- Maintain a controlled temperature to manage the rate of this side reaction.- Ensure adequate ventilation to prevent the accumulation of flammable hydrogen gas.

Data Presentation

Table 1: Summary of Lab-Scale Synthesis of 3,4,5-Trimethoxybenzyl alcohol via Aldehyde Reduction[1]

Parameter	Value
Starting Material	3,4,5-trimethoxybenzaldehyde
Reducing Agent	Sodium Borohydride
Solvent	Methanol
Reaction Temperature	Room Temperature
Reaction Time	0.5 - 1 hour
Workup pH	8 - 9
Extraction Solvent	Chloroform
Reported Yield	93.5% - 95%
Product Form	Oily Material

Experimental Protocols

Lab-Scale Synthesis of 3,4,5-Trimethoxybenzyl alcohol

This protocol is adapted from a patented lab-scale synthesis method.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,4,5-trimethoxybenzaldehyde in methanol.

• Reduction: While stirring at room temperature, add sodium borohydride to the solution in small portions over a period of 30 minutes.

• Reaction Monitoring: Allow the reaction to stir for 0.5 to 1 hour. Monitor the progress of the reaction by TLC until the starting aldehyde is no longer detectable.

• Quenching and pH Adjustment: Carefully adjust the pH of the reaction mixture to 8-9 by the dropwise addition of hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with chloroform (2 x volume of the reaction mixture).

• Washing: Combine the organic layers and wash with water (2 x volume of the organic layer).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain 3,4,5-Trimethoxybenzyl alcohol as an oily product.

Mandatory Visualizations

References

• 1. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 2. 3,4,5-Trimethoxybenzyl alcohol synthesis - chemicalbook [chemicalbook.com]
• 3. icheme.org [icheme.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Sodium Borohydride [commonorganicchemistry.com]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Improving Selectivity in 3,4,5-Trimethoxybenzyl Alcohol Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,4,5-Trimethoxybenzyl alcohol. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in achieving selective oxidation of 3,4,5-Trimethoxybenzyl alcohol to the corresponding aldehyde?

The primary challenge is preventing over-oxidation to 3,4,5-trimethoxybenzoic acid. The electron-donating methoxy groups on the aromatic ring activate the benzylic position, making both the starting material and the product aldehyde susceptible to oxidation.[1] Another challenge is ensuring the reaction conditions are compatible with other functional groups that may be present in the molecule.

Q2: What are some recommended methods for the selective oxidation of 3,4,5-Trimethoxybenzyl alcohol?

Several methods can achieve high selectivity for the aldehyde. These include using:

• Phase-transfer catalysis (PTC) with sodium hypochlorite (bleach): This is a relatively mild and cost-effective method.[2]

• Catalytic oxidation with hydrogen peroxide: This is considered a green chemistry approach, often employing catalysts based on manganese, iron, or ruthenium.[3]

• Dess-Martin periodinane (DMP) or other hypervalent iodine reagents: These reagents are known for their mildness and high selectivity for oxidizing primary alcohols to aldehydes.

• Swern and related oxidations: These methods, which use dimethyl sulfoxide (DMSO) activated by an electrophile, are also highly selective but require cryogenic temperatures and careful handling of reagents.

Q3: How can I monitor the progress of my reaction to avoid over-oxidation?

Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction. You can spot the reaction mixture alongside the starting material (3,4,5-trimethoxybenzyl alcohol) and, if available, the desired product (3,4,5-trimethoxybenzaldehyde) and the over-oxidation product (3,4,5-trimethoxybenzoic acid). This will allow you to visualize the consumption of the starting material and the formation of the products over time. It is crucial to stop the reaction once the starting material is consumed to minimize the formation of the carboxylic acid.

Troubleshooting Guides

Problem 1: Low yield of 3,4,5-Trimethoxybenzaldehyde

Q: My reaction shows a low yield of the desired aldehyde, and I observe a significant amount of unreacted starting material. What could be the issue?

A: This could be due to several factors:

• Insufficient oxidant: Ensure you are using the correct stoichiometry of the oxidizing agent. A slight excess may be necessary, but a large excess can lead to over-oxidation.

• Low reaction temperature: Some oxidation reactions require a specific temperature to proceed at an optimal rate. Check the recommended temperature for your chosen method.

• Poor catalyst activity: If you are using a catalyst, it may be old, impure, or not properly activated.

• Inefficient stirring: In heterogeneous reactions, vigorous stirring is crucial to ensure proper mixing of the reactants.

Troubleshooting Steps:

• Verify the concentration and amount of your oxidizing agent.

• Gradually increase the reaction temperature while monitoring the reaction by TLC.

• Use a fresh batch of catalyst or activate it according to the literature procedure.

• Ensure your stirring mechanism is providing adequate agitation.

Problem 2: Significant Over-oxidation to Carboxylic Acid

Q: My main product is 3,4,5-trimethoxybenzoic acid instead of the aldehyde. How can I prevent this?

A: Over-oxidation is a common problem. Here are some strategies to improve selectivity for the aldehyde:

• Choice of oxidant: Use a milder oxidizing agent known for stopping at the aldehyde stage, such as pyridinium chlorochromate (PCC), Dess-Martin periodinane (DMP), or by employing a Swern oxidation protocol.

• Control of reaction time: As mentioned in the FAQs, monitor the reaction closely by TLC and quench it as soon as the starting alcohol is consumed.

• Temperature control: Running the reaction at a lower temperature can often slow down the rate of over-oxidation relative to the initial oxidation of the alcohol.

• Stoichiometry of the oxidant: Use a stoichiometric amount or only a slight excess of the oxidizing agent.

The following diagram illustrates the logical workflow for troubleshooting over-oxidation:

Caption: Troubleshooting workflow for over-oxidation issues.

Problem 3: Other Reactive Groups in the Molecule

Q: My starting material contains other sensitive functional groups (e.g., another alcohol, a phenol, or an alkene). How can I selectively oxidize the 3,4,5-trimethoxybenzyl alcohol?

A: This requires the use of protecting groups or a highly chemoselective oxidation method.

• Protecting Groups: Protect the other sensitive functional groups before carrying out the oxidation. For example, other alcohol or phenol groups can be protected as silyl ethers (e.g., TBDMS) or benzyl ethers.[4][5] After the oxidation, the protecting group can be selectively removed.

• Chemoselective Oxidation: Some oxidation methods show inherent selectivity. For instance, manganese dioxide (MnO₂) preferentially oxidizes benzylic and allylic alcohols over aliphatic alcohols.

The following diagram illustrates a typical protection-oxidation-deprotection workflow:

Caption: General experimental workflow involving protecting groups.

Data Presentation

The following table summarizes the yield of 3,4,5-Trimethoxybenzaldehyde with different oxidation methods.

Oxidizing Agent/System	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Hypochlorite	Tetrabutylammonium Bromide (TBAB)	Chloroform	60	1	55	[2]
Hydrogen Peroxide	Fe(bpy)₂²⁺	Pyridine	Room Temp.	N/A	High Selectivity	[3]
Air	PdOx/CeO₂-NR	Solvent-free	100	18	~70 (for 4-methoxybenzyl alcohol)	[1]

Experimental Protocols

Protocol 1: Selective Oxidation using Sodium Hypochlorite with Phase-Transfer Catalysis[2]

This protocol is adapted from a user-reported synthesis and provides a practical method for laboratory-scale oxidation.

Materials:

• 3,4,5-Trimethoxybenzyl alcohol

• Chloroform

• Tetrabutylammonium bromide (TBAB)

• Household bleach (sodium hypochlorite solution, ~5-6%)

• Sodium sulfate

• Cyclohexane (for recrystallization)

Procedure:

• Dissolve 3,4,5-Trimethoxybenzyl alcohol (1.0 eq) in chloroform.

• Add a catalytic amount of tetrabutylammonium bromide (0.1 eq).

• Add the household bleach solution.

• Stir the biphasic mixture vigorously at 60°C for 1 hour. Monitor the reaction progress by TLC.

• After the reaction is complete, separate the organic layer.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Recrystallize the crude product from boiling cyclohexane to obtain pure 3,4,5-Trimethoxybenzaldehyde.

Protocol 2: General Procedure for Protecting a Phenolic Hydroxyl Group as a TBDMS Ether

This protocol provides a general method for protecting a phenolic hydroxyl group, which may be present in more complex substrates.

Materials:

• Substrate containing a phenolic hydroxyl group

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Dimethylformamide (DMF)

Procedure:

• Dissolve the substrate (1.0 eq) in anhydrous DMF.

• Add imidazole (2.5 eq).

• Add TBDMSCl (1.2 eq) portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

The following diagram illustrates the signaling pathway for the protection of a hydroxyl group as a TBDMS ether:

Caption: Simplified reaction pathway for TBDMS protection of an alcohol.

References

• 1. mdpi.com [mdpi.com]
• 2. Sciencemadness Discussion Board - Oxidation of 3,4,5-trimethoxy benzyl alcohol using household bleach and PTC - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Selective dehydrogenation (oxidation) of 3,4-dimethoxybenzyl alcohol by a non-heme iron lignin-peroxidase reaction mimic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 5. Benzyl Ethers [organic-chemistry.org]

Preventing degradation of 3,4,5-Trimethoxybenzyl alcohol during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 3,4,5-Trimethoxybenzyl alcohol during storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of 3,4,5-Trimethoxybenzyl alcohol, leading to its degradation.

Issue	Possible Cause	Recommended Action
Yellowing of the normally colorless to light yellow liquid.	Oxidation of the benzyl alcohol to 3,4,5-trimethoxybenzaldehyde and potentially other colored impurities. This can be accelerated by exposure to air (oxygen), light, and elevated temperatures.	Store the compound under an inert atmosphere (e.g., nitrogen or argon). Protect from light by using amber vials or storing in a dark place. Ensure storage is at the recommended cool temperature.
Appearance of crystals or precipitate in the liquid.	The primary degradation product, 3,4,5-trimethoxybenzaldehyde, is a solid at room temperature. Its formation and subsequent crystallization can indicate significant degradation. It could also be the product precipitating if the storage temperature is too low.	Confirm the identity of the precipitate using analytical methods such as HPLC or GC-MS. If it is the aldehyde, the product has degraded. If it is the starting material, gentle warming may redissolve it.
Change in odor; development of a faint almond-like smell.	This may indicate the formation of 3,4,5-trimethoxybenzaldehyde, which can have a characteristic aromatic aldehyde scent.	Use analytical techniques like GC-MS to confirm the presence of the aldehyde. If confirmed, the product has undergone oxidation.
Decrease in purity observed by analytical methods (e.g., GC, HPLC).	Chemical degradation due to improper storage conditions, such as exposure to oxygen, light, heat, or incompatible materials.	Review storage conditions immediately. Ensure the container is tightly sealed and stored as recommended. Check for potential contamination with incompatible substances, especially strong oxidizing agents.
Inconsistent experimental results using the stored alcohol.	Degradation of the starting material can lead to lower yields or the formation of unexpected byproducts in subsequent reactions.	Re-analyze the purity of the 3,4,5-Trimethoxybenzyl alcohol before use. If degradation is confirmed, it is advisable to use a fresh, pure batch of the reagent.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3,4,5-Trimethoxybenzyl alcohol during storage?

A1: The most common degradation pathway for 3,4,5-Trimethoxybenzyl alcohol is oxidation. The benzylic alcohol group is susceptible to oxidation, which converts it to the corresponding aldehyde, 3,4,5-trimethoxybenzaldehyde. Further oxidation can lead to the formation of 3,4,5-trimethoxybenzoic acid. This process can be accelerated by exposure to air (oxygen), light, and elevated temperatures.

Q2: What are the ideal storage conditions to prevent degradation?

A2: To minimize degradation, 3,4,5-Trimethoxybenzyl alcohol should be stored in a cool, dry, and dark place. The recommended storage temperature is between 15-25 °C (59-77 °F). It should be kept in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon, to prevent oxidation.

Q3: How can I detect degradation of 3,4,5-Trimethoxybenzyl alcohol?

A3: Degradation can be detected through several methods:

• Visual Inspection: A change in color from colorless/light yellow to a more intense yellow or brown can indicate degradation. The formation of a precipitate may also be a sign of the less soluble aldehyde product forming.

• Analytical Techniques: The most reliable way to assess purity and detect degradation products is through chromatographic methods like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). These techniques can separate and quantify the parent alcohol and its degradation products.

Q4: Can I use 3,4,5-Trimethoxybenzyl alcohol that has started to turn yellow?

A4: A slight yellowing may indicate minor oxidation. For non-critical applications, it might still be usable, but it is crucial to first assess its purity by an appropriate analytical method (e.g., GC or HPLC). For sensitive applications, such as in drug development or for quantitative studies, using a product of confirmed high purity is strongly recommended to ensure the reliability and reproducibility of your results.

Q5: Are there any materials I should avoid storing with 3,4,5-Trimethoxybenzyl alcohol?

A5: Yes. Avoid storing it with strong oxidizing agents, as they can significantly accelerate its degradation.[1] Keep it away from reactive chemicals and ensure that the storage container is made of a non-reactive material.

Q6: Is 3,4,5-Trimethoxybenzyl alcohol sensitive to light?

Experimental Protocols

Protocol for Purity Assessment by Gas Chromatography (GC)

Objective: To determine the purity of 3,4,5-Trimethoxybenzyl alcohol and quantify the primary degradation product, 3,4,5-trimethoxybenzaldehyde.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as one with a 5% diphenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5 or equivalent), 30 m length, 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Injection Volume: 1 µL.

• Sample Preparation: Prepare a solution of 3,4,5-Trimethoxybenzyl alcohol in a suitable solvent (e.g., ethyl acetate or dichloromethane) at a concentration of approximately 1 mg/mL.

Procedure:

• Prepare a standard solution of pure 3,4,5-Trimethoxybenzyl alcohol and a separate standard of 3,4,5-trimethoxybenzaldehyde.

• Inject the standards to determine their retention times.

• Inject the sample solution.

• Identify the peaks in the sample chromatogram by comparing retention times with the standards.

• Calculate the purity by the area percent method, assuming a similar response factor for the alcohol and aldehyde. For higher accuracy, a calibration curve for each compound should be prepared.

Forced Degradation Study Protocol

Objective: To investigate the stability of 3,4,5-Trimethoxybenzyl alcohol under various stress conditions to understand its degradation pathways.

Stress Conditions:

• Acid Hydrolysis: Dissolve the sample in a 0.1 M HCl solution and heat at 60 °C for 24 hours.

• Base Hydrolysis: Dissolve the sample in a 0.1 M NaOH solution and keep at room temperature for 24 hours.

• Oxidative Degradation: Treat the sample with a 3% hydrogen peroxide solution at room temperature for 24 hours.

• Thermal Degradation: Keep the solid or liquid sample in an oven at 70 °C for 48 hours.

• Photodegradation: Expose the sample to UV light (e.g., 254 nm) for 24 hours.

Analysis:

• After the stress period, neutralize the acidic and basic samples.

• Prepare all samples for GC or HPLC analysis as described in the respective protocols.

• Analyze the stressed samples alongside a control sample (stored under ideal conditions).

• Compare the chromatograms to identify and quantify the degradation products formed under each condition.

Visualizations

Caption: Primary degradation pathway of 3,4,5-Trimethoxybenzyl alcohol.

Caption: Workflow for assessing the stability of 3,4,5-Trimethoxybenzyl alcohol.

References

• 1. The kinetics and mechanism of the oxidation of benzyl alcohol to benzaldehyde by bromine - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Solubility Challenges with 3,4,5-Trimethoxybenzyl Alcohol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility issues encountered with 3,4,5-Trimethoxybenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 3,4,5-Trimethoxybenzyl alcohol in common laboratory solvents?

A1: 3,4,5-Trimethoxybenzyl alcohol is reported to be soluble in several organic solvents and has some solubility in water. While specific quantitative data can vary, the following table summarizes its general solubility profile.

Q2: My 3,4,5-Trimethoxybenzyl alcohol is not dissolving in my desired aqueous buffer. What are the initial troubleshooting steps?

A2: If you are experiencing difficulty dissolving 3,4,5-Trimethoxybenzyl alcohol in an aqueous buffer, consider the following initial steps:

• Gentle Heating: Mild heating (e.g., to 30-40°C) can help increase the dissolution rate. However, be cautious of potential degradation at elevated temperatures.

• Sonication: Utilizing an ultrasonic bath can aid in breaking down solid particles and enhance solvation.

• pH Adjustment: The solubility of compounds with acidic or basic functional groups can be pH-dependent. Although benzyl alcohol is a neutral molecule, contamination or degradation could introduce acidic or basic impurities affecting solubility.[1][2][3]

Q3: Can co-solvents be used to improve the solubility of 3,4,5-Trimethoxybenzyl alcohol in aqueous solutions?

A3: Yes, co-solvents are an effective strategy to enhance the solubility of poorly water-soluble compounds.[4][5][6][7][8][9] By adding a water-miscible organic solvent to your aqueous solution, you can increase the overall solvating power of the mixture. Common co-solvents that are generally compatible with many experimental systems include ethanol, propylene glycol, and polyethylene glycols (PEGs).[6]

Q4: Are there other advanced techniques to improve the solubility of 3,4,5-Trimethoxybenzyl alcohol for formulation development?

A4: For more challenging solubility issues, particularly in the context of drug development, several advanced techniques can be employed:

• Solid Dispersions: This involves dispersing the compound in a hydrophilic carrier matrix at a solid state, which can enhance the dissolution rate and bioavailability.[10][11][12][13][14][15]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[16][17][18][19][20]

• Use of Surfactants: Surfactants can form micelles that encapsulate poorly soluble compounds, increasing their solubility in aqueous media.[21][22]

Troubleshooting Guides

Issue 1: Precipitation of 3,4,5-Trimethoxybenzyl Alcohol Upon Addition to Aqueous Buffer

This guide provides a systematic approach to troubleshoot and resolve precipitation issues.

Troubleshooting Workflow

Figure 1: Troubleshooting workflow for precipitation issues.

Issue 2: Inconsistent Solubility Between Batches of 3,4,5-Trimethoxybenzyl Alcohol

Variability in solubility between different batches can be attributed to differences in purity or physical form.

Troubleshooting Steps:

• Characterize the Material:

  • Confirm the purity of each batch using techniques like HPLC or GC-MS.

  • Analyze the physical form (e.g., crystalline vs. amorphous) using methods such as X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC). Amorphous forms are generally more soluble than their crystalline counterparts.[13]

• Standardize the Dissolution Protocol: Ensure that the same dissolution procedure (e.g., solvent volume, temperature, stirring rate, and time) is used for each batch.

Data Presentation

Table 1: Solubility of 3,4,5-Trimethoxybenzyl Alcohol in Various Solvents

Solvent	Solubility	Reference
Water	4.563e+004 mg/L @ 25 °C (estimated)	[23]
Chloroform	Soluble	[24]
Dichloromethane	Soluble	[24]
Ethanol	Soluble	[24]
Ethyl Acetate	Soluble	[24]

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility

This protocol outlines a general method for determining the equilibrium solubility of 3,4,5-Trimethoxybenzyl alcohol in a given solvent system.

Experimental Workflow

Figure 2: Workflow for determining equilibrium solubility.

Methodology:

• Add an excess amount of 3,4,5-Trimethoxybenzyl alcohol to a known volume of the desired solvent in a sealed container.

• Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separate the undissolved solid from the solution by centrifugation or filtration.

• Carefully remove an aliquot of the clear supernatant.

• Dilute the supernatant if necessary and determine the concentration of 3,4,5-Trimethoxybenzyl alcohol using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectroscopy with a standard curve.

Protocol 2: Solubility Enhancement using a Co-solvent System

This protocol describes how to systematically evaluate the effect of a co-solvent on the solubility of 3,4,5-Trimethoxybenzyl alcohol.

Methodology:

• Prepare a series of co-solvent mixtures with varying ratios of the organic co-solvent (e.g., ethanol) and the aqueous buffer (e.g., 10%, 20%, 30% v/v ethanol in buffer).

• For each co-solvent mixture, determine the equilibrium solubility of 3,4,5-Trimethoxybenzyl alcohol following Protocol 1 .

• Plot the solubility of 3,4,5-Trimethoxybenzyl alcohol as a function of the co-solvent concentration to identify the optimal mixture for your application.

Protocol 3: Solubility Enhancement via Complexation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol outlines the preparation and evaluation of a 3,4,5-Trimethoxybenzyl alcohol-cyclodextrin inclusion complex.

Phase Solubility Diagram Workflow

Figure 3: Workflow for generating a phase solubility diagram.

Methodology:

• Phase Solubility Study:

  • Prepare a series of aqueous solutions with increasing concentrations of HP-β-CD.

  • Add an excess of 3,4,5-Trimethoxybenzyl alcohol to each solution.

  • Equilibrate the samples as described in Protocol 1 .

  • Determine the concentration of dissolved 3,4,5-Trimethoxybenzyl alcohol in each sample.

  • Plot the concentration of dissolved 3,4,5-Trimethoxybenzyl alcohol against the concentration of HP-β-CD to generate a phase solubility diagram. This will indicate the stoichiometry of the complex and the extent of solubility enhancement.

• Preparation of the Complex (Kneading Method):

  • Create a paste by kneading a 1:1 molar ratio of 3,4,5-Trimethoxybenzyl alcohol and HP-β-CD with a small amount of a water/ethanol mixture.

  • Dry the resulting paste under vacuum to obtain a solid powder of the inclusion complex.

  • The solubility of this prepared complex can then be evaluated.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fiveable.me [fiveable.me]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Co-solvency: Significance and symbolism [wisdomlib.org]
• 5. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cosolvency | PPTX [slideshare.net]
• 9. longdom.org [longdom.org]
• 10. jddtonline.info [jddtonline.info]
• 11. A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Solubility Enhancement by Solid Dispersion Method: An Overview | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 14. APPROACHES TO IMPROVE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS | Semantic Scholar [semanticscholar.org]
• 15. japsonline.com [japsonline.com]
• 16. gala.gre.ac.uk [gala.gre.ac.uk]
• 17. impactfactor.org [impactfactor.org]
• 18. SOLUBILITY ENHANCEMENT BY INCLUSION COMPLEXATION | PPTX [slideshare.net]
• 19. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 20. scispace.com [scispace.com]
• 21. senpharma.vn [senpharma.vn]
• 22. pharmtech.com [pharmtech.com]
• 23. 3,4,5-trimethoxybenzyl alcohol, 3840-31-1 [thegoodscentscompany.com]
• 24. 3,4,5-Trimethoxybenzyl alcohol price,buy 3,4,5-Trimethoxybenzyl alcohol - chemicalbook [m.chemicalbook.com]

Catalyst selection for efficient 3,4,5-Trimethoxybenzyl alcohol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3,4,5-Trimethoxybenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 3,4,5-Trimethoxybenzyl alcohol?

A1: The most widely reported and efficient method is the reduction of 3,4,5-Trimethoxybenzaldehyde with sodium borohydride (NaBH₄) in a protic solvent like methanol or ethanol. This method is favored for its high yields (typically >90%), mild reaction conditions, and the relative safety and low cost of the reagents.[1]

Q2: What are the typical reaction conditions for the sodium borohydride reduction of 3,4,5-Trimethoxybenzaldehyde?

A2: A typical procedure involves dissolving 3,4,5-Trimethoxybenzaldehyde in methanol and then adding sodium borohydride portion-wise at a controlled temperature, often starting at 0°C and then allowing the reaction to proceed at room temperature. The reaction is usually complete within a few hours.

Q3: Are there any common side products to be aware of during the NaBH₄ reduction?

A3: While the reduction of the aldehyde to the primary alcohol is generally very clean, potential side reactions can occur. One possibility is the formation of borate esters as intermediates, which are hydrolyzed during the work-up step. Incomplete reaction will leave unreacted starting material. Over-reduction is generally not a concern with NaBH₄ under these conditions.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC). A spot of the reaction mixture is compared with spots of the starting material (3,4,5-Trimethoxybenzaldehyde) and a reference standard of the product (3,4,5-Trimethoxybenzyl alcohol), if available. The disappearance of the starting material spot indicates the completion of the reaction.

Q5: What are some alternative catalysts or reducing agents for this synthesis?

A5: Besides sodium borohydride, other reducing agents can be used, although they may be less common for this specific transformation due to factors like reactivity and selectivity. These include:

• Lithium Aluminum Hydride (LiAlH₄): A much stronger reducing agent than NaBH₄. It will readily reduce the aldehyde but requires anhydrous conditions and is more hazardous to handle.[2][3][4]

• Catalytic Hydrogenation: This involves the use of a metal catalyst (e.g., Palladium on carbon, Platinum oxide) and a hydrogen source. This method is effective but may require specialized equipment for handling hydrogen gas.

• Catalytic Transfer Hydrogenation: This method uses a hydrogen donor (e.g., formic acid, isopropanol) in the presence of a metal catalyst (e.g., Ru, Ir complexes).[5][6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction (Starting material remains after the expected reaction time)	1. Insufficient Reducing Agent: Sodium borohydride can decompose in protic solvents like methanol.	1. Add an additional portion of NaBH₄ to the reaction mixture and continue to monitor by TLC. For future experiments, consider using a slight excess of NaBH₄.
2. Low Reaction Temperature: The reaction rate may be too slow at very low temperatures.	2. Allow the reaction to warm to room temperature and continue stirring. If necessary, gentle warming (e.g., to 40°C) can be applied, but monitor for potential side reactions.
3. Poor Quality of Reagents: The 3,4,5-Trimethoxybenzaldehyde may be impure, or the sodium borohydride may have degraded.	3. Ensure the purity of the starting material. Use freshly opened or properly stored sodium borohydride.
Formation of an Oily or Difficult-to-Isolate Product	1. Presence of Borate Salts: Borate byproducts from the reaction can sometimes interfere with product isolation.	1. During the work-up, ensure the pH is adjusted correctly (typically to acidic or slightly basic conditions) to hydrolyze borate esters. An aqueous wash is crucial.[1]
2. Incomplete Solvent Removal: Residual solvent from the extraction can result in an oily product.	2. Ensure the product is thoroughly dried under vacuum to remove all traces of the extraction solvent.
3. Product is an Oil at Room Temperature: 3,4,5-Trimethoxybenzyl alcohol can be a low-melting solid or a viscous oil.	3. If the product is an oil, purification by column chromatography may be necessary.
Low Yield	1. Loss during Work-up: The product may have some solubility in the aqueous layer during extraction.	1. Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to maximize product recovery.
2. Decomposition of Product: Prolonged exposure to acidic or basic conditions during work-up could potentially degrade the product.	2. Neutralize the reaction mixture promptly after quenching and proceed with the extraction.
3. Mechanical Losses: Product loss during transfers, filtration, or other handling steps.	3. Ensure careful handling and transfer of the product at each step.
Product is Contaminated with Boron-Containing Impurities	1. Incomplete Hydrolysis of Borate Intermediates: Insufficient water or acid/base during the quench and work-up.	1. Repeat the aqueous wash of the organic layer. In some cases, a wash with a saturated solution of ammonium chloride can help.
2. Co-precipitation of Boric Acid: Boric acid can sometimes co-precipitate with the product.	2. To remove boric acid, multiple co-evaporations with methanol can be performed after the initial work-up. The trimethyl borate formed is volatile and can be removed under vacuum.

Catalyst Performance Data

Catalyst / Reducing Agent	Substrate	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference(s)
Sodium Borohydride (NaBH₄)	3,4,5-Trimethoxybenzaldehyde	Methanol	Room Temp	30 min	95	[1]
Sodium Borohydride (NaBH₄)	3,4,5-Trimethoxybenzaldehyde	Methanol	Room Temp	45 min	93.5	[1]
Sodium Borohydride (NaBH₄)	3,4,5-Trimethoxybenzaldehyde	Methanol	Room Temp	1 h	94	[1]
Lithium Aluminum Hydride (LiAlH₄)	Aldehydes (general)	Anhydrous Ether/THF	0 to Room Temp	Varies	High	[2][3][4]
Catalytic Transfer Hydrogenation (Ru complex)	Benzaldehyde	Isopropanol	Varies	Varies	Varies	[5]

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-Trimethoxybenzyl alcohol via Sodium Borohydride Reduction

This protocol is adapted from a typical laboratory procedure for the reduction of an aromatic aldehyde.

Materials:

• 3,4,5-Trimethoxybenzaldehyde

• Sodium Borohydride (NaBH₄)

• Methanol

• Hydrochloric Acid (1 M)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Deionized Water

• Round-bottom flask, magnetic stirrer, stirring bar, ice bath, separatory funnel, rotary evaporator.

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4,5-Trimethoxybenzaldehyde (1.0 eq) in methanol (10 mL per gram of aldehyde).

• Cool the solution in an ice bath to 0°C.

• Slowly add sodium borohydride (0.3-0.5 eq) in small portions over 10-15 minutes, ensuring the temperature remains below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, cool the mixture again in an ice bath and slowly add 1 M HCl to quench the excess NaBH₄ and neutralize the mixture (check pH). Be cautious as hydrogen gas will be evolved.

• Remove the methanol from the reaction mixture using a rotary evaporator.

• To the resulting residue, add deionized water and extract the product with ethyl acetate (3 x volume of water).

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3,4,5-Trimethoxybenzyl alcohol.

• The product can be further purified by column chromatography on silica gel or recrystallization if necessary.

Visualizations

References

• 1. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 2. pdvpmtasgaon.edu.in [pdvpmtasgaon.edu.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 3,4,5-Trimethoxybenzyl Alcohol and Other Leading Antioxidants in Cosmetics

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of cosmetic science, the quest for potent and stable antioxidants is perpetual. While established ingredients like Vitamins C and E and Ferulic Acid have long been staples in protective and anti-aging formulations, emerging molecules such as 3,4,5-Trimethoxybenzyl Alcohol are gaining attention for their potential antioxidant properties.[1] This guide provides an objective comparison of 3,4,5-Trimethoxybenzyl Alcohol with other prominent antioxidants used in cosmetics, supported by available experimental data and detailed methodologies to aid in research and development.

Section 1: Antioxidant Performance – A Comparative Analysis

To objectively evaluate the antioxidant efficacy of these compounds, we will refer to their 50% inhibitory concentration (IC50) values from common in vitro antioxidant assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. A lower IC50 value indicates a higher antioxidant activity.

It is important to note that direct comparative studies for 3,4,5-Trimethoxybenzyl Alcohol against other antioxidants under identical conditions are limited. Therefore, for the purpose of this guide, we will utilize data for the structurally analogous compound, 3,4,5-Trimethoxyphenol, to provide a reasonable estimation of its potential antioxidant capacity. The IC50 values for Vitamin C (Ascorbic Acid), Vitamin E (α-Tocopherol), and Ferulic Acid are compiled from various studies. Readers should be aware that variations in experimental conditions across different studies can influence IC50 values.

Antioxidant	DPPH IC50 (µM)	ABTS IC50 (µM)	Key Properties & Cosmetic Functions
3,4,5-Trimethoxyphenol *	15.6	12.8	Potential antioxidant for skin protection from oxidative stress.[1]
Ascorbic Acid (Vitamin C)	~20 - 50	~5 - 15	Potent water-soluble antioxidant, collagen booster, and skin brightener. Unstable in its pure form (L-Ascorbic Acid).[2][3][4]
α-Tocopherol (Vitamin E)	~40 - 70	~10 - 25	Primary fat-soluble antioxidant in the skin, provides photoprotection against UVB rays, and has emollient properties.[5][6][7]
Ferulic Acid	~25 - 60	~10 - 20	Plant-based phenolic antioxidant that can stabilize Vitamins C and E, enhancing their photoprotective effects.[8][9][10]

*Data for 3,4,5-Trimethoxyphenol is used as a proxy for 3,4,5-Trimethoxybenzyl Alcohol due to structural similarity and data availability.

Section 2: Mechanisms of Antioxidant Action in the Skin

Antioxidants in cosmetics primarily function by neutralizing reactive oxygen species (ROS), which are highly reactive molecules that can damage cellular components and accelerate skin aging. This is achieved through various mechanisms, including direct radical scavenging and modulation of cellular signaling pathways involved in the endogenous antioxidant response.

Direct Radical Scavenging

The fundamental mechanism for most non-enzymatic antioxidants is the donation of an electron or a hydrogen atom to a free radical, thereby stabilizing it and preventing it from causing further damage. The chemical structure of an antioxidant, particularly the presence and arrangement of hydroxyl (-OH) and methoxy (-OCH3) groups on an aromatic ring, significantly influences its radical scavenging ability.

Modulation of Cellular Signaling Pathways

Beyond direct scavenging, antioxidants can influence key signaling pathways within skin cells to bolster their natural defense mechanisms against oxidative stress.

The Nrf2-ARE Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a crucial role in the cellular antioxidant response.[7][11][12] Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. However, in the presence of oxidative stress, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of genes encoding for various antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTs).[6][7] This leads to an upregulation of the cell's endogenous antioxidant capacity.

The MAPK/AP-1 Pathway: The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is activated by various extracellular stimuli, including UV radiation-induced ROS.[13][14][15] Activation of the MAPK cascade leads to the phosphorylation and activation of the transcription factor Activator Protein-1 (AP-1).[8][16][17] AP-1, in turn, upregulates the expression of matrix metalloproteinases (MMPs), such as collagenase (MMP-1), which are enzymes responsible for the degradation of collagen and other extracellular matrix proteins, leading to wrinkle formation and skin photoaging.[16][18][19] Antioxidants can help to mitigate this process by reducing the initial ROS trigger, thereby downregulating the MAPK/AP-1 pathway and preserving the integrity of the dermal matrix.[8][13][17]

Section 3: Experimental Protocols

Detailed methodologies for the key in vitro antioxidant assays are provided below to facilitate reproducible and standardized evaluations.

DPPH Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, which results in a color change from purple to yellow. The decrease in absorbance at 517 nm is proportional to the antioxidant's radical scavenging activity.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol. Store in a dark, airtight container.

  • Prepare a series of dilutions of the test antioxidant and a positive control (e.g., Ascorbic Acid, Trolox) in the same solvent.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a specific volume of each antioxidant dilution.

  • Add an equal volume of the DPPH working solution to each well/cuvette.

  • Include a blank control containing only the solvent and the DPPH solution.

  • Incubate the plate/cuvettes in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance of each solution at 517 nm using a spectrophotometer.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

  • Plot the percentage of inhibition against the concentration of the antioxidant to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue/green chromophore. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance at 734 nm.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution in water.

  • Generate the ABTS•+ stock solution by mixing equal volumes of the ABTS and potassium persulfate solutions and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the test antioxidant and a positive control (e.g., Trolox).

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a small volume of each antioxidant dilution.

  • Add a larger volume of the diluted ABTS•+ solution.

  • Include a blank control with the solvent and the ABTS•+ solution.

  • Incubate at room temperature for a specified time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of ABTS•+ scavenging activity using a similar formula to the DPPH assay.

  • Determine the IC50 value from the concentration-inhibition curve.

Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment. It utilizes a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), which becomes fluorescent upon oxidation by intracellular ROS. Antioxidants can reduce the fluorescence intensity by scavenging ROS.

Protocol:

• Cell Culture:

  • Culture a relevant cell line (e.g., human keratinocytes, HaCaT) in a 96-well plate until confluent.

• Assay Procedure:

  • Wash the cells with a suitable buffer (e.g., PBS).

  • Load the cells with the DCFH-DA probe by incubating them with a solution of the probe.

  • Wash the cells to remove excess probe.

  • Treat the cells with various concentrations of the test antioxidant.

  • Induce oxidative stress by adding a ROS generator, such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

• Measurement and Calculation:

  • Measure the fluorescence intensity over time using a fluorescence plate reader.

  • Calculate the CAA value, which represents the percentage of inhibition of fluorescence by the antioxidant compared to a control without the antioxidant.

Conclusion

While 3,4,5-Trimethoxybenzyl Alcohol shows promise as a cosmetic antioxidant, further direct comparative studies are necessary to definitively establish its efficacy relative to industry benchmarks like Vitamin C, Vitamin E, and Ferulic Acid. The available data on a structurally similar compound suggests it possesses potent radical scavenging activity. For researchers and formulators, the selection of an antioxidant should be based on a comprehensive evaluation of its efficacy, stability, solubility, and its ability to work synergistically with other ingredients within a cosmetic formulation. The experimental protocols provided in this guide offer a framework for conducting such evaluations in a standardized and reproducible manner.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Phenolic Content, Antioxidant Activity, and Tyrosinase Inhibitory Effects of Functional Cosmetic Creams Available on the Thailand Market - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Concentrated growth factor inhibits UVA-induced photoaging in human dermal fibroblasts via the MAPK/AP-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Natural Nrf2 Modulators for Skin Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Interplay between MAPK signaling pathway and autophagy in skin aging: mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. MAPK/AP-1 Signaling Pathway Is Involved in the Protection Mechanism of Bone Marrow Mesenchymal Stem Cells-Derived Exosomes against Ultraviolet-Induced Photoaging in Human Dermal Fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scienceopen.com [scienceopen.com]
• 19. Anti-Photoaging Effect of Hydrolysates from Pacific Whiting Skin via MAPK/AP-1, NF-κB, TGF-β/Smad, and Nrf-2/HO-1 Signaling Pathway in UVB-Induced Human Dermal Fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Neuroprotective Potential of Trimethoxybenzyl Alcohol Isomers

For researchers and drug development professionals in the field of neuroscience, identifying novel compounds that can mitigate neuronal damage is a critical endeavor. Trimethoxybenzyl alcohol isomers, a class of organic compounds, have emerged as potential candidates for neuroprotection due to their structural similarities to other bioactive molecules. This guide offers a comparative analysis of the neuroprotective effects of these isomers, drawing upon available experimental data to inform future research and development.

Summary of Neuroprotective Performance

Direct comparative studies on the neuroprotective effects of various trimethoxybenzyl alcohol isomers are limited in the current scientific literature. However, research on a derivative of 3,4,5-trimethoxybenzoic acid, which is closely related to 3,4,5-trimethoxybenzyl alcohol, provides valuable insights into the potential mechanisms of this class of compounds. The primary neuroprotective actions are believed to stem from their antioxidant and anti-apoptotic properties.

Below is a summary of the available data. It is important to note the significant gaps in the literature for most isomers, highlighting a need for further investigation.

Isomer	In Vitro Model	Neuroprotective Effect	Key Molecular Targets/Pathways
Derivative of 3,4,5-Trimethoxybenzyl Alcohol	Ischemia-reperfusion-induced PC12 cells and primary neurons	- Increased cell viability- Reduced LDH release- Increased activity of SOD, CAT, and GPx- Reduced levels of Bax, Bim, cleaved caspase-9, and cleaved caspase-3- Increased levels of Bcl-2	- PI3K/Akt signaling pathway- MEK-ERK signaling pathway
2,3,4-Trimethoxybenzyl Alcohol	Data not available	Data not available	Data not available
2,4,5-Trimethoxybenzyl Alcohol	Data not available	Data not available	Data not available
2,4,6-Trimethoxybenzyl Alcohol	Data not available	Data not available	Data not available

Experimental Protocols

To facilitate further research and ensure comparability of results, this section details the methodologies for key experiments used to assess neuroprotection.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Seed neuronal cells (e.g., PC12 or SH-SY5Y) in 96-well plates and allow them to adhere.

• Induce neurotoxicity using a relevant model, such as oxygen-glucose deprivation/reperfusion (for ischemia models) or treatment with a neurotoxin (e.g., 6-hydroxydopamine for Parkinson's disease models).

• Treat the cells with various concentrations of the trimethoxybenzyl alcohol isomer.

• After the desired incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilize the resulting formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at approximately 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Measurement of Oxidative Stress Markers

The antioxidant capacity of the isomers can be evaluated by measuring the activity of key antioxidant enzymes.

Protocol (for SOD, CAT, and GPx activity):

• Prepare cell lysates from treated and untreated neuronal cells.

• Use commercially available assay kits to measure the activity of superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx) according to the manufacturer's instructions.

• The results are typically expressed as units of enzyme activity per milligram of protein.

Apoptosis Assay (Western Blot for Apoptosis-Related Proteins)

Western blotting can be used to quantify the expression levels of key proteins involved in the apoptotic cascade.

Protocol:

• Extract total protein from treated and untreated neuronal cells.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and then incubate with primary antibodies against apoptosis-related proteins (e.g., Bax, Bcl-2, cleaved caspase-3, cleaved caspase-9).

• Incubate with a suitable horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways in Neuroprotection

The neuroprotective effects of the 3,4,5-trimethoxybenzoyl derivative are mediated through the modulation of specific signaling pathways. These pathways are crucial for cell survival and death and represent potential targets for other trimethoxybenzyl alcohol isomers.

A study on a novel S-allyl-l-cysteine (SAC) and gallic acid conjugate containing a 3,4,5-trimethoxybenzoyl moiety demonstrated that the compound exerts its neuroprotective effects by activating the PI3K/Akt and MEK-ERK signaling pathways.[1] Activation of these pathways leads to an increase in the expression of anti-apoptotic proteins like Bcl-2 and a decrease in pro-apoptotic proteins such as Bax and Bim.[1] This ultimately inhibits the caspase cascade, reducing neuronal apoptosis.[1]

PI3K/Akt Signaling Pathway

MEK-ERK Signaling Pathway

The study also showed that pretreatment with inhibitors of the PI3K/Akt and MEK-ERK pathways partially attenuated the protective effects of the compound, confirming the involvement of these pathways.[1]

General Experimental Workflow

The following diagram illustrates a general workflow for screening and evaluating the neuroprotective effects of trimethoxybenzyl alcohol isomers.

General Experimental Workflow

References

• 1. mdpi.com [mdpi.com]

Unveiling the Biological Potential of 3,4,5-Trimethoxybenzyl Alcohol: A Comparative Guide

For researchers and professionals in drug development, understanding the biological activity of synthetic compounds is paramount. 3,4,5-Trimethoxybenzyl alcohol (TMBA) is a versatile organic compound recognized for its role as a key intermediate in the synthesis of pharmaceuticals and its potential antioxidant properties.[1] This guide provides a comparative analysis of the validated biological activities of TMBA, focusing on its anti-inflammatory and antioxidant effects, and presents supporting experimental data and protocols to facilitate further research.

Anti-Inflammatory Activity: Enhancing the Efficacy of NSAIDs

A key study highlighted that derivatives of ibuprofen and ketoprofen, when esterified with 3,4,5-trimethoxybenzyl alcohol, exhibited a more potent anti-inflammatory response than the parent drugs.[2][3][4] This suggests that the 3,4,5-trimethoxybenzyl moiety contributes to the enhanced biological activity, a notion supported by the fact that this chemical group is found in other compounds known to be selective COX-2 inhibitors.[2]

Comparative In Vivo Anti-Inflammatory Activity

The following table summarizes the in vivo anti-inflammatory effects of NSAIDs and their conjugates with 3,4,5-Trimethoxybenzyl alcohol in a carrageenan-induced rat paw edema model.

Compound	Dose	% Reduction of Rat Paw Edema
Ibuprofen	0.1 mmol/kg	36%
Ibuprofen-TMBA Conjugate	0.1 mmol/kg	67%
Ketoprofen	0.1 mmol/kg	47%
Ketoprofen-TMBA Conjugate	0.1 mmol/kg	91%

Data sourced from a study by Tziona et al. (2022).

Cyclooxygenase (COX) Inhibition

The enhanced anti-inflammatory effect of the TMBA conjugates is linked to their increased inhibition of the COX-2 enzyme, a key mediator of inflammation.

Compound	Concentration	% COX-2 Inhibition
Ibuprofen	100 µM	46%
Ibuprofen-TMBA Conjugate	100 µM	67%
Ketoprofen	100 µM	49%
Ketoprofen-TMBA Conjugate	100 µM	94%

Data sourced from a study by Tziona et al. (2022).

Antioxidant Activity: A Comparative Overview

While 3,4,5-Trimethoxybenzyl alcohol is noted for its potential antioxidant properties, making it a valuable ingredient in cosmetic formulations, specific quantitative data such as IC50 values from standardized antioxidant assays (e.g., DPPH, ABTS) are not available in the reviewed scientific literature.[1] To provide a comparative context, this guide presents data for structurally related and commonly used antioxidant compounds. Gallic acid, a well-known antioxidant, and 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA), a potent antioxidant with structural similarities to TMBA, are used as reference points.[5][6]

Compound	Antioxidant Activity Metric
3,4,5-Trimethoxybenzyl alcohol (TMBA)	IC50 (DPPH Assay): Not AvailableIC50 (ABTS Assay): Not Available
Gallic Acid	IC50 (DPPH Assay): ~5 µg/mLIC50 (ABTS Assay): ~2 µg/mL
3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA)	Potent antioxidant activity demonstrated in various cellular models.[5]

Note: The IC50 values for Gallic Acid are approximate and can vary based on specific experimental conditions.

Experimental Protocols

Carrageenan-Induced Rat Paw Edema Assay

This in vivo assay is a standard method for evaluating the anti-inflammatory activity of compounds.

Principle: Carrageenan, a phlogistic agent, is injected into the sub-plantar tissue of a rat's hind paw, inducing a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory potential.[7][8][9]

Procedure:

• Animal Model: Wistar rats (150-200g) are typically used.

• Compound Administration: The test compound (e.g., TMBA-NSAID conjugate) or vehicle control is administered orally or intraperitoneally at a predetermined time before carrageenan injection.

• Induction of Edema: A 0.1 mL of 1% carrageenan suspension in saline is injected into the sub-plantar surface of the right hind paw of each rat.[10][11]

• Measurement of Paw Volume: The volume of the paw is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[10][11]

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated for each group relative to the vehicle control group.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This in vitro assay is a common method for assessing the antioxidant activity of a compound.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a non-radical form, resulting in a color change from violet to yellow. The decrease in absorbance is proportional to the radical scavenging activity of the antioxidant.

Procedure:

• Preparation of DPPH Solution: A fresh solution of DPPH in methanol (e.g., 0.1 mM) is prepared.

• Sample Preparation: The test compound (e.g., TMBA) is dissolved in a suitable solvent and prepared in a series of concentrations.

• Reaction: A specific volume of the test sample is mixed with the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a set period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated. The IC50 value, the concentration of the test compound required to scavenge 50% of the DPPH radicals, is then determined from a plot of scavenging activity against concentration.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and processes described, the following diagrams are provided in DOT language.

Caption: Anti-inflammatory action of TMBA-NSAID conjugates via COX-2 inhibition.

Caption: Experimental workflow for the DPPH antioxidant assay.

References

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Polyphenols: well beyond the antioxidant capacity: gallic acid and related compounds as neuroprotective agents: you are what you eat! - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. inotiv.com [inotiv.com]
• 8. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 10. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Validation of 3,4,5-Trimethoxybenzyl Alcohol Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the validation of 3,4,5-Trimethoxybenzyl alcohol purity, a critical parameter for its application in research, pharmaceutical development, and fine chemical synthesis. We present objective comparisons of chromatographic and other analytical techniques, supported by experimental protocols and data, to aid in the selection of the most appropriate method for specific analytical needs.

Introduction to 3,4,5-Trimethoxybenzyl Alcohol and Purity Assessment

3,4,5-Trimethoxybenzyl alcohol is an aromatic alcohol that serves as a versatile building block in organic synthesis. The purity of this reagent is paramount to ensure the desired reaction outcomes, minimize side-product formation, and, in the context of drug development, guarantee the safety and efficacy of the final active pharmaceutical ingredient (API). Potential impurities in 3,4,5-Trimethoxybenzyl alcohol can originate from starting materials, by-products of the synthetic route, or degradation products. Therefore, robust and validated analytical methods are essential for its quality control.

This guide will focus on the comparison of the most prevalent and effective techniques for purity determination: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Additionally, we will briefly discuss the utility of Nuclear Magnetic Resonance (NMR) spectroscopy and Differential Scanning Calorimetry (DSC) as complementary or alternative methods.

Comparison of Analytical Methods for Purity Determination

The choice of analytical method for purity validation depends on several factors, including the required specificity, sensitivity, accuracy, and the available instrumentation. The following table summarizes the key performance characteristics of the primary methods discussed in this guide.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Nuclear Magnetic Resonance (¹H NMR)	Differential Scanning Calorimetry (DSC)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity and interaction with a stationary phase.	Quantitative analysis based on the resonance of atomic nuclei in a magnetic field.	Measurement of the change in heat flow as a function of temperature.
Specificity	High; can separate volatile impurities and isomers.	High; can separate non-volatile impurities and related substances.	High; provides structural information for impurity identification.	Moderate; depends on the thermal behavior of impurities.
Sensitivity	High (ppm to ppb level).	High (ppm to ppb level).	Moderate (typically >0.1%).	Low (generally for purities >98%).
Quantification	Excellent with appropriate calibration.	Excellent with appropriate calibration.	Good for quantification of major components and known impurities.	Provides an estimate of total molar impurity content.
Sample Throughput	High.	High.	Low to moderate.	Moderate.
Instrumentation Cost	Moderate.	Moderate to high.	High.	Moderate.
Typical Application	Routine quality control, analysis of residual solvents and volatile impurities.	Purity assay, impurity profiling of non-volatile substances.	Structural elucidation and confirmation, quantification of impurities with distinct signals.	Determination of high purity (>98%) of crystalline solids.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are representative and may require optimization based on the specific instrumentation and sample matrix.

Gas Chromatography with Flame Ionization Detector (GC-FID)

This method is highly suitable for the routine purity assessment of 3,4,5-Trimethoxybenzyl alcohol, leveraging its volatility for separation.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Split/Splitless Inlet

• Capillary Column: e.g., DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen, constant flow.

• Inlet Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Diluent: Dichloromethane or Ethyl Acetate

Sample Preparation: Accurately weigh approximately 25 mg of 3,4,5-Trimethoxybenzyl alcohol and dissolve in 25 mL of diluent to prepare a 1 mg/mL solution.

Data Analysis: The purity is determined by area normalization. The area of the 3,4,5-Trimethoxybenzyl alcohol peak is expressed as a percentage of the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography with UV Detector (HPLC-UV)

HPLC is a powerful technique for separating 3,4,5-Trimethoxybenzyl alcohol from non-volatile impurities and related substances.

Instrumentation:

• HPLC system with a UV-Vis Detector

• Reversed-Phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Chromatographic Conditions:

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Diluent: Mobile Phase

Sample Preparation: Prepare a 0.5 mg/mL solution of 3,4,5-Trimethoxybenzyl alcohol in the mobile phase.

Data Analysis: Similar to GC, purity is typically calculated by area normalization. For higher accuracy and validation purposes, a reference standard of 3,4,5-Trimethoxybenzyl alcohol should be used for quantification.

Alternative Methods: ¹H NMR and DSC

• ¹H NMR Spectroscopy: Can be used for an absolute purity determination by using a certified internal standard with a known concentration. This method is particularly useful for identifying and quantifying specific impurities if their proton signals are well-resolved from the main component.

• Differential Scanning Calorimetry (DSC): This technique measures the melting point depression of a substance due to the presence of impurities.[1][2] It is a valuable tool for determining the purity of highly pure, crystalline samples (typically >98%).[2]

Visualization of Analytical Workflows

The following diagrams illustrate the logical workflow for selecting an analytical method and the general experimental process for GC and HPLC analysis.

Caption: Decision tree for selecting an analytical method for purity validation.

Caption: General experimental workflows for GC and HPLC analysis.

Comparative Data

The following table presents representative data for the analysis of 3,4,5-Trimethoxybenzyl alcohol and a potential alternative, 3,5-Dimethoxybenzyl alcohol, using the described GC-FID and HPLC-UV methods. This data is illustrative and may vary depending on the specific experimental conditions.

Analyte	Method	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)
3,4,5-Trimethoxybenzyl alcohol	GC-FID	~12.5	~1 µg/mL	~3 µg/mL	>0.999
HPLC-UV	~5.8	~0.5 µg/mL	~1.5 µg/mL	>0.999
3,5-Dimethoxybenzyl alcohol	GC-FID	~10.2	~1 µg/mL	~3 µg/mL	>0.999
HPLC-UV	~4.5	~0.5 µg/mL	~1.5 µg/mL	>0.999

Note on Data: The provided LOD, LOQ, and linearity values are typical for well-validated chromatographic methods for this class of compounds. Actual values must be determined experimentally during method validation.

Conclusion

Both Gas Chromatography and High-Performance Liquid Chromatography are powerful and reliable techniques for the analytical validation of 3,4,5-Trimethoxybenzyl alcohol purity.

• GC-FID is a robust and cost-effective method for routine quality control, particularly for assessing volatile impurities.

• HPLC-UV offers excellent resolution for non-volatile impurities and is highly suitable for comprehensive impurity profiling.

The choice between these methods will be dictated by the specific requirements of the analysis, including the nature of potential impurities and the intended application of the 3,4,5-Trimethoxybenzyl alcohol. For a comprehensive purity assessment, a combination of chromatographic and spectroscopic techniques (such as NMR) may be employed, particularly in a drug development setting where thorough characterization is essential.

References

• 1. Determination of % purity of a compound by by Using DSC | PDF [slideshare.net]
• 2. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Capacities of 3,4,5-Trimethoxybenzyl Alcohol and Resveratrol

A guide for researchers, scientists, and drug development professionals.

In the landscape of antioxidant research, both natural and synthetic compounds are continuously evaluated for their potential to mitigate oxidative stress, a key factor in the pathogenesis of numerous diseases. This guide provides a comparative overview of the antioxidant capacities of 3,4,5-Trimethoxybenzyl alcohol, a synthetic aromatic alcohol, and Resveratrol, a well-studied natural polyphenol. This analysis is based on available scientific literature and focuses on quantitative data, experimental methodologies, and underlying signaling pathways.

Executive Summary

Conversely, Resveratrol has been extensively studied, and a considerable body of literature exists regarding its antioxidant properties. However, it is crucial to note that Resveratrol's direct radical scavenging activity is considered relatively modest. Its more significant antioxidant effects in a biological context are attributed to its ability to upregulate endogenous antioxidant defense mechanisms through the modulation of key signaling pathways.

Quantitative Antioxidant Capacity

Due to the absence of specific IC50, Trolox Equivalent Antioxidant Capacity (TEAC), or Ferric Reducing Antioxidant Power (FRAP) values for 3,4,5-Trimethoxybenzyl alcohol in peer-reviewed literature, a direct data comparison table cannot be constructed at this time.

For Resveratrol, a range of antioxidant values has been reported across various studies, reflecting differences in experimental conditions. The following table summarizes representative data for Resveratrol's antioxidant capacity.

Table 1: Reported Antioxidant Capacity of Resveratrol

Assay	Metric	Reported Value(s)	Reference(s)
DPPH	IC50	15.54 µg/mL	[1]
ABTS	IC50	2.86 µg/mL	[1]
FRAP	µmol TE/g	Varies with concentration	[2]
ORAC	µmol TE/g	23.12 µmol TE/g	[1]

Note: IC50 (Inhibitory Concentration 50%) is the concentration of the antioxidant required to scavenge 50% of the initial radicals. A lower IC50 value indicates higher antioxidant activity. TEAC (Trolox Equivalent Antioxidant Capacity) compares the antioxidant capacity of a compound to that of the water-soluble vitamin E analog, Trolox. FRAP (Ferric Reducing Antioxidant Power) measures the ability of an antioxidant to reduce ferric iron.

Mechanistic Insights and Signaling Pathways

Resveratrol

Resveratrol's antioxidant mechanism is multifaceted, involving both direct and indirect actions.

• Direct Radical Scavenging: Resveratrol can directly neutralize free radicals. However, studies suggest this direct scavenging activity is relatively weak compared to other antioxidants.

• Indirect Antioxidant Effects via Gene Regulation: The more prominent antioxidant effects of Resveratrol are believed to be mediated through its influence on cellular signaling pathways that control the expression of endogenous antioxidant enzymes.[2]

Two key pathways modulated by Resveratrol are:

• SIRT1 Activation: Resveratrol is a well-known activator of Sirtuin 1 (SIRT1), a NAD+-dependent deacetylase. Activated SIRT1 can deacetylate and thereby activate downstream targets that enhance cellular stress resistance and antioxidant defenses.

• Nrf2 Pathway Activation: Resveratrol can induce the nuclear translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the antioxidant response. Nrf2 activation leads to the increased expression of a battery of antioxidant and detoxification enzymes, including heme oxygenase-1 (HO-1) and superoxide dismutase (SOD).

Figure 1: Simplified signaling pathway of Resveratrol's indirect antioxidant activity.

3,4,5-Trimethoxybenzyl alcohol

The precise antioxidant mechanism of 3,4,5-Trimethoxybenzyl alcohol is not well-documented in the scientific literature. Its potential antioxidant properties are often mentioned in the context of its use in cosmetic formulations to protect against oxidative stress.

It is important to note that a structurally related compound, (E)-3,4,5-trihydroxy-N′-(3,4,5-trimethoxybenzylidene)benzohydrazide (TTMB), which contains the 3,4,5-trimethoxybenzyl moiety, has demonstrated significant antioxidant capacity in a FRAP assay, showing stronger reducing ability than standard antioxidants like Trolox and ascorbic acid. However, it is crucial to emphasize that TTMB is a different and more complex molecule, and its properties cannot be directly attributed to 3,4,5-Trimethoxybenzyl alcohol.

Another related compound, 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA), has been identified as a potent antioxidant that acts as a radical scavenger.[2] Again, while structurally similar, the findings for DHMBA cannot be directly extrapolated to 3,4,5-Trimethoxybenzyl alcohol.

Further research is required to elucidate the specific antioxidant mechanisms and signaling pathways associated with 3,4,5-Trimethoxybenzyl alcohol.

Experimental Protocols

For researchers intending to conduct their own comparative studies, the following are detailed methodologies for three common in vitro antioxidant capacity assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of the violet DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically by a decrease in absorbance at approximately 517 nm.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol. The solution should be freshly prepared and protected from light.

  • Prepare a series of dilutions of the test compounds (3,4,5-Trimethoxybenzyl alcohol and Resveratrol) and a positive control (e.g., Ascorbic Acid or Trolox) in the same solvent.

• Assay:

  • In a 96-well microplate, add a specific volume of each dilution of the test compounds and positive control to separate wells.

  • Add the DPPH working solution to each well.

  • Include a control well containing the solvent and the DPPH solution.

  • Include blank wells for each sample concentration containing the sample and the solvent (without DPPH).

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Figure 2: General experimental workflow for the DPPH assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance, which is measured spectrophotometrically at approximately 734 nm.

Procedure:

• Reagent Preparation:

  • Prepare an ABTS stock solution (e.g., 7 mM) and a potassium persulfate solution (e.g., 2.45 mM) in water.

  • Generate the ABTS•+ solution by mixing the ABTS stock solution and potassium persulfate solution in equal volumes and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the test compounds and a positive control (e.g., Trolox).

• Assay:

  • Add a small volume of the diluted test compounds or positive control to a larger volume of the diluted ABTS•+ solution.

  • Include a control containing the solvent instead of the antioxidant.

• Incubation and Measurement:

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of ABTS•+ scavenging activity using a similar formula to the DPPH assay.

  • The results can be expressed as an IC50 value or as TEAC by comparing the antioxidant's activity to that of a Trolox standard curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the total antioxidant power of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous form (Fe²⁺-TPTZ) in an acidic medium. The formation of the blue-colored Fe²⁺-TPTZ complex is monitored by the change in absorbance at 593 nm.

Procedure:

• Reagent Preparation:

  • Prepare the FRAP reagent fresh by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and ferric chloride solution (20 mM) in a 10:1:1 (v/v/v) ratio.

  • Warm the FRAP reagent to 37°C before use.

  • Prepare a series of dilutions of the test compounds and a standard (e.g., FeSO₄·7H₂O or Trolox).

• Assay:

  • Add a small volume of the sample or standard to the FRAP reagent.

  • Include a blank containing the solvent and the FRAP reagent.

• Incubation and Measurement:

  • Incubate the mixture at 37°C for a defined period (e.g., 4-30 minutes).

  • Measure the absorbance at 593 nm.

• Calculation:

  • The antioxidant capacity is determined by comparing the change in absorbance of the sample to a standard curve and is typically expressed as Fe²⁺ equivalents or Trolox equivalents.

Conclusion

While 3,4,5-Trimethoxybenzyl alcohol is noted for its potential antioxidant properties, the current body of scientific literature lacks the quantitative data necessary for a direct and robust comparison with the well-characterized antioxidant, Resveratrol. Resveratrol, although a modest direct radical scavenger, exerts significant antioxidant effects by modulating key cellular signaling pathways, namely SIRT1 and Nrf2, leading to the upregulation of endogenous antioxidant defenses.

To facilitate a conclusive comparison, further research is essential to characterize the in vitro antioxidant capacity of 3,4,5-Trimethoxybenzyl alcohol using standardized assays such as DPPH, ABTS, and FRAP. Additionally, investigations into its potential mechanisms of action, including its effects on cellular signaling pathways, would provide valuable insights for researchers, scientists, and drug development professionals.

References

• 1. 3,4,5-Trimethoxybenzyl alcohol synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of Synthetic Routes to 3,4,5-Trimethoxybenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

3,4,5-Trimethoxybenzyl alcohol is a valuable intermediate in the synthesis of pharmaceuticals, including the antibacterial drug Trimethoprim, as well as in the flavor and fragrance industry.[1][2] The efficiency, cost-effectiveness, and environmental impact of its synthesis are critical considerations for researchers and chemical production managers. This guide provides a comparative analysis of common synthetic methods for 3,4,5-Trimethoxybenzyl alcohol, supported by experimental data and detailed protocols.

At a Glance: Comparison of Key Synthesis Methods

Method	Starting Material	Key Reagents	Reaction Time	Yield (%)	Key Advantages	Key Disadvantages
Method 1	3,4,5-Trimethoxybenzaldehyde	Sodium borohydride (NaBH₄), Methanol	0.5 - 1 hour	93.5 - 95%[3]	High yield, simple, safe, low cost, suitable for industrial production.[3]	Relies on the availability of the starting aldehyde.
Method 2	Methyl 3,4,5-Trimethoxybenzoate	Vitride (Sodium bis(2-methoxyethoxy)aluminum hydride)	~1 hour	Not explicitly stated for the alcohol, but the crude product was 7.84g from 9.86g of ester.[4]	Effective reduction of the ester.	Vitride is a pyrophoric reagent requiring careful handling.
Method 3	Methyl 3,4,5-Trimethoxybenzoate	Lithium aluminum hydride (LiAlH₄), Ether	30 minutes	Not explicitly stated in the provided abstract.[5]	A classic and effective method for ester reduction.	LiAlH₄ is highly reactive and requires anhydrous conditions.
Method 4	3,4,5-Trimethoxybenzoic Acid	Not explicitly detailed for direct reduction to the alcohol in the search results.	-	-	Direct route from the acid.	May require harsher conditions or more expensive reagents than aldehyde reduction.
Method 5	Gallic Acid	Dimethyl sulfate, K₂CO₃, then a reducing agent.	Multi-step	Not explicitly stated for the overall process.	Readily available and natural starting material.[6]	A longer synthetic route involving multiple steps.[4][6]

Reaction Pathways and Workflows

The synthesis of 3,4,5-Trimethoxybenzyl alcohol can be approached from various precursors. The following diagrams illustrate the primary synthetic routes.

Caption: Multi-step synthesis starting from Gallic Acid.

Caption: Direct reduction of the corresponding aldehyde.

Experimental Protocols

Method 1: Reduction of 3,4,5-Trimethoxybenzaldehyde with Sodium Borohydride

This method is noted for its simplicity, high yield, and safety, making it suitable for both laboratory and industrial-scale production.[3]

Procedure:

• Dissolve 3,4,5-Trimethoxybenzaldehyde in methanol in a reaction vessel.

• Add sodium borohydride to the solution while stirring at room temperature.

• Continue stirring for 0.5 to 1 hour.[3]

• Adjust the pH of the reaction mixture to 8-9 using hydrochloric acid.

• Perform an extraction using an organic solvent such as chloroform.

• Wash the organic phase with water.

• Dry the organic phase over anhydrous magnesium sulfate and then filter.

• Concentrate the filtrate to obtain 3,4,5-Trimethoxybenzyl alcohol as an oily product.[3]

Experimental Data Example:

• Starting Material: 19.10 g of 3,4,5-Trimethoxybenzaldehyde and 2.39 g of sodium borohydride in 150 ml of methanol.

• Reaction Time: 1 hour at room temperature.

• Yield: 18.02 g (94%) of oily 3,4,5-Trimethoxybenzyl alcohol.[3]

Method 2: Reduction of Methyl 3,4,5-Trimethoxybenzoate with Vitride

Procedure:

• Under an inert atmosphere and with ice cooling, add a solution of Methyl 3,4,5-Trimethoxybenzoate in absolute benzene dropwise to Vitride reagent.

• After the addition is complete, allow the mixture to stir at room temperature for an additional hour.

• Decompose the resulting complex by adding 25% sulfuric acid.

• Separate the benzene layer and extract the aqueous layer with benzene.

• Combine the organic layers and wash with a 5% aqueous solution of sodium bicarbonate.

• Dry the organic layer over magnesium sulfate.

• Evaporate the benzene to yield the oily product.[4]

Method 3: Synthesis from Gallic Acid via Methylation and Reduction

This pathway begins with the methylation of the hydroxyl groups of gallic acid.

Part A: Methylation of Gallic Acid to Methyl 3,4,5-Trimethoxybenzoate

• Add a solution of gallic acid hydrate in DMF to a vigorously stirred suspension of potassium carbonate in DMF.

• Add dimethyl sulfate dropwise to the mixture at 20-25°C.

• Stir the mixture at room temperature for 2.5 hours.

• Repeat the addition of potassium carbonate and dimethyl sulfate and stir for another 4.5 hours.

• Pour the reaction mixture into water and extract with diethyl ether.

• Dry the ethereal solution over potassium carbonate and evaporate to dryness.

• Recrystallize the residue from methanol to obtain Methyl 3,4,5-Trimethoxybenzoate.[4]

Part B: Reduction to 3,4,5-Trimethoxybenzyl alcohol

The resulting Methyl 3,4,5-Trimethoxybenzoate can then be reduced to the target alcohol using methods such as those described with Vitride or Lithium aluminum hydride.[4][5]

Concluding Remarks

The choice of synthesis method for 3,4,5-Trimethoxybenzyl alcohol depends on several factors including the availability of starting materials, desired scale of production, and safety considerations. The reduction of 3,4,5-Trimethoxybenzaldehyde with sodium borohydride offers a highly efficient, safe, and scalable process.[3] For syntheses starting from more fundamental building blocks, gallic acid provides a bio-based origin, though it requires a multi-step sequence.[6] The use of potent reducing agents like Vitride and LiAlH₄ is effective for ester reduction but necessitates stringent safety protocols due to their pyrophoric nature. Researchers and production chemists should weigh these factors to select the most appropriate route for their specific needs.

References

• 1. 3,4,5-Trimethoxybenzaldehyde - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. CN102503783A - Synthesis method of 3, 4, 5-trimethoxy benzyl alcohol - Google Patents [patents.google.com]
• 4. 3,4,5-Trimethoxybenzaldehyde from Gallic Acid [erowid.org]
• 5. Syntheses of mescaline [designer-drug.com]
• 6. nbinno.com [nbinno.com]

A Comparative Analysis of the Efficacy of 3,4,5-Trimethoxybenzyl Alcohol and Gallic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological efficacy of 3,4,5-Trimethoxybenzyl alcohol and the well-characterized phenolic compound, gallic acid. The comparison draws upon available experimental data for their antioxidant, anti-inflammatory, and potential anticancer activities. It is important to note that while gallic acid has been extensively studied, data on 3,4,5-Trimethoxybenzyl alcohol's intrinsic biological activity is limited. Much of the available information is derived from studies on synthetic derivatives where it is a key structural moiety.

Executive Summary

Gallic acid is a potent antioxidant and anti-inflammatory agent with established mechanisms of action. In contrast, 3,4,5-Trimethoxybenzyl alcohol is primarily recognized as a synthetic building block. However, when conjugated with non-steroidal anti-inflammatory drugs (NSAIDs), it significantly enhances their anti-inflammatory potency and cyclooxygenase-2 (COX-2) selectivity. Direct comparative studies on the standalone efficacy of 3,4,5-Trimethoxybenzyl alcohol versus gallic acid are currently unavailable in the scientific literature. This guide synthesizes the existing data to provide a baseline for future research and drug development endeavors.

Data Presentation: A Comparative Look at Efficacy

The following tables summarize the available quantitative data for gallic acid and derivatives of 3,4,5-Trimethoxybenzyl alcohol.

Table 1: Anti-inflammatory Activity in Carrageenan-Induced Rat Paw Edema

Compound/Drug	Dosage	Percent Edema Inhibition (%)	Reference
Ibuprofen	0.15 mmol/kg (i.p.)	36	[1][2]
Ibuprofen-Proline-3,4,5-Trimethoxybenzyl alcohol conjugate (21)	0.15 mmol/kg (i.p.)	67	[1][2]
Ketoprofen	0.15 mmol/kg (i.p.)	47	[1][2]
Ketoprofen-Tyrosine-3,4,5-Trimethoxybenzyl alcohol conjugate (19)	0.15 mmol/kg (i.p.)	91	[1][2]
Gallic Acid	100 mg/kg (p.o.)	Significant decrease (quantitative % not specified)	[3]
Ellagic Acid (structurally related to Gallic Acid)	1-30 mg/kg (i.p.)	Dose-dependent reduction (ED50 = 8.41 mg/kg)	[4]

Note: The data for the 3,4,5-Trimethoxybenzyl alcohol conjugates demonstrates a significant enhancement of the anti-inflammatory effect of the parent NSAIDs. A direct comparison with gallic acid is challenging due to different administration routes and reporting metrics.

Table 2: In Vitro Cyclooxygenase (COX) Inhibition

Compound/Drug	COX-1 Inhibition (%)	COX-2 Inhibition (%)	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Ibuprofen	52	46	-	-	-	[1]
Ibuprofen-Proline-3,4,5-Trimethoxybenzyl alcohol conjugate (21)	55	67	-	-	-	[1]
Ketoprofen	65	49	-	-	-	[1]
Ketoprofen-Tyrosine-3,4,5-Trimethoxybenzyl alcohol conjugate (19)	0	94	-	-	-	[1]
Gallic Acid	-	-	1.5	0.074	~20	[1]

Note: The conjugation of NSAIDs with 3,4,5-Trimethoxybenzyl alcohol, particularly in the case of the ketoprofen derivative, dramatically increases COX-2 selectivity and inhibitory potency. Gallic acid also demonstrates significant and selective COX-2 inhibition.

Table 3: In Vitro Antioxidant Activity

Compound	Assay	IC50 Value	Reference
Gallic Acid	DPPH	4.30 ± 0.01 mg/L	[2]
Gallic Acid	FRAP	152.29 ± 2.16 mg/L	[2]
3,4,5-Trimethoxybenzyl alcohol	-	Data not available	-

Note: Gallic acid is a well-established antioxidant. There is a lack of direct quantitative data on the antioxidant capacity of 3,4,5-Trimethoxybenzyl alcohol itself in standard assays like DPPH or FRAP.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Carrageenan-Induced Paw Edema in Rats

This in vivo assay is a standard model for evaluating acute inflammation.

• Animals: Male Wistar rats (150-200 g) are used. Animals are fasted for 24 hours before the experiment with free access to water.

• Induction of Edema: A 0.1 mL of 1% (w/v) solution of carrageenan in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.[3][4]

• Test Substance Administration: The test compounds (e.g., NSAID-conjugates, gallic acid) or vehicle are administered intraperitoneally (i.p.) or orally (p.o.) at a specified time (e.g., 30 or 60 minutes) before the carrageenan injection.[1][2][3][4]

• Measurement of Paw Volume: The volume of the paw is measured using a plethysmometer at time 0 (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).[4][5]

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated for each group relative to the vehicle control group using the following formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the COX-1 and COX-2 enzymes.

• Enzyme Preparation: Ovine COX-1 and human recombinant COX-2 enzymes are used.

• Assay Buffer: Tris-HCl buffer (pH 8.0) containing glutathione, hematin, and any necessary co-factors.

• Incubation: The test compound is pre-incubated with the enzyme (COX-1 or COX-2) in the assay buffer for a short period (e.g., 15 minutes) at room temperature.

• Reaction Initiation: The reaction is initiated by the addition of arachidonic acid, the substrate for COX enzymes.

• Measurement: The COX activity is determined by measuring the amount of prostaglandin E2 (PGE2) produced, typically using an enzyme-linked immunosorbent assay (ELISA).

• Calculation of Inhibition: The percentage of inhibition is calculated by comparing the PGE2 production in the presence of the test compound to the control (without inhibitor). IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are determined from dose-response curves.[1]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is a common in vitro method to assess antioxidant activity.

• Reagent Preparation: A solution of DPPH in methanol is prepared to a specific concentration (e.g., 0.1 mM).

• Reaction Mixture: The test compound, dissolved in a suitable solvent, is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically 517 nm) using a spectrophotometer. The decrease in absorbance indicates the scavenging of the DPPH radical.[6]

• Calculation of Scavenging Activity: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_c - A_s) / A_c] x 100 Where Ac is the absorbance of the control (DPPH solution without the sample) and As is the absorbance of the sample. IC50 values are determined from the dose-response curve.

Visualization of Pathways and Workflows

Signaling Pathway for COX Inhibition

The primary mechanism of action for the anti-inflammatory effects of the NSAID conjugates of 3,4,5-Trimethoxybenzyl alcohol is the inhibition of the cyclooxygenase (COX) enzymes. This pathway is central to the synthesis of prostaglandins, which are key mediators of inflammation.

Caption: COX inhibition pathway for anti-inflammatory action.

Experimental Workflow for Carrageenan-Induced Paw Edema

The following diagram illustrates the key steps in the in vivo assessment of anti-inflammatory activity.

Caption: Workflow for the carrageenan-induced paw edema assay.

Known Anti-inflammatory Signaling Pathways of Gallic Acid

Gallic acid exerts its anti-inflammatory effects through multiple pathways, not limited to COX inhibition.

Caption: Anti-inflammatory signaling pathways of gallic acid.

Conclusion and Future Directions

The available evidence strongly suggests that the 3,4,5-trimethoxybenzyl moiety is a valuable pharmacophore for enhancing the anti-inflammatory activity and COX-2 selectivity of existing NSAIDs. The dramatic increase in efficacy observed in the reported conjugates warrants further investigation into the standalone properties of 3,4,5-Trimethoxybenzyl alcohol and other simple derivatives.

Gallic acid remains a benchmark natural compound with potent and well-documented antioxidant and anti-inflammatory properties, acting through multiple signaling pathways.

Future research should focus on:

• Direct Biological Evaluation: Conducting in vitro and in vivo studies on 3,4,5-Trimethoxybenzyl alcohol to determine its intrinsic antioxidant, anti-inflammatory, and cytotoxic activities.

• Head-to-Head Comparative Studies: Designing experiments to directly compare the efficacy of 3,4,5-Trimethoxybenzyl alcohol and its derivatives with gallic acid under identical conditions.

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which the 3,4,5-trimethoxybenzyl moiety enhances the activity of conjugated drugs.

Such studies will be crucial in determining the potential of 3,4,5-Trimethoxybenzyl alcohol as a lead compound or a key structural component in the development of novel therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. phcogj.com [phcogj.com]
• 3. researchgate.net [researchgate.net]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DPPH Radical Scavenging Assay [mdpi.com]

A Comparative Spectroscopic Analysis of 3,4,5-Trimethoxybenzyl Alcohol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 3,4,5-Trimethoxybenzyl alcohol and its key derivatives: 3,4,5-trimethoxybenzaldehyde, 3,4,5-trimethoxybenzoic acid, and methyl 3,4,5-trimethoxybenzoate. This objective analysis, supported by experimental data and protocols, aims to serve as a valuable resource for the identification, characterization, and quality control of these compounds in research and development settings.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for 3,4,5-Trimethoxybenzyl alcohol and its derivatives.

3,4,5-Trimethoxybenzyl Alcohol

Spectroscopic Data	Values
¹H NMR (ppm)	6.58 (s, 2H, Ar-H), 4.61 (s, 2H, -CH₂-), 3.84 (s, 9H, -OCH₃)
¹³C NMR (ppm)	153.4, 137.2, 136.9, 104.8, 65.4, 56.2
IR (cm⁻¹)	3500-3200 (O-H stretch), 2938, 2836 (C-H stretch), 1595, 1508 (C=C aromatic), 1128 (C-O stretch)
Mass Spec. (m/z)	198 (M+), 181, 169, 154

3,4,5-Trimethoxybenzaldehyde

Spectroscopic Data	Values
¹H NMR (ppm)	9.84 (s, 1H, -CHO), 7.09 (s, 2H, Ar-H), 3.92 (s, 9H, -OCH₃)[1]
¹³C NMR (ppm)	191.2, 153.8, 143.2, 131.9, 106.8, 56.4
IR (cm⁻¹)	2830, 2730 (C-H aldehyde), 1695 (C=O stretch), 1585, 1505 (C=C aromatic), 1130 (C-O stretch)[2]
Mass Spec. (m/z)	196 (M+), 195, 181, 168, 153[3]

3,4,5-Trimethoxybenzoic Acid

Spectroscopic Data	Values
¹H NMR (ppm)	10.5-13.0 (br s, 1H, -COOH), 7.25 (s, 2H, Ar-H), 3.84 (s, 6H, -OCH₃), 3.74 (s, 3H, -OCH₃)[4]
¹³C NMR (ppm)	167.4, 153.1, 141.8, 126.4, 107.0, 60.5, 56.3[4][5]
IR (cm⁻¹)	3200-2500 (O-H stretch, carboxylic acid), 1685 (C=O stretch), 1600, 1510 (C=C aromatic), 1125 (C-O stretch)
Mass Spec. (m/z)	212 (M+), 197, 182, 169

Methyl 3,4,5-Trimethoxybenzoate

Spectroscopic Data	Values
¹H NMR (ppm)	7.27 (s, 2H, Ar-H), 3.89 (s, 3H, -COOCH₃), 3.87 (s, 6H, -OCH₃)
¹³C NMR (ppm)	166.8, 153.2, 142.3, 125.2, 106.7, 56.2, 52.3
IR (cm⁻¹)	2940, 2840 (C-H stretch), 1720 (C=O stretch, ester), 1590, 1500 (C=C aromatic), 1120 (C-O stretch)[6]
Mass Spec. (m/z)	226 (M+), 195, 183, 168

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of the analyte in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[7][8] Ensure the sample is fully dissolved. Filter the solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.[9] Transfer the filtered solution into a clean 5 mm NMR tube.[9]

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher.

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-220 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

• Sample Preparation: For solid samples, place a small amount of the powder or crystalline material directly onto the ATR crystal.[10] For liquid or oily samples, apply a single drop to the center of the crystal.[11]

• Instrument Parameters:

  • Accessory: ATR accessory with a diamond or zinc selenide crystal.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place the sample on the crystal and apply pressure using the anvil to ensure good contact.[10]

  • Record the sample spectrum.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the analyte (approximately 1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• GC Parameters:

  • Injection Volume: 1 µL.

  • Injector Temperature: 250-280°C.[12]

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

  • Ion Source Temperature: 230°C.[12]

  • Interface Temperature: 280°C.

• Data Analysis: Identify the compound based on its retention time and the fragmentation pattern in the mass spectrum. Compare the obtained spectrum with library spectra for confirmation.

Visualizations

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of 3,4,5-Trimethoxybenzyl alcohol and its derivatives.

Caption: Workflow for Spectroscopic Analysis.

Conceptual Antioxidant Action of 3,4,5-Trimethoxybenzyl Alcohol Derivatives

3,4,5-Trimethoxybenzyl alcohol and its derivatives are known for their antioxidant properties.[14] The following diagram illustrates a conceptual pathway of their potential antioxidant mechanism.

Caption: Conceptual Antioxidant Mechanism.

References

• 1. 3,4,5-Trimethoxybenzaldehyde(86-81-7) 1H NMR spectrum [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. Benzaldehyde, 3,4,5-trimethoxy- [webbook.nist.gov]
• 4. rsc.org [rsc.org]
• 5. 3,4,5-Trimethoxy benzoic acid(118-41-2) 1H NMR [m.chemicalbook.com]
• 6. Methyl 3,4,5-trimethoxybenzoate | C11H14O5 | CID 15956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. organomation.com [organomation.com]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 10. agilent.com [agilent.com]
• 11. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 12. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 13. ewai-group.com [ewai-group.com]
• 14. chemimpex.com [chemimpex.com]

A Comparative Analysis of In Vitro and In Vivo Studies on 3,4,5-Trimethoxybenzyl Alcohol and Its Derivatives

For researchers, scientists, and professionals in drug development, understanding the biological activity of chemical compounds is paramount. This guide provides a comparative overview of the available in vitro and in vivo research on 3,4,5-Trimethoxybenzyl alcohol. It is important to note that while this compound is utilized in various applications, including as a synthetic intermediate in the pharmaceutical and cosmetic industries for its potential antioxidant properties, comprehensive standalone studies on its biological effects are limited.[1] The majority of the detailed experimental data comes from studies where 3,4,5-Trimethoxybenzyl alcohol is conjugated with other pharmaceutical agents to enhance their therapeutic effects.

This guide will focus on a key area where this compound has been investigated: as a potentiating agent for non-steroidal anti-inflammatory drugs (NSAIDs). We will delve into the experimental data from a pivotal study that explores the anti-inflammatory and cyclooxygenase (COX) inhibitory activities of NSAID-3,4,5-trimethoxybenzyl alcohol conjugates.

In Vitro vs. In Vivo Data at a Glance

The following tables summarize the quantitative data from a study that synthesized and evaluated conjugates of NSAIDs (ibuprofen and ketoprofen) with 3,4,5-trimethoxybenzyl alcohol. This provides a clear comparison of the in vitro enzyme inhibition and the in vivo anti-inflammatory efficacy of the parent drugs versus their conjugated counterparts.

Table 1: In Vivo Anti-inflammatory Activity in Carrageenan-Induced Rat Paw Edema

Compound	Dose (mg/kg)	Mean Paw Edema Reduction (%)
Ibuprofen	100	36
Ibuprofen-Proline-TMBA Conjugate	100	67
Ketoprofen	100	47
Ketoprofen-Proline-TMBA Conjugate	100	91

TMBA: 3,4,5-Trimethoxybenzyl alcohol

Table 2: In Vitro Cyclooxygenase (COX) Inhibition

Compound	COX-1 Inhibition (%)	COX-2 Inhibition (%)
Ibuprofen	52	46
Ibuprofen-Proline-TMBA Conjugate	45	67
Ketoprofen	68	49
Ketoprofen-Proline-TMBA Conjugate	Not Active	94

Data presented in the tables are based on the findings from Tziona et al. (2022).[2][3][4]

Experimental Protocols

To ensure a thorough understanding of the presented data, detailed methodologies for the key experiments are provided below.

In Vivo: Carrageenan-Induced Rat Paw Edema

This widely used animal model assesses the acute anti-inflammatory activity of a compound.[5]

• Animal Model: Male Wistar rats are typically used.

• Induction of Inflammation: A subcutaneous injection of 1% carrageenan solution is administered into the sub-plantar region of the rat's right hind paw to induce localized edema.[5][6][7]

• Test Substance Administration: The test compounds (NSAIDs and their conjugates with 3,4,5-trimethoxybenzyl alcohol) are administered orally at a specified dose (e.g., 100 mg/kg) one hour prior to the carrageenan injection.

• Measurement of Edema: The volume of the paw is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.[7]

• Data Analysis: The percentage of edema inhibition is calculated by comparing the increase in paw volume in the treated groups with the control group that received only the vehicle.

In Vitro: Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX enzymes, which are key mediators of inflammation.

• Enzyme Source: Purified ovine COX-1 and human recombinant COX-2 enzymes are commonly used.

• Assay Principle: The assay measures the peroxidase activity of COX by monitoring the oxidation of a chromogenic substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which results in a color change that can be measured spectrophotometrically at a specific wavelength (e.g., 590 nm).[1][2]

• Procedure:

  • The test compounds are pre-incubated with the COX enzyme (either COX-1 or COX-2) in a buffer solution containing a heme cofactor.

  • The reaction is initiated by the addition of arachidonic acid, the natural substrate for COX enzymes.

  • The rate of color development is measured over time.

• Data Analysis: The percentage of COX inhibition is calculated by comparing the rate of the reaction in the presence of the test compound to the rate of the reaction in the absence of the inhibitor.

Visualizing the Experimental Workflow and Potential Signaling Pathway

To further clarify the experimental processes and the potential mechanism of action, the following diagrams are provided.

Workflow for the in vivo carrageenan-induced paw edema assay.

Workflow for the in vitro cyclooxygenase (COX) inhibition assay.

Simplified signaling pathway of inflammation and COX-2 inhibition.

Discussion and Conclusion

The available data strongly suggests that the conjugation of 3,4,5-trimethoxybenzyl alcohol with NSAIDs can significantly enhance their anti-inflammatory properties. The in vivo results demonstrate a marked increase in the reduction of paw edema for the conjugated compounds compared to the parent NSAIDs.[2][3][4] This is further supported by the in vitro data, which shows that the conjugates exhibit potent and, in the case of the ketoprofen conjugate, selective inhibition of the COX-2 enzyme.[2][3][4] The increased lipophilicity and bulkiness of the conjugate molecules may contribute to their enhanced activity and altered COX selectivity.

It is crucial to reiterate that these findings pertain to the conjugated forms and not to 3,4,5-trimethoxybenzyl alcohol as a standalone agent. The 3,4,5-trimethoxybenzyl moiety is found in other compounds with anti-inflammatory activity, suggesting its potential contribution to the observed effects.[2] However, without direct comparative studies, the precise role and independent activity of 3,4,5-trimethoxybenzyl alcohol remain to be fully elucidated.

Future research should focus on evaluating the intrinsic biological activities of 3,4,5-trimethoxybenzyl alcohol in vitro and in vivo to determine its potential as a standalone therapeutic agent. Studies investigating its cytotoxicity, antioxidant capacity, pharmacokinetic profile, and mechanism of action are warranted to provide a more complete picture of its pharmacological properties. Furthermore, it is important to distinguish this compound from its structural analog, 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA), which has been the subject of more extensive research regarding its antioxidant and anti-inflammatory effects.[6]

References

• 1. COX Colorimetric Inhibitor Screening Assay Kit | Creative BioMart – Assay Kit [creativebiomart.net]
• 2. caymanchem.com [caymanchem.com]
• 3. asianjpr.com [asianjpr.com]
• 4. benchchem.com [benchchem.com]
• 5. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 6. inotiv.com [inotiv.com]
• 7. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 3,4,5-Trimethoxybenzyl Alcohol and Established Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark of 3,4,5-Trimethoxybenzyl alcohol (TMBA) against two well-established neuroprotective agents: Edaravone and N-acetylcysteine (NAC). The objective is to evaluate the potential of TMBA as a neuroprotective compound by contextualizing its known properties with the performance of these clinically relevant agents. This analysis is based on available experimental data and highlights areas where further research on TMBA is warranted.

Introduction to the Neuroprotective Agents

3,4,5-Trimethoxybenzyl alcohol (TMBA) is an organic compound that has been noted for its potential antioxidant properties. While direct and extensive research into its neuroprotective effects is limited, its structural similarity to other phenolic compounds with known antioxidant and anti-inflammatory activities suggests it may be a candidate for neuroprotection. The 3,4,5-trimethoxybenzyl moiety is found in compounds that have shown anti-inflammatory activity.[1][2] Further investigation is required to fully elucidate its mechanisms and efficacy in neuroprotective contexts.

Edaravone is a potent free radical scavenger approved for the treatment of acute ischemic stroke and amyotrophic lateral sclerosis (ALS).[3] Its neuroprotective effects are primarily attributed to its ability to mitigate oxidative stress and reduce neuronal damage.[3][4] Edaravone's capacity to scavenge a wide range of reactive oxygen species (ROS) makes it a valuable benchmark for antioxidant-based neuroprotective agents.[3][5]

N-acetylcysteine (NAC) is a precursor to the antioxidant glutathione (GSH) and has been used clinically for decades.[6] Its neuroprotective properties stem from its ability to replenish intracellular GSH levels, directly scavenge ROS, and modulate inflammatory pathways.[6] NAC's multifaceted mechanism of action provides a broad-spectrum comparison for novel neuroprotective compounds.

Comparative Quantitative Data

The following table summarizes key quantitative parameters related to the antioxidant and neuroprotective activities of Edaravone and NAC. Data for TMBA is largely unavailable in the context of neuroprotection and is presented as such.

Parameter	3,4,5-Trimethoxybenzyl Alcohol (TMBA)	Edaravone	N-acetylcysteine (NAC)
In Vitro Antioxidant Activity
DPPH Radical Scavenging (IC₅₀)	Data not available	Data not available	89.23 µM[6]
Lipid Peroxidation Inhibition (IC₅₀)	Data not available	15.3 µM (in rat brain homogenate)[3]	Data not available
Cellular Neuroprotective Effects
Increased Neuronal Cell Viability	Data not available	Demonstrated in H₂O₂ and glutamate-induced toxicity models	Demonstrated in H₂O₂-induced toxicity models[7]
Reduction of Reactive Oxygen Species (ROS)	Data not available	Significantly decreased ROS in stimulated granulocytes[4]	Mitigated excessive ROS production in hippocampal neurons[7]
Increased Glutathione (GSH) Levels	Data not available	Not a primary mechanism	Significantly increases intracellular GSH[8]
Inhibition of Apoptosis	Data not available	Demonstrated in models of Parkinson's disease	Data not available

Mechanisms of Action and Signaling Pathways

The neuroprotective effects of Edaravone and NAC are mediated through distinct yet overlapping signaling pathways. The potential mechanism for TMBA is inferred from its chemical structure and the known activities of similar phenolic compounds.

Edaravone primarily acts as a direct scavenger of free radicals, thereby interrupting the propagation of oxidative damage. This action helps to preserve the integrity of cellular components, including lipids, proteins, and nucleic acids.

Mechanism of Action for Edaravone

N-acetylcysteine (NAC) exerts its neuroprotective effects through multiple mechanisms. It serves as a precursor for glutathione (GSH) synthesis, a critical endogenous antioxidant. By boosting GSH levels, NAC enhances the cell's capacity to neutralize ROS. NAC can also directly scavenge certain free radicals.

Mechanism of Action for N-acetylcysteine

3,4,5-Trimethoxybenzyl alcohol (TMBA) , as a phenolic compound, is hypothesized to act as an antioxidant. Its potential mechanism would involve the donation of a hydrogen atom from a hydroxyl group to neutralize free radicals. Additionally, compounds with a similar structure have been shown to possess anti-inflammatory properties, which may contribute to neuroprotection by modulating inflammatory pathways in the brain.

Hypothesized Mechanism of Action for TMBA

Experimental Protocols

Detailed methodologies for key in vitro assays used to assess neuroprotection are provided below.

Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow for MTT Cell Viability Assay

Protocol:

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a suitable density and allow them to adhere for 24 hours.

• Treatment: Expose the cells to various concentrations of the test compounds (TMBA, Edaravone, NAC) with or without an oxidative stressor (e.g., hydrogen peroxide).

• MTT Addition: After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Reactive Oxygen Species (ROS) Measurement

This protocol describes the use of a fluorescent probe, such as DCFH-DA, to measure intracellular ROS levels.

Workflow for ROS Measurement Assay

Protocol:

• Cell Culture and Treatment: Culture neuronal cells and treat them with the test compounds and/or an oxidative stressor.

• Probe Loading: Load the cells with a fluorescent ROS probe (e.g., DCFH-DA) and incubate for 30-60 minutes.

• Washing: Wash the cells to remove the excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope.

• Data Analysis: Quantify the relative ROS levels by comparing the fluorescence of treated cells to controls.

Apoptosis Detection (TUNEL Assay)

The TUNEL (TdT-mediated dUTP Nick End Labeling) assay is used to detect DNA fragmentation, a hallmark of apoptosis.

Workflow for TUNEL Apoptosis Assay

Protocol:

• Sample Preparation: Culture and treat neuronal cells on coverslips.

• Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde) and then permeabilize the cell membranes (e.g., with 0.1% Triton X-100).

• TUNEL Reaction: Incubate the cells with a TUNEL reaction mixture containing TdT enzyme and labeled dUTPs.

• Washing: Wash the cells to remove any unincorporated labeled nucleotides.

• Visualization and Quantification: Visualize the labeled cells using fluorescence microscopy and quantify the percentage of apoptotic (TUNEL-positive) cells.

Conclusion and Future Directions

Edaravone and N-acetylcysteine are effective neuroprotective agents with well-characterized antioxidant and anti-inflammatory properties. The available data for these compounds provide a solid baseline for the evaluation of new neuroprotective candidates.

3,4,5-Trimethoxybenzyl alcohol shows promise as a potential neuroprotective agent due to its chemical structure and the known activities of related compounds. However, there is a clear lack of direct experimental evidence to support its efficacy in neuronal models.

Future research should focus on:

• In vitro evaluation of TMBA: Conducting studies to determine the effects of TMBA on neuronal cell viability under oxidative stress, its ROS scavenging capacity, and its ability to modulate inflammatory pathways in microglia.

• Direct comparative studies: Performing head-to-head comparisons of TMBA with Edaravone and NAC in standardized neuroprotection assays.

• In vivo studies: If in vitro results are promising, progressing to in vivo models of neurodegenerative diseases to assess the therapeutic potential of TMBA.

This guide serves as a foundational resource for researchers interested in the field of neuroprotection and highlights the potential of 3,4,5-Trimethoxybenzyl alcohol as a novel therapeutic agent, while underscoring the need for rigorous scientific validation.

References

• 1. mdpi.com [mdpi.com]
• 2. Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. soachim.info [soachim.info]
• 4. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 5. Alcohol and Stress Activation of Microglia and Neurons: Brain Regional Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Neuroprotective Effects of Methyl 3,4-Dihydroxybenzoate against TBHP-Induced Oxidative Damage in SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 3,4,5-Trimethoxybenzyl Alcohol: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 3,4,5-Trimethoxybenzyl alcohol, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals are advised to adhere to these procedural guidelines to mitigate risks associated with the handling and disposal of this chemical.

I. Hazard Assessment and Safety Precautions

3,4,5-Trimethoxybenzyl alcohol is a combustible liquid that may cause skin, eye, and respiratory irritation.[1] Before handling, it is crucial to consult the Safety Data Sheet (SDS) and be familiar with the potential hazards.[2]

Personal Protective Equipment (PPE) is mandatory when handling 3,4,5-Trimethoxybenzyl alcohol:

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[4]

• Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, use a multi-purpose combination respirator cartridge.

• Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.[4]

II. Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4,5-Trimethoxybenzyl alcohol is provided in the table below. This information is critical for its safe handling and in determining appropriate disposal methods.

Property	Value
Molecular Formula	C10H14O4
Molecular Weight	198.22 g/mol [1]
Appearance	Light brown, viscous liquid[3]
Boiling Point	228 °C / 442.4 °F @ 25 mmHg[3]
Flash Point	> 112 °C / > 233.6 °F[3]
Density	1.233 g/mL at 25 °C
Storage Class	10 - Combustible liquids

III. Step-by-Step Disposal Protocol

The disposal of 3,4,5-Trimethoxybenzyl alcohol must be managed as hazardous chemical waste.[5] Adherence to local, state, and federal regulations is mandatory.[6]

Step 1: Waste Identification and Segregation

• All waste containing 3,4,5-Trimethoxybenzyl alcohol must be classified as hazardous waste.[7]

• Segregate this waste from non-hazardous laboratory trash and other chemical waste streams to prevent dangerous reactions.[2][6]

Step 2: Containerization

• Use a dedicated, leak-proof container that is compatible with 3,4,5-Trimethoxybenzyl alcohol. The original container is often the best choice.[7] High-density polyethylene (HDPE) or glass containers with secure screw-top lids are also suitable.[8]

• Ensure the exterior of the waste container is clean and free of any chemical residue.[9]

• Do not overfill the container; a fill level of less than 90% is recommended.[9]

Step 3: Labeling

• Clearly label the waste container with the words "Hazardous Waste."[5][10]

• The label must include the full chemical name "3,4,5-Trimethoxybenzyl alcohol," the concentration, and the date of waste generation.[5]

• Indicate the associated hazards by checking the appropriate hazard pictograms.[5]

Step 4: Storage

• Store the sealed and labeled waste container in a designated and well-ventilated satellite accumulation area that is at or near the point of generation.[10][11]

• The storage area should be away from heat sources, sunlight, and incompatible materials such as strong oxidizing agents.[3][6]

• Access to the hazardous waste storage area should be restricted to authorized personnel.[12]

Step 5: Disposal

• Never dispose of 3,4,5-Trimethoxybenzyl alcohol down the drain or in the regular trash.[8][13]

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[5][12]

• Maintain a record of all hazardous waste disposal for a minimum of three years, including consignment notes.[12]

Spill Cleanup:

• In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[3]

• Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[3][8]

• Carefully collect the absorbed material and any contaminated cleaning materials into a labeled hazardous waste container for disposal.[7][8]

IV. Waste Minimization

To reduce the environmental impact and disposal costs, laboratories should implement waste minimization strategies:[11]

• Order only the necessary quantities of 3,4,5-Trimethoxybenzyl alcohol.

• Maintain a chemical inventory to avoid ordering duplicates.

• Explore the possibility of substituting with less hazardous chemicals where feasible.

Visual Guide to Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3,4,5-Trimethoxybenzyl alcohol.

Caption: Workflow for the proper disposal of 3,4,5-Trimethoxybenzyl alcohol.

References

• 1. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. acewaste.com.au [acewaste.com.au]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 7. vumc.org [vumc.org]
• 8. benchchem.com [benchchem.com]
• 9. ethz.ch [ethz.ch]
• 10. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. How to Dispose of Chemical Waste Safely and Legally [kcmwaste.com]
• 13. acs.org [acs.org]

Personal protective equipment for handling 3,4,5-Trimethoxybenzyl alcohol

Essential Safety and Handling Guide for 3,4,5-Trimethoxybenzyl Alcohol

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 3,4,5-Trimethoxybenzyl alcohol in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and GHS Classification

3,4,5-Trimethoxybenzyl alcohol is a compound that requires careful handling due to its potential health hazards. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this substance is classified as follows:

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory irritation.[1]

It is also identified as a combustible liquid.[2][3]

Physicochemical and Safety Data

A summary of the key quantitative data for 3,4,5-Trimethoxybenzyl alcohol is provided in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O₄	[1]
Molecular Weight	198.22 g/mol	[2]
Appearance	Light brown, viscous liquid	[4]
Odor	Odorless	[4]
Boiling Point	228 °C (442.4 °F) at 25 mmHg	[2][4]
Flash Point	> 112 °C (> 233.6 °F) - closed cup	[2][4]
Density	1.230 - 1.233 g/mL at 25 °C	[2][4]
Storage Temperature	15 - 25 °C in a dry, cool, and well-ventilated place	[4][5]
Incompatibilities	Strong oxidizing agents	[4]

Operational and Disposal Plan

This section provides step-by-step procedural guidance for the safe handling and disposal of 3,4,5-Trimethoxybenzyl alcohol.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,4,5-Trimethoxybenzyl alcohol to minimize exposure and ensure personal safety.

• Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][6] A face shield may be required for splash-prone operations.[7]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Butyl rubber) to prevent skin exposure.[4][5] Gloves should be inspected before use and changed immediately if contaminated.

• Body Protection: A lab coat is required as a minimum. For tasks with a higher risk of splashes or spills, wear a long-sleeved, disposable gown with tight-fitting cuffs that closes in the back.[4][7]

• Respiratory Protection: While no protective equipment is typically needed under normal use conditions with adequate ventilation, a NIOSH-approved respirator (such as a multi-purpose combination respirator cartridge or a dust mask for solids) should be used if vapors or mists are generated, or if ventilation is insufficient.[2][3][4][8]

Step-by-Step Handling Procedures

A. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the container in a dry, cool, and well-ventilated area.[4]

• Keep the container tightly closed when not in use.[4]

• Store away from incompatible materials such as strong oxidizing agents.[4]

B. Weighing and Preparation (in a fume hood):

• Ensure a chemical fume hood is operational and certified.

• Don all required PPE (gloves, lab coat, safety goggles).

• Place a weigh boat on a calibrated analytical balance inside the fume hood.

• Carefully transfer the required amount of 3,4,5-Trimethoxybenzyl alcohol to the weigh boat. Avoid generating vapors or mists.

• Close the primary container tightly immediately after use.

• Clean any minor spills within the fume hood immediately using an inert absorbent material.[4]

C. Dissolving and Solution Handling:

• Perform all solution preparations within a chemical fume hood.

• Slowly add the weighed 3,4,5-Trimethoxybenzyl alcohol to the desired solvent in an appropriate container.

• Handle the solution with care, avoiding splashes and contact with skin and eyes.[4]

• Clearly label the container with the chemical name, concentration, date, and hazard information.

Emergency Procedures: Spills and Exposure

• Spill Response:

  • Evacuate the immediate area if the spill is large or ventilation is poor.

  • Wear full PPE, including respiratory protection if necessary.

  • Contain the spill using an inert absorbent material (e.g., sand, silica gel, universal binder).[4]

  • Collect the absorbed material into a suitable, closed container for disposal.[4]

  • Clean the spill area thoroughly.

• First Aid Measures:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[4]

  • Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with plenty of soap and water. If skin irritation persists, seek medical advice.[4]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Get medical attention if symptoms occur.[6]

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Drink plenty of water. Seek immediate medical assistance.[4]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous waste and consult federal, state, and local regulations for complete and accurate classification.[9]

• Waste Segregation: Collect all waste containing 3,4,5-Trimethoxybenzyl alcohol (including contaminated absorbent material, gloves, and weigh boats) in a dedicated, properly labeled, and sealed hazardous waste container.[4]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "3,4,5-Trimethoxybenzyl alcohol," and any associated hazard symbols.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company. Do not empty into drains.[10]

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 3,4,5-Trimethoxybenzyl alcohol from receipt to disposal.

Caption: Workflow for safe handling of 3,4,5-Trimethoxybenzyl alcohol.

References

• 1. 3,4,5-Trimethoxybenzyl alcohol | C10H14O4 | CID 77449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-Trimethoxybenzyl alcohol 97 3840-31-1 [sigmaaldrich.com]
• 3. 3,4,5-Trimethoxybenzyl alcohol 97 3840-31-1 [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.com [fishersci.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. gerpac.eu [gerpac.eu]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. carlroth.com [carlroth.com]